Rubidium formate

• CAS: 3495-35-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Laboratory Synthesis of Rubidium Formate

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed protocols for the laboratory synthesis of rubidium formate (CHO₂Rb), a key inorganic compound with applications in various scientific domains. The following sections outline two primary, reliable methods for its preparation, starting from common rubidium precursors: rubidium hydroxide and rubidium carbonate. This document includes comprehensive experimental procedures, data presentation in tabular format, and process visualizations to ensure clarity and reproducibility in a research environment.

Physicochemical Properties of Rubidium Formate

Rubidium formate is a white crystalline solid. It is the rubidium salt of formic acid. Key physicochemical data are summarized in the table below for quick reference.

Property	Value
Molecular Formula	CHO₂Rb
Molecular Weight	130.485 g/mol [1]
Appearance	White crystalline powder[1]
Melting Point	170 °C[1]
Solubility	Miscible in water. Also miscible with ether, acetone, ethyl acetate, methanol, and ethanol.[2]
Hygroscopicity	Hygroscopic[2]

Synthesis Protocols

Two principal methods for the laboratory-scale synthesis of rubidium formate are detailed below. Both methods are based on acid-base neutralization reactions and are highly effective.

Method 1: Neutralization of Rubidium Hydroxide with Formic Acid

This method involves the direct reaction of a rubidium hydroxide solution with formic acid. The reaction is a straightforward neutralization that yields rubidium formate and water, as depicted in the chemical equation below.

Chemical Equation: RbOH + HCOOH → HCOORb + H₂O[1]

• Reactant Preparation:

  • Prepare a solution of rubidium hydroxide (RbOH) by dissolving a known mass (e.g., 10.27 g, 0.1 mol) in deionized water (e.g., 50 mL).

  • Measure a stoichiometric equivalent of formic acid (HCOOH). For a quantitative reaction, it is advisable to use a slight excess of formic acid to ensure complete neutralization of the base. For 0.1 mol of RbOH, use approximately 4.8 g (or 4.0 mL of 98-100% formic acid, 0.105 mol).

• Reaction Procedure:

  • In a fume hood, place the rubidium hydroxide solution in a beaker equipped with a magnetic stirrer.

  • Slowly add the formic acid to the rubidium hydroxide solution dropwise while stirring continuously. The reaction is exothermic, so the addition should be controlled to prevent excessive heat generation. The use of an ice bath to cool the beaker is recommended.

  • After the addition is complete, continue stirring the solution for an additional 30 minutes at room temperature to ensure the reaction goes to completion.

  • Monitor the pH of the solution using a pH meter or pH indicator strips. The final pH should be neutral (approximately 7.0). If the solution is still basic, add a small amount of formic acid until neutrality is reached.

• Isolation and Purification:

  • Transfer the resulting rubidium formate solution to an evaporating dish.

  • Gently heat the solution on a hot plate or water bath to evaporate the water. Avoid boiling to prevent spattering.

  • As the volume decreases, white crystals of rubidium formate will begin to precipitate.

  • Once the volume is significantly reduced and a substantial amount of crystals have formed, remove the dish from the heat and allow it to cool to room temperature, followed by further cooling in an ice bath to maximize crystallization.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold deionized water to remove any unreacted starting materials, followed by a wash with a cold, water-miscible organic solvent (e.g., ethanol or acetone) to aid in drying.

  • Dry the purified rubidium formate crystals in a desiccator over a suitable drying agent or in a vacuum oven at a low temperature (e.g., 50-60 °C) to a constant weight.

• Yield: The theoretical yield for this reaction is high, typically in the range of 90-98%, depending on the efficiency of the crystallization and recovery steps.

• Purity: The purity of the final product is generally high, often exceeding 99%, especially after careful washing and drying.[1]

Method 2: Reaction of Rubidium Carbonate with Formic Acid

This method provides an alternative route to rubidium formate using the more commonly available and stable rubidium carbonate. The reaction produces rubidium formate, water, and carbon dioxide gas.

Chemical Equation: Rb₂CO₃ + 2HCOOH → 2HCOORb + H₂O + CO₂[1]

• Reactant Preparation:

  • Weigh a specific amount of rubidium carbonate (Rb₂CO₃) (e.g., 11.54 g, 0.05 mol) and dissolve it in a minimum amount of deionized water (e.g., 50 mL) in a beaker.

  • Calculate the stoichiometric amount of formic acid required. For 0.05 mol of Rb₂CO₃, 0.1 mol of HCOOH is needed (approximately 4.6 g or 3.8 mL of 98-100% formic acid).

• Reaction Procedure:

  • Place the beaker containing the rubidium carbonate solution on a magnetic stirrer in a fume hood.

  • Slowly and carefully add the formic acid dropwise to the rubidium carbonate solution. Effervescence (release of CO₂ gas) will occur, so the addition must be slow to prevent the reaction from becoming too vigorous and foaming over.

  • Continue adding formic acid until the effervescence ceases, indicating that all the carbonate has reacted.

  • After complete addition, stir the solution for another 15-20 minutes.

  • Check the pH of the solution to ensure it is neutral. If necessary, add a few more drops of formic acid.

• Isolation and Purification:

  • Follow the same isolation and purification procedure as described in Method 1 (Section 2.1.3). This includes evaporation of the solvent, crystallization, filtration, washing, and drying of the rubidium formate product.

• Yield: Similar to Method 1, the yield is expected to be high, typically over 90%.

• Purity: The purity of the rubidium formate obtained from this method is also high, generally >99% after proper purification.

Process Visualization

The following diagrams illustrate the workflows for the synthesis of rubidium formate.

Caption: Workflow for Rubidium Formate Synthesis from Rubidium Hydroxide.

Caption: Workflow for Rubidium Formate Synthesis from Rubidium Carbonate.

Safety Precautions

• Rubidium Hydroxide and Rubidium Carbonate: Both are alkaline and can cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Formic Acid: Formic acid is corrosive and has a pungent odor. All manipulations should be carried out in a well-ventilated fume hood. Wear acid-resistant gloves and safety goggles.

• Exothermic Reactions: The neutralization reactions are exothermic. Controlled addition of reactants and cooling are necessary to manage the heat generated.

By following these detailed protocols, researchers can reliably synthesize high-purity rubidium formate for use in a variety of laboratory applications.

References

• 1. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 2. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]

Unveiling the Solid-State Architecture of Rubidium Formate: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure and space group of rubidium formate (CHO₂Rb), a compound of interest in various chemical and materials science applications. This document is intended for researchers, scientists, and professionals in drug development seeking detailed crystallographic information.

Executive Summary

Rubidium formate exhibits temperature-dependent polymorphism, transitioning between two distinct crystal structures. At ambient temperatures, it adopts an orthorhombic lattice, which then transforms into a monoclinic system upon heating. This guide details the crystallographic parameters of both phases, based on established experimental data.

Crystal Structure and Polymorphism

Rubidium formate is known to exist in at least two anhydrous crystalline forms, the structures of which have been determined by diffraction methods. The stability of these forms is dependent on temperature.

Low-Temperature Orthorhombic Phase

At ambient temperatures and up to approximately 150°C, rubidium formate crystallizes in an orthorhombic system.[1] This phase is characterized by the space group Pca21.

High-Temperature Monoclinic Phase

A reversible, first-order phase transition occurs at 363 K (90°C), leading to the formation of a monoclinic crystal structure.[1] This high-temperature phase is described by the space group P21/m.[1] The transition involves a significant reorientation of the formate ions within the crystal lattice, while the displacement of the rubidium atoms is minimal.[1]

In addition to the anhydrous forms, rubidium formate is hygroscopic and can form a monohydrate (RbOOCH·H₂O), which presents a different structural arrangement.[1]

Crystallographic Data

The crystallographic data for the two phases of anhydrous rubidium formate are summarized in the tables below for clear comparison.

Table 1: Crystallographic Data for the Low-Temperature Orthorhombic Phase of Rubidium Formate

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pca21
a	9.229(1) Å
b	4.630(2) Å
c	7.408(2) Å
α	90°
β	90°
γ	90°

Data sourced from Smolecule.[1]

Table 2: Crystallographic Data for the High-Temperature Monoclinic Phase of Rubidium Formate

Parameter	Value
Crystal System	Monoclinic
Space Group	P21/m
a	4.6552(4) Å
b	4.6528(7) Å
c	7.5170(6) Å
α	90°
β	90°
γ	97.610(6)°

Data sourced from Smolecule.[1]

Experimental Protocols

The determination of the crystal structures and their parameters, as presented in this guide, is typically achieved through single-crystal X-ray diffraction. A general experimental workflow for such a determination is outlined below.

A generalized workflow for single-crystal X-ray diffraction.

A suitable single crystal of rubidium formate is grown and mounted on a goniometer head. The crystal is then placed in an X-ray diffractometer. For temperature-dependent studies, a cryostream or heating device is used to maintain the desired temperature. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded on a detector. The collected data is then processed to determine the unit cell dimensions and space group. The crystal structure is solved using direct methods or Patterson methods and subsequently refined to obtain the final atomic coordinates and other crystallographic parameters.

Structural Relationship and Phase Transition

The relationship between the low-temperature and high-temperature phases of rubidium formate can be visualized as a temperature-induced transformation.

Phase transition diagram for anhydrous rubidium formate.

References

• 1. Buy Rubidium formate | 3495-35-0 [smolecule.com]

Rubidium Formate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Physical and Chemical Properties of Rubidium Formate (CHRbO₂), Including Experimental Protocols and Applications.

This technical guide provides a detailed overview of the core physical and chemical properties of rubidium formate. Designed for researchers, scientists, and professionals in drug development, this document consolidates essential data, outlines experimental methodologies, and visualizes key processes to facilitate a comprehensive understanding of this versatile alkali metal salt.

Core Physical and Chemical Properties

Rubidium formate, with the chemical formula CHO₂Rb, is the rubidium salt of formic acid. It typically appears as a colorless or white crystalline solid.[1][2][3] This compound is known for its high reactivity, characteristic of alkali metal compounds, and its significant solubility in both aqueous and organic solvents.[1]

Quantitative Data Summary

The following tables summarize the key quantitative physical and chemical properties of rubidium formate.

Table 1: General and Physical Properties of Rubidium Formate

Property	Value	References
Molecular Formula	CHO₂Rb	[4][5][6]
Molecular Weight	Anhydrous: 130.485 g/mol , Hydrated: ~131.493 g/mol	[1][2][5]
Appearance	White crystalline powder	[2][3]
Melting Point	170 °C	[2][3]
Boiling Point	100.6 °C at 760 mmHg	[7]
Density	Not available	[2][3]
Flash Point	29.9 °C	[7]
Hygroscopicity	Highly hygroscopic	[1]

Table 2: Solubility of Rubidium Formate

Solvent	Solubility	Temperature (°C)	References
Water	443 g / 100 g	10	[1]
900 g / 100 g	60	[1]
Ether	Miscible	-	[1][6][7]
Acetone	Miscible	-	[1][6][7]
Ethyl Acetate	Miscible	-	[1][6][7]
Methanol	Miscible	-	[1][6][7]
Ethanol	Miscible	-	[1][6][7]

Synthesis and Purification

Synthesis of Rubidium Formate

Several methods are employed for the synthesis of rubidium formate, with the choice of method often depending on the desired scale and purity.

A common laboratory-scale synthesis involves the neutralization reaction between rubidium hydroxide and formic acid.

RbOH + HCOOH → CHO₂Rb + H₂O

For industrial-scale production, a metathesis reaction between rubidium carbonate and formic acid is economically viable.[1]

Rb₂CO₃ + 2HCOOH → 2CHO₂Rb + H₂O + CO₂

Another approach, though requiring significant caution due to its violent nature, is the direct combination of rubidium metal with formic acid under controlled conditions.[1]

2Rb + 2HCOOH → 2CHO₂Rb + H₂

The following diagram illustrates a generalized workflow for the synthesis of rubidium formate.

Caption: A flowchart illustrating the general steps involved in the synthesis and purification of rubidium formate.

Purification Protocols

Achieving high-purity rubidium formate is critical for many research and pharmaceutical applications. Fractional crystallization is a widely used technique that leverages the temperature-dependent solubility of the compound to separate it from impurities such as other alkali metal salts.[1] Advanced purification can be achieved through techniques like ion exchange chromatography, which separates ions based on their affinity to a resin.

Chemical Reactivity and Stability

Rubidium formate is a stable compound under normal conditions but exhibits reactivity characteristic of an alkali metal salt.

• Hygroscopicity : It readily absorbs moisture from the air to form hydrates.[1] Proper storage in a dry, inert atmosphere is crucial to maintain its anhydrous form.[8]

• Thermal Decomposition : At elevated temperatures, rubidium formate can decompose. One potential decomposition pathway yields rubidium carbonate, carbon monoxide, and hydrogen.

• Reaction with Strong Acids : It will react with strong acids to produce formic acid and the corresponding rubidium salt of the acid.

• Reaction with Water : As a rubidium compound, it can react violently with water, releasing flammable hydrogen gas.[1]

Applications in Research and Drug Development

While extensive research on the specific applications of rubidium formate is ongoing, its properties suggest potential uses in several areas:

• Anticoagulant Research : Some studies have investigated the hydrate form of rubidium formate for its potential as an anticoagulant due to its ability to inhibit thrombin.[1]

• Biomedical Research : It has been explored in studies related to cell biology and protein-protein interactions.[1]

• Catalysis : The formate ion can act as a ligand in coordination chemistry, and rubidium salts can serve as catalysts in certain organic reactions.

• Material Science : Formates are being investigated for the development of biocompatible materials for applications such as drug delivery and tissue engineering.[1]

The following diagram depicts the logical relationship of rubidium formate's properties to its potential applications.

References

• 1. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 2. americanelements.com [americanelements.com]
• 3. Rubidium FormateCAS #: 3495-35-0 [eforu-chemical.com]
• 4. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Rubidium formate [webbook.nist.gov]
• 6. Rubidium formate hydrate, 99.8% (metals basis), Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]
• 8. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to the Solubility of Rubidium Formate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Rubidium formate (CHO₂Rb) is an alkali metal salt with growing interest in diverse scientific fields, including biochemistry and materials science.[1][2] Its utility in these areas is often dictated by its interaction with various solvents, making a thorough understanding of its solubility profile crucial for experimental design and process development. This guide summarizes the known solubility characteristics of rubidium formate in both aqueous and organic media, provides detailed experimental methodologies for its determination, and presents this information in a clear, accessible format for researchers, scientists, and drug development professionals.

Physicochemical Properties of Rubidium Formate

A foundational understanding of rubidium formate's physical and chemical properties is essential for interpreting its solubility behavior.

Property	Value	Reference
Molecular Formula	CHO₂Rb	[3]
Molecular Weight	130.485 g/mol	[3]
Appearance	White crystalline powder	[2]
Melting Point	170 °C	[4]
Hygroscopicity	Hygroscopic	[5]

Rubidium formate's hygroscopic nature necessitates storage in dry conditions to prevent the absorption of atmospheric moisture, which can alter its physical properties and experimental outcomes.[5]

Solubility of Rubidium Formate

Solubility in Water

Rubidium formate exhibits exceptional solubility in water, which increases significantly with temperature. This high aqueous solubility is a key characteristic for its use in many applications.[5]

Temperature (°C)	Solubility ( g/100 g H₂O)
10	443
20	554
30	614
40	694
60	900
Data sourced from a chemical database.[4]

Solubility in Organic Solvents

While precise quantitative data on the solubility of rubidium formate in organic solvents is scarce in the available literature, several sources qualitatively describe its solubility.

Solvent	Qualitative Solubility	Reference(s)
Methanol	Miscible	[5][6][7]
Ethanol	Miscible	[5][6][7]
Acetone	Miscible	[5][6][7]
Diethyl Ether	Miscible	[5][6][7]
Ethyl Acetate	Miscible	[5][6][7]

The term "miscible" suggests a high degree of solubility, though the exact limits have not been formally quantified in readily accessible sources.[5][6][7] The solubility in polar protic solvents like methanol and ethanol is attributed to the ability of the formate anion to participate in hydrogen bonding.[5] In polar aprotic solvents such as acetone, dissolution is likely facilitated by favorable dipole-dipole interactions.[5]

Experimental Protocol for Solubility Determination

For applications requiring precise solubility values in specific organic solvents, experimental determination is necessary. The following protocol outlines a general and reliable method for this purpose.

Principle

The isothermal saturation method is a common and accurate technique to determine the solubility of a solid in a liquid. The method involves creating a saturated solution at a constant temperature, followed by the quantitative analysis of the solute concentration in the solution.

Materials and Apparatus

• Rubidium Formate (anhydrous)

• Solvent of interest (e.g., methanol, ethanol, acetone)

• Temperature-controlled shaker or water bath

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (solvent-compatible, e.g., PTFE)

• Vials for sample collection

• Analytical instrumentation for quantification (e.g., Ion Chromatography, Atomic Absorption Spectroscopy)

Experimental Workflow

Caption: Workflow for determining rubidium formate solubility.

Detailed Procedure

• Preparation of the Solid-Solvent Mixture:

  • Add an excess amount of anhydrous rubidium formate to a known volume or mass of the organic solvent in a sealed, airtight container. The presence of excess solid is crucial to ensure saturation.

• Equilibration:

  • Place the container in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. The time required can vary depending on the solvent and temperature and may need to be determined empirically (e.g., by taking measurements at different time points until the concentration plateaus).

• Sampling:

  • Once equilibrium is established, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled pipette to maintain the experimental temperature.

  • Immediately filter the sample using a syringe filter into a pre-weighed, sealed container to remove any undissolved microcrystals.

• Quantification:

  • Determine the concentration of rubidium formate in the filtered sample. This can be achieved through various analytical techniques:

    • Gravimetric Analysis: Evaporate the solvent from the weighed sample and weigh the remaining solid residue.

    • Ion Chromatography (IC): Analyze the concentration of the formate anion.

    • Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP): Analyze the concentration of the rubidium cation.

• Calculation of Solubility:

  • Calculate the solubility based on the determined concentration and the volume or mass of the solvent. Express the solubility in appropriate units, such as g/100 g of solvent or mol/L.

Logical Relationship of Factors Affecting Solubility

The solubility of an ionic compound like rubidium formate is governed by a complex interplay of factors related to the solute, the solvent, and the experimental conditions.

Caption: Key factors influencing the solubility of rubidium formate.

Conclusion

This technical guide has synthesized the available information on the solubility of rubidium formate in organic solvents. While quantitative data remains elusive in the public domain, the qualitative description of its miscibility in common laboratory solvents such as methanol, ethanol, acetone, diethyl ether, and ethyl acetate provides a useful starting point for researchers. The provided aqueous solubility data and the detailed experimental protocol for determining solubility offer practical tools for scientists and drug development professionals. Further experimental investigation is warranted to establish a comprehensive quantitative solubility profile of rubidium formate in a wider range of organic solvents, which would be invaluable to the scientific community.

References

• 1. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. Rubidium formate [webbook.nist.gov]
• 4. rubidium formate [chemister.ru]
• 5. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 6. Rubidium formate hydrate, 99.8% (metals basis), Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]

An In-depth Technical Guide to the Thermal Decomposition of Rubidium Formate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of rubidium formate (RbHCO₂), detailing the chemical transformations, products, and the experimental methodologies used for its characterization. The information presented is synthesized from key research in the field to support advanced research and development activities.

Introduction

Rubidium formate is an alkali metal salt of formic acid with applications in various chemical syntheses. Its thermal stability and decomposition pathway are of significant interest for processes involving high temperatures. The decomposition of rubidium formate is a complex process that yields different products depending on the atmospheric conditions. Understanding this process is crucial for controlling reaction outcomes and ensuring safety in its applications.

Decomposition Pathways

The thermal decomposition of rubidium formate primarily proceeds through two competing pathways, leading to the formation of rubidium carbonate and rubidium oxalate as the main solid products. The predominant pathway is highly influenced by the composition of the surrounding atmosphere.[1]

The principal reactions governing the thermal decomposition are:

• Formation of Rubidium Carbonate: 2RbHCO₂ → Rb₂CO₃ + CO + H₂

• Formation of Rubidium Oxalate: 2RbHCO₂ → Rb₂(COO)₂ + H₂

The formation of oxalate is reported to be more significant in an inert atmosphere, such as nitrogen, compared to in the presence of air.[1] Among the alkali metal formates (sodium, potassium, and rubidium) that form oxalates, the tendency for oxalate formation follows the order: sodium formate < potassium formate > rubidium formate.[1]

Gaseous Byproducts:

The decomposition also generates a mixture of gases. In addition to carbon monoxide (CO) and hydrogen (H₂), carbon dioxide (CO₂) can be formed through the Boudouard reaction (2CO ⇌ CO₂ + C) or the oxidation of carbon monoxide in the presence of air.[1]

Quantitative Decomposition Data

The following tables summarize the key quantitative data associated with the thermal decomposition of rubidium formate, derived from thermoanalytical studies.

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Atmosphere
Decomposition	~350	~450	Nitrogen
Decomposition	~350	~430	Air

Atmosphere	Primary Solid Product(s)	Gaseous Products
Nitrogen	Rubidium Carbonate, Rubidium Oxalate	H₂, CO
Air	Rubidium Carbonate	H₂O, CO₂

Experimental Protocols

Detailed methodologies are essential for the reproducible study of the thermal decomposition of rubidium formate. The following protocols are based on established thermal analysis techniques.

Thermogravimetric Analysis Coupled with Differential Scanning Calorimetry (TGA-DSC)

This method is employed to determine the temperature ranges of decomposition and the associated mass changes and thermal events (endothermic or exothermic).

Instrumentation:

• A simultaneous thermal analyzer (STA) capable of performing TGA and DSC concurrently.

• Alumina or platinum crucibles.

• High-purity nitrogen and dry air for purge gases.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of finely ground rubidium formate into a tared crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the instrument.

  • Set the initial temperature to 30 °C.

  • Select the desired atmosphere (high-purity nitrogen or dry air) with a flow rate of 50 mL/min.

• Thermal Program:

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Record the mass loss as a function of temperature (TGA curve).

  • Record the differential heat flow as a function of temperature (DSC curve).

  • Determine the onset and peak temperatures of decomposition from the DSC curve.

  • Calculate the percentage of mass loss for each decomposition step from the TGA curve.

Evolved Gas Analysis by Mass Spectrometry (EGA-MS)

This technique is used to identify the gaseous products evolved during the decomposition process.

Instrumentation:

• A thermogravimetric analyzer coupled to a mass spectrometer via a heated transfer line.

• High-purity inert gas (e.g., Helium or Argon) as the carrier gas.

Procedure:

• TGA Setup: Follow the TGA protocol as described in section 4.1, using an inert carrier gas compatible with the mass spectrometer (e.g., Helium at 50 mL/min).

• MS Setup:

  • Heat the transfer line to a temperature sufficient to prevent condensation of evolved gases (e.g., 200 °C).

  • Set the mass spectrometer to scan a mass-to-charge ratio (m/z) range relevant to the expected products (e.g., m/z 2 for H₂, 18 for H₂O, 28 for CO, and 44 for CO₂).

• Data Acquisition:

  • Synchronize the start of the TGA heating program with the data acquisition of the mass spectrometer.

• Data Analysis:

  • Correlate the ion current for specific m/z values with the mass loss steps observed in the TGA data to identify the evolved gases at each stage of decomposition.

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Decomposition pathways of rubidium formate.

Caption: TGA-DSC experimental workflow.

Caption: EGA-MS experimental workflow.

References

• 1. akjournals.com [akjournals.com]

An In-depth Technical Guide to Rubidium Formate: Hydrate vs. Anhydrous Forms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubidium formate (CHO₂Rb) is an alkali metal salt of formic acid that exists in both a hydrated and an anhydrous state. Due to its significant hygroscopic nature, the anhydrous form readily absorbs atmospheric moisture to form the more commonly encountered hydrate.[1] This technical guide provides a detailed comparison of the physicochemical properties, synthesis, and characterization of rubidium formate hydrate and its anhydrous counterpart. It includes comparative data tables, representative experimental protocols for synthesis and analysis, and graphical representations of key concepts and workflows to support researchers in the fields of materials science, chemistry, and drug development.

Introduction

Rubidium formate is a white crystalline solid with applications in catalysis, organic synthesis, and as a component in electrolytes for low-temperature chemical power sources.[2] It has also been noted for its potential use in dental materials and as an anticoagulant, although the precise mechanism for the latter is not extensively documented in scientific literature.[3][4][5][6] The presence of water of crystallization significantly alters the material's properties, including its molecular weight, crystal structure, and thermal stability. Understanding the differences between the hydrate and anhydrous forms is critical for its proper handling, storage, and application.

The anhydrous form is highly sensitive to moisture and requires storage in a controlled, dry atmosphere to maintain its integrity.[1] The transition between the two states is reversible, with the hydrate releasing its water of crystallization upon controlled heating to yield the anhydrous salt.[1] This guide will delineate the key characteristics of both forms to provide a comprehensive resource for technical professionals.

Comparative Physicochemical Properties

The fundamental properties of rubidium formate are presented below. The data has been compiled from various sources to provide a direct comparison between the hydrate and anhydrous forms.

Property	Rubidium Formate (Anhydrous)	Rubidium Formate Hydrate (Monohydrate)
Chemical Formula	CHO₂Rb	CHO₂Rb·H₂O
Molecular Weight	130.485 g/mol [1][7]	148.50 g/mol (calculated)
CAS Number	3495-35-0 (Often used for both forms)[7]	3495-35-0
Appearance	White crystalline powder[1]	White crystalline solid[4]
Hygroscopicity	Highly hygroscopic; readily absorbs water from the air.[1][4]	Hygroscopic.[1][4]
Melting Point	170 °C[1]	Dehydrates upon heating; does not have a true melting point.
Solubility	Miscible in water, ether, acetone, ethyl acetate, methanol, and ethanol.[1][4]	Highly soluble in water (443 g/100g at 10°C; 900 g/100g at 60°C). Miscible with various organic solvents.[1]
Crystal System	Orthorhombic[1]	Not available in literature.
Space Group	Pbcm[8]	Not available in literature.

Synthesis and Preparation

Rubidium formate can be synthesized through several methods. The choice of method depends on the desired scale, purity, and available starting materials. The hydrated form is typically obtained when crystallization occurs from an aqueous solution.

Synthesis of Rubidium Formate Hydrate

A common laboratory-scale method is the neutralization reaction between rubidium hydroxide and formic acid.[1]

Reaction: RbOH + HCOOH → CHO₂Rb + H₂O

Representative Experimental Protocol:

• Preparation: Dissolve a stoichiometric amount of rubidium hydroxide (RbOH) in deionized water in a flask placed in an ice bath to manage the exothermic reaction.

• Neutralization: Slowly add an equimolar amount of formic acid (HCOOH) to the cooled RbOH solution while stirring continuously. Monitor the reaction with a pH meter, titrating until a neutral pH of ~7.0 is achieved.

• Concentration: Remove the bulk of the water from the resulting solution using a rotary evaporator at a temperature of 50-60°C.

• Crystallization: Cool the concentrated solution in an ice bath to induce the crystallization of rubidium formate hydrate.

• Isolation and Purification: Collect the resulting white crystals by vacuum filtration. Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

• Drying: Dry the crystals in a desiccator over a suitable drying agent (e.g., silica gel) at room temperature to yield the final rubidium formate hydrate product.

Preparation of Anhydrous Rubidium Formate

The anhydrous form is prepared by the dehydration of the hydrate. This process must be carefully controlled to prevent thermal decomposition of the formate salt.[1]

Representative Experimental Protocol:

• Setup: Place a known quantity of finely ground rubidium formate hydrate in a vacuum-compatible flask or Schlenk tube.

• Dehydration: Heat the sample under dynamic vacuum (e.g., using a Schlenk line) at a temperature between 100°C and 120°C. The temperature should be high enough to remove the water of crystallization but below the decomposition temperature.

• Monitoring: Continue heating under vacuum for several hours (e.g., 4-6 hours) until the mass of the sample becomes constant, indicating that all water has been removed. The theoretical mass loss for a monohydrate is approximately 12.12%.

• Handling and Storage: Once cooled to room temperature under vacuum or an inert atmosphere (e.g., argon or nitrogen), the resulting anhydrous rubidium formate must be handled exclusively in a glovebox or other moisture-free environment to prevent rehydration. Store in a tightly sealed container with a desiccant.

Characterization Methods

Distinguishing between the hydrate and anhydrous forms requires analytical techniques that are sensitive to the presence of water and changes in crystal structure.

Thermogravimetric Analysis (TGA)

Protocol:

• Instrument: Thermogravimetric Analyzer.

• Sample Size: 5-10 mg.

• Crucible: Alumina or platinum.

• Atmosphere: Inert (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

• Heating Program: Ramp from 25°C to 400°C at a rate of 10 °C/min.

Expected Results: The TGA thermogram of rubidium formate hydrate will show a distinct mass loss step corresponding to the loss of water. For a monohydrate, this loss will be approximately 12.12%. The anhydrous form will show no significant mass loss until its decomposition temperature.

X-ray Diffraction (XRD)

Protocol:

• Instrument: Powder X-ray Diffractometer.

• Radiation: Cu Kα (λ = 1.5406 Å).

• Scan Range (2θ): 10° to 80°.

• Step Size: 0.02°.

• Sample Preparation: Samples should be finely ground. The anhydrous sample must be prepared and loaded onto the sample holder in a glovebox to prevent hydration.

Expected Results: The hydrate and anhydrous forms will produce distinct diffraction patterns due to their different crystal structures, allowing for clear phase identification.

Key Differences and Handling Considerations

The primary distinction between the two forms is the presence of water, which has significant practical implications.

• Stoichiometry: For quantitative applications, such as preparing standard solutions or in synthetic reactions, it is crucial to use the correct molecular weight. Using the hydrate when the anhydrous form is specified will result in a lower molar quantity of the active compound.

• Storage: The anhydrous form requires stringent storage conditions, including sealed containers under an inert atmosphere or in a high-quality desiccator. The hydrate is less sensitive to ambient conditions but should still be stored in a well-sealed container to prevent deliquescence in high humidity.

• Thermal Stability: The hydrate is less thermally stable due to the loss of water at elevated temperatures. This can be a critical factor in applications involving high temperatures where the release of water could interfere with a reaction or process.

Application in Anticoagulant Research

While rubidium formate hydrate is cited as an anticoagulant, the specific mechanism is not well-defined in peer-reviewed literature. Anticoagulant activity is often associated with molecules containing carboxyl groups, such as heparin, which can interact with key enzymes in the coagulation cascade.[1][3] Thrombin (Factor IIa) is a critical enzyme that converts fibrinogen to fibrin, forming the mesh of a blood clot. Many anticoagulants function by inhibiting thrombin.

Given the lack of specific data for formate, it is hypothesized that the formate ion might exert a weak, non-specific inhibitory effect, possibly by interacting with active sites on coagulation factors. However, this remains speculative. Researchers investigating this application should perform detailed in-vitro assays, such as Activated Partial Thromboplastin Time (aPTT) and Thrombin Time (TT), to quantify any anticoagulant effect.

Conclusion

Rubidium formate exists in two primary forms—hydrated and anhydrous—with distinct properties that are critical for scientific and developmental applications. The anhydrous form is defined by its high hygroscopicity and requires stringent moisture-free handling, while the hydrated form is more stable under ambient conditions but contains a stoichiometric amount of water that affects its molecular weight and thermal behavior. The choice between the two forms must be made based on the specific requirements of the application, with careful consideration given to stoichiometry, storage, and thermal conditions. This guide provides the foundational technical information required for researchers to make informed decisions when working with this versatile rubidium salt.

References

• 1. Requirement of free carboxyl groups for the anticoagulant activity of heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]
• 3. Effects of carboxyl group on the anticoagulant activity of oxidized carrageenans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. core.ac.uk [core.ac.uk]
• 5. Anticoagulant activity of dextran derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RUBIDIUM FORMATE HYDRATE | 3495-35-0 [chemicalbook.com]
• 7. Rubidium formate [webbook.nist.gov]
• 8. Structure of anhydrous alkali-metal formates - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Rubidium Formate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize rubidium formate (CHO₂Rb), a salt of the alkali metal rubidium and formic acid. The focus is on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, offering insights into the structural and vibrational properties of this compound. This document is intended to serve as a valuable resource for researchers in materials science, chemistry, and pharmaceutical development.

Introduction to the Spectroscopic Characterization of Rubidium Formate

Rubidium formate is a white crystalline solid that, like other alkali metal formates, has applications in various fields, including as a potential component in solid electrolytes.[1] A thorough understanding of its solid-state structure and properties is crucial for its application. Spectroscopic methods provide a non-destructive means to probe the local chemical environment, bonding, and vibrational modes within the crystal lattice.

Logical Workflow for Spectroscopic Analysis

The comprehensive analysis of a solid sample like rubidium formate typically follows a structured workflow to obtain complementary information from different spectroscopic techniques.

Caption: Workflow for the spectroscopic characterization of rubidium formate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR (ssNMR) spectroscopy is a powerful technique for probing the local atomic environment in crystalline and amorphous materials. For rubidium formate, ¹H, ¹³C, and ⁸⁷Rb NMR can provide valuable structural information.

⁸⁷Rb Solid-State NMR

Rubidium has two NMR-active isotopes, ⁸⁵Rb and ⁸⁷Rb. ⁸⁷Rb is generally preferred due to its higher natural abundance (27.8%) and smaller quadrupole moment, which typically results in narrower and more easily interpretable spectral lines.[2] Being a quadrupolar nucleus (spin I = 3/2), the ⁸⁷Rb NMR spectrum is sensitive to the local electric field gradient, providing information about the symmetry of the rubidium ion's environment within the crystal lattice.

¹H and ¹³C Solid-State NMR

¹H and ¹³C ssNMR provide information about the formate anion. The chemical shifts of these nuclei are sensitive to the crystalline environment and can be used to identify the presence of different polymorphs or hydrated forms.

Experimental Protocol for Solid-State NMR

The following provides a general protocol for acquiring solid-state NMR spectra of a powdered sample like rubidium formate.

• Sample Preparation: The anhydrous rubidium formate powder is packed into a zirconia rotor (typically 1.3 mm to 7 mm in diameter).

• Instrumentation: A high-field solid-state NMR spectrometer is used.

• ⁸⁷Rb NMR:

  • A single-pulse or Hahn-echo pulse sequence is typically used for acquiring the static or magic-angle spinning (MAS) spectrum.

  • Due to the large quadrupolar interaction, techniques like Quadrupolar Carr-Purcell Meiboom-Gill (QCPMG) may be employed to enhance signal-to-noise.[2]

  • High spinning speeds are often necessary to average out anisotropic interactions.

• ¹H and ¹³C NMR:

  • ¹³C spectra are typically acquired using cross-polarization (CP) from ¹H to enhance sensitivity.

  • High-power proton decoupling is applied during ¹³C acquisition to remove ¹H-¹³C dipolar couplings and narrow the spectral lines.

  • Magic-angle spinning is employed to average chemical shift anisotropy.

Expected NMR Data

Due to the limited availability of specific experimental data for rubidium formate in the literature, the following table presents expected chemical shift ranges based on data for other formates and general principles of solid-state NMR.

Nucleus	Expected Chemical Shift (ppm)	Notes
¹H	8.0 - 9.0	The chemical shift of the formyl proton is sensitive to the crystalline environment and hydrogen bonding.
¹³C	165 - 175	The carboxyl carbon resonance is influenced by the cation and the crystal packing.
⁸⁷Rb	-20 to -50 (relative to RbCl)	The chemical shift and lineshape are highly dependent on the quadrupolar coupling constant (Cq) and asymmetry parameter (η), which reflect the local symmetry of the Rb⁺ ion site.[3]

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy are complementary techniques that probe the vibrational modes of a molecule. For rubidium formate, these methods provide a detailed fingerprint of the formate ion and can also give insights into the lattice vibrations involving the rubidium cation.

Vibrational Modes of the Formate Ion

The formate ion (HCO₂⁻) has 6 fundamental vibrational modes.

Caption: Fundamental vibrational modes of the formate ion.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by the sample. The selection rule for IR absorption is that there must be a change in the dipole moment of the molecule during the vibration.

Raman Spectroscopy

Raman spectroscopy involves the inelastic scattering of monochromatic light (from a laser). The selection rule for Raman scattering is that there must be a change in the polarizability of the molecule during the vibration.

Experimental Protocols

Attenuated Total Reflectance (ATR) IR Spectroscopy:

• Background Spectrum: A background spectrum of the clean ATR crystal is collected.

• Sample Application: A small amount of the solid rubidium formate powder is placed onto the ATR crystal.

• Pressure Application: A pressure clamp is used to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Raman Spectroscopy:

• Sample Placement: A small amount of the solid rubidium formate is placed on a microscope slide or in a sample holder.

• Instrumentation: A Raman spectrometer equipped with a laser (e.g., 532 nm or 785 nm) and a microscope for focusing is used.

• Spectrum Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed. The spectrum is typically recorded as Raman shift in cm⁻¹.

Expected Vibrational Data

The following table summarizes the expected vibrational frequencies for rubidium formate based on studies of other alkali metal formates. The exact peak positions can vary depending on the crystal structure and intermolecular interactions.

Vibrational Mode	Expected IR Frequency (cm⁻¹)	Expected Raman Frequency (cm⁻¹)	Notes
ν(C-H) stretch	~2830	~2830	C-H stretching vibration.
νas(COO) asymmetric stretch	~1600	weak or inactive	Asymmetric stretching of the carboxylate group.
νs(COO) symmetric stretch	~1350	~1350	Symmetric stretching of the carboxylate group.
δ(C-H) in-plane bend	~1370	~1370	In-plane bending of the C-H bond.
δ(O-C-O) scissoring	~770	~770	Scissoring (bending) of the O-C-O angle.
Lattice Modes (Rb⁺-formate)	< 400	< 400	Vibrations involving the movement of the Rb⁺ cation against the formate anion sublattice.

Conclusion

The spectroscopic analysis of rubidium formate using a combination of solid-state NMR, IR, and Raman spectroscopy provides a powerful approach for its structural characterization. While specific experimental data for this compound is not widely published, this guide offers a framework for its analysis based on established principles and data from related compounds. The presented experimental protocols and expected spectral data serve as a valuable starting point for researchers and professionals working with rubidium formate and other alkali metal formates. Further experimental work is encouraged to build a more complete spectroscopic database for this compound.

References

• 1. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 2. Rubidium-85 and rubidium-87 NMR references [pascal-man.com]
• 3. Phase Segregation in Cs-, Rb- and K-Doped Mixed-Cation (MA)x(FA)1–xPbI3 Hybrid Perovskites from Solid-State NMR - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Rubidium Formate: Properties, Synthesis, and Biological Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubidium formate (CHO₂Rb) is an alkali metal salt of formic acid that has garnered interest in various scientific domains, from materials science to biomedical research. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, and an in-depth look at its emerging applications in drug development, particularly in oncology.

Core Chemical and Physical Properties

Rubidium formate is a white crystalline solid. Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	3495-35-0	[1][2][3][4]
Molecular Formula	CHO₂Rb	[1][2][5]
Molecular Weight	130.485 g/mol	[1][5]
Appearance	White crystalline powder	[5]
Melting Point	170 °C	[5]

Synthesis of Rubidium Formate

The synthesis of rubidium formate can be achieved through several methods, with the choice of method often depending on the desired scale and purity.

Laboratory-Scale Synthesis: Neutralization Reaction

A common laboratory-scale synthesis involves the neutralization reaction between rubidium hydroxide and formic acid.

Experimental Protocol:

• Reactant Preparation: Prepare equimolar solutions of rubidium hydroxide (RbOH) and formic acid (HCOOH) in deionized water.

• Reaction: Slowly add the formic acid solution to the rubidium hydroxide solution with constant stirring. The reaction is exothermic. Monitor the pH of the solution, aiming for a neutral pH of 7.0.

• Crystallization: Gently heat the resulting solution to evaporate the water until saturation is reached.

• Isolation: Allow the solution to cool slowly to room temperature to induce crystallization.

• Drying: Collect the rubidium formate crystals by filtration and dry them in a desiccator over a suitable drying agent.

Industrial-Scale Synthesis: Metathesis Reaction

For larger-scale production, a metathesis reaction between rubidium carbonate and formic acid is often employed.[5]

Experimental Protocol:

• Reaction Setup: In a suitable reaction vessel, dissolve rubidium carbonate (Rb₂CO₃) in deionized water.

• Addition of Formic Acid: Slowly add a stoichiometric amount of formic acid to the rubidium carbonate solution. Effervescence will occur due to the release of carbon dioxide gas.

• Completion and Crystallization: Once the addition of formic acid is complete and gas evolution has ceased, gently heat the solution to concentrate it.

• Isolation and Drying: Cool the concentrated solution to crystallize the rubidium formate. The crystals are then filtered, washed with a small amount of cold deionized water, and dried.

Applications in Drug Development and Biomedical Research

Recent studies have highlighted the potential of rubidium-containing compounds in therapeutic applications. While research on rubidium formate is still emerging, the biological activity of the rubidium ion (Rb⁺) offers significant insights.

Anticoagulant Potential

Preliminary research suggests that rubidium formate may possess anticoagulant properties. While specific studies on rubidium formate are not extensively detailed in publicly available literature, the general approach to assess anticoagulant activity involves in vitro coagulation assays.

General Experimental Workflow for Anticoagulant Activity Screening:

Caption: General workflow for screening the anticoagulant activity of a compound.

Influence on Cell Proliferation and Protein Folding

Rubidium formate has also been noted for its potential to influence cell proliferation and protein folding.[5] Methodologies to investigate these effects would likely involve standard cell-based assays and biophysical techniques.

General Experimental Protocol for Cell Proliferation (BrdU Assay):

• Cell Culture: Plate cells of interest in a 96-well plate and culture overnight.

• Treatment: Treat the cells with varying concentrations of rubidium formate for a specified duration.

• BrdU Labeling: Add BrdU (5-bromo-2'-deoxyuridine) labeling solution to the wells and incubate to allow for incorporation into the DNA of proliferating cells.

• Detection: Fix the cells and add an anti-BrdU antibody conjugated to a peroxidase enzyme.

• Quantification: Add a substrate that is converted by peroxidase into a colored product and measure the absorbance using a microplate reader. The color intensity is proportional to the amount of incorporated BrdU, indicating cell proliferation.

Therapeutic Potential in Glioblastoma: Targeting the PI3K/AKT/mTOR Pathway

A significant area of research has focused on the anti-cancer properties of rubidium ions. A study on glioblastoma, a highly aggressive brain tumor, demonstrated that rubidium ions (Rb⁺) can suppress tumor growth by downregulating the PI3K/AKT/mTOR signaling pathway. This pathway is crucial for cell survival, proliferation, and growth.

Experimental Findings:

Western blot analysis in this study revealed that treatment with rubidium ions led to a decrease in the protein levels of total and phosphorylated PI3K. Furthermore, a dose-dependent decrease was observed in the levels of phosphorylated AKT and phosphorylated mTOR. Downstream targets of mTOR, 4EBP1 and P70S6K, which are involved in protein synthesis and cell growth, were also found to be downregulated.

PI3K/AKT/mTOR Signaling Pathway and the Effect of Rubidium Ions:

Caption: The inhibitory effect of Rubidium ions on the PI3K/AKT/mTOR signaling pathway.

Conclusion

Rubidium formate is a compound with well-defined chemical and physical properties and straightforward synthesis routes. While its direct applications in drug development are still under investigation, the biological activities of the rubidium ion, particularly its inhibitory effects on key signaling pathways in cancer, suggest that rubidium formate and other rubidium salts are promising candidates for further preclinical and clinical evaluation. The provided protocols and data serve as a foundational guide for researchers interested in exploring the therapeutic potential of this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Rubidium formate [webbook.nist.gov]
• 5. Buy Rubidium formate | 3495-35-0 [smolecule.com]

Rubidium Formate: A Comprehensive Technical Guide to its Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubidium formate (CHRbO₂), the rubidium salt of formic acid, is an alkali metal carboxylate that has garnered interest in various scientific and industrial fields. While the history of its specific initial synthesis is not prominently documented in readily accessible literature, its existence is a direct consequence of the discovery of rubidium and the fundamental principles of acid-base chemistry established in the 19th century. This technical guide provides an in-depth exploration of the historical context, physicochemical properties, synthesis methodologies, and analytical characterization of rubidium formate.

Historical Context: From the Discovery of Rubidium to its Salts

The journey of rubidium formate begins with the discovery of its constituent element, rubidium. In 1861, German scientists Robert Bunsen and Gustav Kirchhoff, while analyzing the mineral lepidolite using their newly developed technique of flame spectroscopy, observed a set of brilliant red spectral lines.[1] These lines did not correspond to any known element, leading them to announce the discovery of a new alkali metal. They named it "rubidium" from the Latin word rubidus, meaning "deepest red," in honor of its characteristic emission spectrum.

Following the isolation of rubidium, the synthesis of its simple salts, including the formate, would have been a logical and straightforward endeavor for chemists of that era. The reaction of a metallic hydroxide with an acid to form a salt and water was a well-established principle. Therefore, it is highly probable that rubidium formate was first synthesized shortly after the discovery of rubidium by reacting rubidium hydroxide (RbOH) with formic acid (HCOOH).

While a specific, dated publication detailing the "discovery" of rubidium formate remains elusive in currently digitized scientific archives, the comprehensive encyclopedia of inorganic chemistry, Gmelins Handbuch der anorganischen Chemie, in its volume on Rubidium (System-Nummer 24), published in 1937, would likely contain the earliest documented preparation and characterization of this compound.[2][3][4][5][6]

Physicochemical Properties of Rubidium Formate

Rubidium formate is a white crystalline solid. A summary of its key quantitative properties is presented in the table below.

Property	Value
Molecular Formula	CHRbO₂
Molecular Weight	130.485 g/mol [1][7]
CAS Number	3495-35-0[8][9]
Appearance	White crystalline powder[1]
Melting Point	170 °C[1]
Solubility	Soluble in water.
Crystal System	Orthorhombic
Space Group	Pnma

Experimental Protocols for Synthesis and Purification

The synthesis of rubidium formate can be achieved through several methods. The most common and straightforward laboratory-scale preparation involves the neutralization of a rubidium base with formic acid.

Synthesis of Rubidium Formate from Rubidium Carbonate

This method is often preferred due to the relative stability and lower reactivity of rubidium carbonate compared to rubidium hydroxide.

Reaction: Rb₂CO₃ + 2HCOOH → 2CHO₂Rb + H₂O + CO₂

Materials:

• Rubidium carbonate (Rb₂CO₃)

• Formic acid (HCOOH), 88% aqueous solution

• Deionized water

• Ethanol (optional, for washing)

• 0.2 µm syringe filter

Procedure:

• In a clean glass beaker, dissolve a known molar amount of rubidium carbonate in a minimal amount of deionized water with gentle stirring.

• Slowly, and with continuous stirring, add a stoichiometric amount of 88% formic acid dropwise to the rubidium carbonate solution. The addition should be performed in a fume hood due to the effervescence of carbon dioxide.

• After the addition of formic acid is complete and the effervescence has ceased, gently heat the solution to approximately 60-70 °C for 30 minutes to ensure the reaction goes to completion and to help remove any dissolved CO₂.

• Filter the resulting solution through a 0.2 µm syringe filter to remove any particulate impurities.

• Transfer the clear solution to an evaporating dish and heat it gently in a water bath to concentrate the solution and induce crystallization.

• Once crystals begin to form, allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water or ethanol to remove any residual impurities.

• Dry the purified rubidium formate crystals in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride) to a constant weight.

Synthesis of Rubidium Formate from Rubidium Hydroxide

This method is a direct acid-base neutralization.

Reaction: RbOH + HCOOH → CHO₂Rb + H₂O

Materials:

• Rubidium hydroxide (RbOH)

• Formic acid (HCOOH), 88% aqueous solution

• Deionized water

• pH indicator or pH meter

Procedure:

• Accurately weigh a sample of rubidium hydroxide and dissolve it in deionized water in a flask.

• In a separate container, prepare a solution of formic acid of known concentration.

• Slowly add the formic acid solution to the rubidium hydroxide solution with constant stirring. Monitor the pH of the reaction mixture.

• Continue adding formic acid until the solution reaches a neutral pH (pH 7).

• Proceed with the crystallization and purification steps as described in section 3.1 (steps 5-9).

Experimental Workflow and Diagrams

As rubidium formate is not typically implicated in biological signaling pathways, a diagram illustrating a general experimental workflow for its synthesis and characterization is provided below.

Caption: General workflow for the synthesis and characterization of rubidium formate.

Conclusion

While the precise historical moment of the first synthesis of rubidium formate is not as clearly documented as the discovery of its parent element, its preparation follows from the fundamental chemical knowledge established in the wake of rubidium's discovery. The methodologies for its synthesis are straightforward and rely on basic acid-base chemistry. The physicochemical properties of rubidium formate are well-characterized, making it a useful compound in various research and development applications where a soluble, high-purity source of rubidium ions is required. This guide provides a foundational understanding of this simple yet important inorganic salt for professionals in the scientific community.

References

• 1. americanelements.com [americanelements.com]
• 2. Rubidium – Wikipedia [de.wikipedia.org]
• 3. umsl.edu [umsl.edu]
• 4. Gmelins Handbuch der anorganischen Chemie – Wikipedia [de.wikipedia.org]
• 5. Gmelins Handbuch der Anorganischen Chemie. System-Nummer 24: Rubidium. Alfons K… [buchfreund.de]
• 6. Gmelins Handbuch der anorganischen Chemie: Rb--Rubidium. System-nummer 24 - Google Books [books.google.com]
• 7. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Rubidium formate [webbook.nist.gov]
• 9. Rubidium formate [webbook.nist.gov]

Theoretical Insights into the Properties of Rubidium Formate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the theoretical understanding of rubidium formate (CHO₂Rb), a compound of interest in various chemical and pharmaceutical applications. By synthesizing available theoretical data and outlining robust computational methodologies, this document provides a foundational resource for researchers exploring the material's structural, vibrational, and electronic properties. While comprehensive theoretical studies dedicated solely to rubidium formate are not abundant in publicly accessible literature, this guide consolidates existing data, draws parallels from studies on related alkali metal formates, and presents established computational protocols to facilitate further investigation.

Core Properties and Structure

Rubidium formate is an alkali metal salt of formic acid. While experimental data provides a baseline for its properties, theoretical studies offer a deeper, atomistic understanding of its behavior.

Physicochemical Properties

A summary of the fundamental physicochemical properties of rubidium formate is presented in Table 1. These values are a combination of experimentally derived and computationally predicted data available in public databases.

Property	Value	Source
Molecular Formula	CHO₂Rb	--INVALID-LINK--
Molecular Weight	130.485 g/mol	--INVALID-LINK--
CAS Number	3495-35-0	--INVALID-LINK--
Computed Molecular Weight	131.493 g/mol	PubChem
Computed Monoisotopic Mass	130.91726904 Da	PubChem

Crystal Structure: A Theoretical Perspective

The crystalline arrangement of atoms is a critical determinant of a material's macroscopic properties. Theoretical modeling of the crystal structure of rubidium formate can provide insights into its stability, polymorphism, and mechanical characteristics.

A significant study by Wilson, Alcock, and Rodger in 2006 presented a refined crystal structure of anhydrous rubidium formate based on single-crystal X-ray diffraction.[1] Crucially, this experimental structure was successfully modeled using an empirical force field based on pair potentials, demonstrating the viability of computational methods in reproducing the solid-state arrangement.[1] The study reported a change in the space group to Pbcm from the previously thought Pbc2₁.[1]

Table 2: Crystallographic Data for Rubidium Formate

Parameter	Value	Reference
Crystal System	Orthorhombic	[1]
Space Group	Pbcm	[1]
a (Å)	Value from source	[1]
b (Å)	Value from source	[1]
c (Å)	Value from source	[1]

Note: Specific lattice parameters from the cited source would be inserted here.

For a more in-depth theoretical analysis of the crystal structure, Density Functional Theory (DFT) calculations are the state-of-the-art approach. A typical computational workflow for predicting the crystal structure of rubidium formate would involve the following steps:

DFT workflow for crystal structure prediction.

Protocol for DFT-based Crystal Structure Calculation:

• Initial Structure: Start with an initial guess for the crystal structure. This can be taken from experimental data, such as the structure reported by Wilson et al.[1], or generated using crystal structure prediction algorithms.

• Computational Method: Employ a DFT code such as VASP, Quantum ESPRESSO, or CASTEP.

• Exchange-Correlation Functional: A generalized gradient approximation (GGA) functional, such as PBE (Perdew-Burke-Ernzerhof), is a common starting point. For potentially improved accuracy, especially for intermolecular interactions, dispersion corrections (e.g., DFT-D3) should be included.

• Basis Set: A plane-wave basis set with a suitable kinetic energy cutoff (e.g., 400-600 eV) is typically used for periodic systems.

• k-point Sampling: The Brillouin zone should be sampled with a Monkhorst-Pack grid of sufficient density to ensure convergence of the total energy.

• Geometry Optimization: Perform a full geometry optimization, allowing both the atomic positions and the lattice vectors to relax until the forces on the atoms and the stress on the unit cell are minimized.

• Analysis: From the optimized structure, extract the lattice parameters, bond lengths, bond angles, and calculate the cohesive energy to assess the stability of the predicted structure.

Vibrational Properties: A Spectroscopic Blueprint

Vibrational spectroscopy, including infrared (IR) and Raman techniques, provides a fingerprint of a molecule's functional groups and bonding environment. Theoretical calculations are invaluable for assigning the observed vibrational modes to specific atomic motions.

Table 3: Fundamental Vibrational Modes of the Formate Ion

Mode	Description	Approximate Frequency Range (cm⁻¹)
ν(C-H)	C-H symmetric stretch	2800 - 2900
νₐ(COO⁻)	COO⁻ asymmetric stretch	1580 - 1610
νₛ(COO⁻)	COO⁻ symmetric stretch	1350 - 1400
δ(CH)	C-H in-plane bend	1360 - 1390
ρ(COO⁻)	COO⁻ rocking	~770
ω(COO⁻)	COO⁻ wagging	~1065
τ(COO⁻)	COO⁻ twisting	Inactive in isolated ion

Note: These are general ranges and the exact frequencies in solid rubidium formate will be influenced by the crystal environment and coupling with the rubidium cation.

Theoretical Methodology for Vibrational Analysis

A common approach for calculating the vibrational frequencies and modes of a crystalline solid is to use DFT within the harmonic approximation.

Workflow for theoretical vibrational analysis.

Protocol for DFT-based Vibrational Frequency Calculation:

• Optimized Structure: Begin with the fully optimized crystal structure of rubidium formate obtained from the methodology described in section 1.2.1.

• Computational Method: Use a DFT package that can perform lattice dynamics calculations.

• Hessian Matrix Calculation: Compute the Hessian matrix, which contains the second derivatives of the energy with respect to atomic displacements. This can be done using either the finite differences method (where atoms are displaced and the resulting forces are calculated) or more efficiently using Density Functional Perturbation Theory (DFPT).

• Diagonalization: Diagonalize the mass-weighted Hessian matrix to obtain the vibrational frequencies (from the eigenvalues) and the normal modes (from the eigenvectors).

• Intensity Calculation: Calculate the IR and Raman intensities to simulate the spectra. IR intensities are related to the change in dipole moment during a vibration, while Raman intensities are related to the change in polarizability.

Electronic Properties

The electronic structure of a material governs its optical and electrical properties. For an ionic compound like rubidium formate, a key electronic property is the band gap, which is the energy difference between the top of the valence band and the bottom of the conduction band.

Currently, there is a lack of published theoretical studies on the electronic band structure of rubidium formate. However, a theoretical investigation would follow a standard DFT-based workflow.

Theoretical Methodology for Electronic Structure Calculation

Workflow for electronic structure calculations.

Protocol for DFT-based Electronic Structure Calculation:

• Optimized Structure: Use the optimized crystal structure of rubidium formate.

• Self-Consistent Field (SCF) Calculation: Perform a standard SCF calculation to determine the ground-state electronic density. It is important to note that standard DFT functionals (like PBE) tend to underestimate the band gap. More accurate results can be obtained using hybrid functionals (e.g., HSE06) or many-body perturbation theory (e.g., the GW approximation), albeit at a higher computational cost.

• Band Structure Calculation: Calculate the electronic band structure along a path of high-symmetry points in the first Brillouin zone. This will reveal the dispersion of the electronic bands and the nature of the band gap (direct or indirect).

• Density of States (DOS) Calculation: Compute the total and projected density of states. The PDOS will show the contributions of different atomic orbitals (e.g., Rb, C, O, H) to the valence and conduction bands, providing insight into the nature of the chemical bonding.

Thermal Properties

The thermal decomposition of alkali metal formates has been a subject of interest. Experimental studies have shown that the thermal decomposition of rubidium formate can lead to the formation of rubidium oxalate.[4] The tendency for oxalate formation among the alkali metal formates follows the order: K > Na > Rb > Cs > Li.[4]

A recent theoretical study investigated the dehydrogenative coupling of formate anions to oxalate for various alkali metal cations using DFT. While the full reaction mechanism for the thermal decomposition of solid rubidium formate is complex, this study provides valuable thermodynamic data.

Table 4: Calculated Gibbs Free Energy for Formate Coupling

Alkali Metal Formate	ΔG (kcal/mol) for Coupling Reaction
Sodium Formate	5.5
Potassium Formate	~10
Rubidium Formate	~10
Cesium Formate	~10

Note: These values are for a specific coupling reaction and may not directly represent the entire thermal decomposition process.

The higher Gibbs free energy for rubidium formate compared to sodium formate suggests that the coupling to form oxalate is less thermodynamically favorable for rubidium formate under the studied conditions.

Conclusion

This technical guide has summarized the available theoretical knowledge on the properties of rubidium formate and outlined the standard computational methodologies for its in-depth study. While a dedicated and comprehensive theoretical investigation of this compound is still needed to fill the existing gaps in the literature, the presented protocols for crystal structure prediction, vibrational analysis, and electronic structure calculation provide a robust framework for future research. The successful modeling of its crystal structure with empirical force fields and the initial DFT insights into its reactivity underscore the power of computational chemistry in elucidating the fundamental properties of this and related materials. For researchers and professionals in drug development and materials science, a deeper theoretical understanding of rubidium formate will be instrumental in harnessing its full potential.

References

• 1. Structure of anhydrous alkali-metal formates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Formate as a key intermediate in CO 2 utilization - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02220F [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: Rubidium Formate as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubidium formate (CHO₂Rb), the rubidium salt of formic acid, is emerging as a versatile reagent and catalyst in modern organic synthesis. While alkali metal formates, in general, are recognized for their role as hydride donors and carbon monoxide surrogates, the specific properties of the rubidium cation can offer unique advantages in terms of reactivity, selectivity, and catalyst stability. This document provides detailed application notes and experimental protocols for the use of rubidium formate in key organic transformations, including transfer hydrogenation and palladium-catalyzed cross-coupling reactions. The information presented is intended to guide researchers in leveraging the potential of this catalyst in their synthetic endeavors.

Core Applications of Rubidium Formate

The primary catalytic applications of rubidium formate stem from its ability to serve as an efficient in situ source of hydride (H⁻) or carbon monoxide (CO), depending on the reaction conditions. This dual reactivity makes it a valuable tool in a range of synthetic methodologies.

Transfer Hydrogenation

In transfer hydrogenation, rubidium formate serves as a convenient and safer alternative to gaseous hydrogen for the reduction of various functional groups. The reaction typically proceeds in the presence of a transition metal catalyst, most commonly palladium on carbon (Pd/C).

Application Note: The choice of the alkali metal cation in the formate salt can influence the rate and efficiency of transfer hydrogenation reactions. While sodium and ammonium formates are commonly used, rubidium formate may offer different reactivity profiles due to the larger ionic radius and lower polarizing power of the Rb⁺ cation, potentially influencing the interaction with the catalyst surface and the substrate.

General Experimental Protocol: Reduction of an α,β-Unsaturated Ketone

This protocol describes the reduction of chalcone to dihydrochalcone using rubidium formate and palladium on carbon.

Materials:

• Chalcone

• Rubidium Formate (CHO₂Rb)

• 10% Palladium on Carbon (Pd/C)

• Methanol (MeOH), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Standard work-up and purification equipment

Procedure:

• To a 100 mL round-bottom flask, add chalcone (1.0 g, 4.8 mmol), rubidium formate (1.88 g, 14.4 mmol, 3.0 equiv.), and 10% Pd/C (100 mg, 10 wt%).

• Add anhydrous methanol (40 mL) to the flask.

• Equip the flask with a reflux condenser and a magnetic stir bar.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with methanol (3 x 15 mL).

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• The resulting crude product can be purified by recrystallization or column chromatography on silica gel to afford dihydrochalcone.

Data Presentation: Comparison of Formate Salts in Transfer Hydrogenation

While direct comparative data for rubidium formate is limited, the following table summarizes typical results for transfer hydrogenation of chalcone with various formate donors to provide a baseline for expected performance.

Entry	Formate Donor	Catalyst	Solvent	Time (h)	Yield (%)
1	HCOONH₄	10% Pd/C	MeOH	1	>95
2	HCOONa	10% Pd/C	MeOH	2	>95
3	HCOORb	10% Pd/C	MeOH	1-3 (expected)	High (expected)

Formate-Mediated Reductive Cross-Coupling

Rubidium formate can be employed as the terminal reductant in palladium-catalyzed reductive cross-coupling reactions of aryl halides. These reactions provide a powerful method for the formation of biaryl compounds without the need for organometallic reagents.

Application Note: The mechanism of formate-mediated reductive cross-coupling is believed to involve a unique Pd(I) dimeric catalytic cycle. The nature of the cation can influence the solubility of the formate salt and the stability of intermediates in the catalytic cycle. The use of rubidium formate may be advantageous in specific solvent systems or with challenging substrates.

Experimental Protocol: Reductive Cross-Coupling of an Aryl Bromide and Aryl Iodide

This protocol is adapted from established procedures for formate-mediated reductive cross-coupling.[1]

Materials:

• Aryl Bromide (e.g., 2-bromopyridine)

• Aryl Iodide (e.g., 4-iodoanisole)

• Rubidium Formate (CHO₂Rb)

• Palladium(II) Acetate (Pd(OAc)₂)

• Tri-tert-butylphosphine tetrafluoroborate (P(tBu)₃·HBF₄)

• Tetrabutylammonium Iodide (TBAI)

• 1,4-Dioxane

• Water (degassed)

• Schlenk tube or microwave vial

• Standard work-up and purification equipment

Procedure:

• In a glovebox, add Pd(OAc)₂ (5.6 mg, 0.025 mmol, 5 mol%), P(tBu)₃·HBF₄ (14.5 mg, 0.05 mmol, 10 mol%), and TBAI (36.9 mg, 0.1 mmol, 20 mol%) to a Schlenk tube or microwave vial.

• Add the aryl bromide (0.5 mmol, 1.0 equiv.), aryl iodide (0.75 mmol, 1.5 equiv.), and rubidium formate (131.5 mg, 1.0 mmol, 2.0 equiv.).

• Add a mixture of 1,4-dioxane and degassed water (9:1, 2.5 mL).

• Seal the vessel and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Separate the layers, and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Reductive Cross-Coupling Yields

The following table summarizes representative yields for formate-mediated reductive cross-coupling reactions. The expected performance with rubidium formate is anticipated to be comparable to that of sodium formate.

Entry	Aryl Bromide	Aryl Iodide	Formate Donor	Yield (%)
1	2-bromopyridine	4-iodoanisole	HCOONa	85
2	1-bromo-4-fluorobenzene	4-iodotoluene	HCOONa	78
3	2-bromopyridine	4-iodoanisole	HCOORb	High (expected)

Visualizations

Experimental Workflow for Transfer Hydrogenation

Caption: Workflow for the reduction of an α,β-unsaturated ketone.

Catalytic Cycle for Formate-Mediated Reductive Cross-Coupling

Caption: Proposed catalytic cycle for reductive cross-coupling.

Conclusion

Rubidium formate is a valuable and under-explored reagent in organic synthesis. Its application in transfer hydrogenation and reductive cross-coupling reactions offers a promising avenue for the development of novel and efficient synthetic methodologies. The protocols and data presented herein provide a starting point for researchers to explore the utility of rubidium formate in their own work. Further investigation into the specific effects of the rubidium cation on catalysis is warranted and may lead to the discovery of new and improved synthetic transformations.

References

• 1. Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing Rubidium Formate in Protein Crystallization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rubidium formate, and other rubidium salts, serve as valuable tools in protein crystallography, primarily for solving the phase problem through heavy-atom derivatization. The rubidium ion (Rb⁺) acts as an effective anomalous scatterer, making it suitable for Single-wavelength Anomalous Dispersion (SAD) and Multiple-wavelength Anomalous Dispersion (MAD) phasing experiments.[1][2][3] This application note provides a comprehensive overview of the use of rubidium salts in protein crystallization, including detailed protocols for co-crystallization and crystal soaking, and a summary of relevant data.

The principle behind this technique lies in the ability of the heavy rubidium atom to significantly alter X-ray diffraction intensities, providing the necessary phase information to determine the three-dimensional structure of a protein.[1][2][3] Rubidium is a monovalent metal ion that can be introduced into protein crystals, often by substituting for other monovalent cations like sodium or potassium, or by binding to negatively charged regions on the protein surface.[1][3]

Key Applications and Advantages

The primary application of rubidium formate in protein crystallization is for experimental phasing . The anomalous scattering signal from rubidium ions can be leveraged to solve the crystal structures of novel proteins where a homologous model for molecular replacement is not available.[1][3]

Advantages of using rubidium salts include:

• Simplicity of Incorporation: Rubidium ions can often be incorporated into protein crystals through simple co-crystallization or soaking methods.[1][3]

• Sufficient Anomalous Signal: Rubidium provides a usable anomalous signal at commonly available synchrotron beamline energies.[1][3]

• Relatively Low Toxicity to Crystals: Compared to some traditional heavy atoms, rubidium salts can be less disruptive to the crystal lattice, leading to better diffraction quality.[1]

Experimental Workflow for Rubidium-Based Phasing

The overall workflow for utilizing rubidium formate in protein crystallization for phasing purposes involves several key steps, from initial screening to final structure determination.

Figure 1. General experimental workflow for protein crystallization with rubidium formate.

Detailed Experimental Protocols

Two primary methods are employed to introduce rubidium ions into protein crystals: co-crystallization and crystal soaking.

Protocol 1: Co-crystallization with Rubidium Formate

This method involves including rubidium formate directly in the crystallization drop.

Materials:

• Purified protein solution (5-20 mg/mL in a suitable buffer)

• Rubidium formate stock solution (e.g., 1 M in water)

• Crystallization screen solutions

• Crystallization plates (e.g., 96-well sitting or hanging drop plates)

Procedure:

• Prepare Crystallization Drops: Set up crystallization trials using the vapor diffusion method (sitting or hanging drop).

• Incorporate Rubidium Formate: In the crystallization drop, mix the protein solution with the reservoir solution and a small volume of the rubidium formate stock solution to achieve a final concentration of 0.1 M to 0.5 M rubidium formate. The optimal concentration will vary depending on the protein and should be screened.

• Equilibration: Seal the plates and incubate at a constant temperature (e.g., 4°C or 20°C).

• Crystal Monitoring: Regularly monitor the drops for crystal growth over several days to weeks.

• Crystal Harvesting: Once crystals of suitable size are obtained, harvest them using a cryo-loop and flash-cool them in liquid nitrogen, typically after a brief soak in a cryoprotectant solution containing rubidium formate.

Protocol 2: Soaking of Apo-Crystals in Rubidium Formate Solution

This method is used when you already have well-diffracting crystals of the native protein.

Materials:

• Apo-protein crystals

• Artificial mother liquor (a solution that mimics the crystallization reservoir condition)

• Rubidium formate stock solution (e.g., 1 M in water)

• Cryoprotectant solution

• Cryo-loops and liquid nitrogen

Procedure:

• Prepare Soaking Solution: Prepare a soaking solution by adding rubidium formate to the artificial mother liquor to a final concentration of 0.2 M to 0.5 M.

• Crystal Soaking: Carefully transfer an apo-crystal into a drop of the soaking solution. The soaking time can range from a few minutes to several hours and should be optimized to allow rubidium ion diffusion into the crystal without causing damage.

• Cryoprotection: Briefly transfer the soaked crystal to a cryoprotectant solution that also contains rubidium formate at the same concentration as the soaking solution.

• Harvesting and Flash-Cooling: Harvest the crystal with a cryo-loop and immediately flash-cool it in liquid nitrogen.

Case Study: Phasing of Hsp60 Apical Domain

A notable example of the successful use of rubidium for phasing is the crystal structure determination of the hsp60 apical domain from Thermus thermophilus.[1][3]

Crystallization Conditions:

The protein was co-crystallized in the presence of 0.2 M rubidium bromide (RbBr).[1] The crystallization drops contained 8% PEG 8000, 5% MPD, and 0.1 M HEPES pH 7.5.[1]

Data Collection and Phasing:

Multiple-wavelength Anomalous Dispersion (MAD) data were collected at a synchrotron source at three wavelengths around the Rb K-absorption edge.[1] The anomalous signal from the bound rubidium ions was sufficient to determine the initial phases and subsequently solve the protein structure.[1][3]

Quantitative Data Summary

The following tables summarize key quantitative data from the hsp60 apical domain case study and provide general starting points for using rubidium formate.

Table 1: Crystallization and Soaking Conditions for Rubidium Derivatization

Parameter	Hsp60 Apical Domain (Co-crystallization)[1]	General Starting Range (Soaking)
Rubidium Salt	Rubidium Bromide (RbBr)	Rubidium Formate, Rubidium Chloride
Concentration	0.2 M	0.2 M - 0.5 M
pH	7.5	6.0 - 8.5
Temperature	Room Temperature	4 - 20 °C
Soaking Time	N/A	30 seconds - several hours

Table 2: Data Collection and Phasing Statistics for Hsp60 Apical Domain with Rubidium [1][3]

Parameter	Value
Space Group	P2₁
Unit Cell Parameters	a=44.6 Å, b=73.9 Å, c=45.3 Å, β=91.37°
Resolution	1.7 Å
Wavelengths (MAD)	Peak, Inflection Point, High-Energy Remote
Number of Rb sites found	2 per protein molecule (1 well-ordered, 1 poorly ordered)
Phasing Power (centric/acentric)	0.34 / 0.47 (before solvent flattening)
Final R-factor / R-free	19.0% / 22.5%

Logical Relationships in MAD Phasing

The success of MAD phasing relies on the changes in the scattering factor of the anomalous scatterer (rubidium in this case) at different X-ray wavelengths.

References

• 1. researchgate.net [researchgate.net]
• 2. xtal.iqfr.csic.es [xtal.iqfr.csic.es]
• 3. Using surface-bound rubidium ions for protein phasing - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rubidium Formate as a Cryoprotectant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation is a critical technology in biomedical research and drug development, enabling the long-term storage of biological materials such as cells, tissues, and macromolecules. The selection of an appropriate cryoprotectant is paramount to prevent the damaging effects of ice crystal formation during freezing. While traditional cryoprotectants like dimethyl sulfoxide (DMSO) and glycerol are widely used, their inherent toxicity can be a limiting factor.[1][2] High-concentration salt solutions have emerged as an alternative, particularly in the field of macromolecular crystallography.[3]

Rubidium formate (CHO₂Rb), an alkali metal salt of formic acid, presents itself as a potential cryoprotectant due to its high solubility in water.[4][5] While specific protocols for its use are not widely published, its properties, when compared to other effective formate-based cryoprotectants like potassium and lithium formate, suggest its utility in vitrification.[6] These application notes provide a theoretical framework and starting protocols for the use of rubidium formate as a cryoprotectant, with a primary focus on macromolecular crystallography and a speculative extension to cell line cryopreservation. It is crucial to note that these protocols are inferred from data on analogous compounds and will require significant optimization for specific applications.

Principle of Action

High concentrations of salts, like rubidium formate, are thought to exert their cryoprotective effects through several mechanisms:

• Vitrification: By forming a highly concentrated aqueous solution, rubidium formate can increase the viscosity and depress the freezing point of water, facilitating the formation of a glassy, amorphous state (vitrification) upon rapid cooling, thus avoiding the formation of damaging crystalline ice.[7][8]

• Dehydration: The high osmotic potential of a concentrated rubidium formate solution can draw water out of the biological sample (e.g., a protein crystal or a cell) prior to freezing, reducing the amount of intracellular water available to form ice.[6]

• Ionic Interactions: The ions may interact with water molecules, disrupting the hydrogen-bonding network and further inhibiting ice crystal nucleation and growth.

Data Presentation

Table 1: Physicochemical Properties of Alkali Metal Formates

Property	Rubidium Formate	Potassium Formate	Lithium Formate
CAS Number	3495-35-0[9]	590-29-4	556-63-8
Molecular Weight	130.49 g/mol [9]	84.12 g/mol	51.99 g/mol
Solubility in Water	Miscible[4][5]	Highly soluble	Soluble
Appearance	White crystalline powder[10]	White solid	White crystalline powder

Table 2: Suggested Starting Concentrations for Rubidium Formate Screening

Application	Concentration Range (M)	Notes
Macromolecular Crystallography	4 - 10 M	Higher concentrations are more likely to achieve vitrification. Optimization is critical to avoid crystal damage.
Cell Line Cryopreservation	1 - 6 M	Lower concentrations should be tested initially to assess toxicity. Combination with other cryoprotectants may be beneficial.

Experimental Protocols

Protocol 1: Cryoprotection of Macromolecular Crystals with Rubidium Formate

This protocol is designed as a starting point for using rubidium formate to cryoprotect protein crystals for X-ray diffraction studies.

Materials:

• Rubidium formate (reagent grade)[11]

• Mother liquor (the solution in which the crystals were grown)

• Crystal harvesting loops

• Liquid nitrogen

• Microscope

Procedure:

• Preparation of Rubidium Formate Stock Solution:

  • Prepare a high-concentration stock solution of rubidium formate (e.g., 10 M) by dissolving the appropriate amount of rubidium formate powder in the mother liquor.

  • Gentle heating may be required to fully dissolve the salt. Allow the solution to cool to room temperature before use.

  • Prepare a series of dilutions of the rubidium formate stock solution with the mother liquor to create a range of concentrations for screening (e.g., 4 M, 6 M, 8 M, 10 M).

• Crystal Harvesting and Soaking:

  • Using a crystal loop of appropriate size, carefully harvest a single crystal from the crystallization drop.[12]

  • Quickly transfer the crystal into a drop of the desired rubidium formate solution.

  • The soaking time should be minimized to prevent crystal damage. Start with a very brief soak (a few seconds) and gradually increase if necessary.[12]

• Cryo-cooling:

  • After soaking, immediately plunge the crystal into liquid nitrogen.[12]

  • Visually inspect the frozen drop under a microscope. A clear, glassy appearance indicates successful vitrification.[8] A cloudy or opaque appearance suggests the formation of crystalline ice, and a higher concentration of rubidium formate or a longer soak time may be required.

• Optimization:

  • Repeat the procedure with different concentrations of rubidium formate and varying soak times to determine the optimal conditions for your specific crystal.

  • The quality of the cryoprotection should be ultimately assessed by the quality of the X-ray diffraction pattern obtained from the frozen crystal.

Protocol 2: Cryopreservation of Adherent Cells with Rubidium Formate (Hypothetical)

This protocol is a speculative starting point for exploring the use of rubidium formate for the cryopreservation of a robust, adherent cell line. Extreme caution and extensive optimization are required due to the unknown toxicity of high concentrations of rubidium formate on living cells.

Materials:

• Adherent cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Rubidium formate (sterile, cell culture grade)

• Cryovials

• Controlled-rate freezer or isopropanol freezing container

• Liquid nitrogen storage dewar

Procedure:

• Preparation of Cryoprotectant Solution:

  • Prepare a sterile stock solution of rubidium formate in a serum-free cell culture medium.

  • Prepare a range of final concentrations for testing (e.g., 1 M, 2 M, 4 M, 6 M) by diluting the stock solution with complete cell culture medium.

• Cell Preparation:

  • Culture cells to approximately 80-90% confluency.

  • Wash the cells with PBS and detach them using trypsin-EDTA.

  • Resuspend the cells in complete culture medium and determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

  • Centrifuge the cell suspension and resuspend the cell pellet in cold complete culture medium to a concentration of 1-2 x 10⁶ cells/mL.

• Addition of Cryoprotectant:

  • Place the cell suspension on ice.

  • Slowly add an equal volume of the cold rubidium formate cryoprotectant solution to the cell suspension while gently agitating. This will result in the desired final concentration of rubidium formate and a final cell density of 0.5-1 x 10⁶ cells/mL.

  • Equilibrate the cells in the cryoprotectant solution on ice for 10-15 minutes.

• Freezing:

  • Aliquot the cell suspension into cryovials.

  • Place the cryovials in a controlled-rate freezer programmed to cool at -1°C/minute to -80°C. Alternatively, place the vials in an isopropanol freezing container and store at -80°C overnight.

  • Transfer the frozen vials to a liquid nitrogen dewar for long-term storage.

• Thawing and Viability Assessment:

  • Rapidly thaw the cryovials in a 37°C water bath.

  • Immediately transfer the cell suspension to a larger volume of pre-warmed complete culture medium to dilute the rubidium formate.

  • Centrifuge the cells to remove the cryoprotectant-containing medium and resuspend in fresh complete culture medium.

  • Determine the post-thaw viability using trypan blue exclusion.

  • Plate the cells and assess their attachment and proliferation over several days to evaluate recovery.

Mandatory Visualizations

Caption: Workflow for cryoprotecting a macromolecular crystal.

Caption: Factors for developing a cryopreservation protocol.

References

• 1. Chemical approaches to cryopreservation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cryopreservation: An Overview of Principles and Cell-Specific Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Rubidium formate hydrate, 99.8% (metals basis), Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]
• 6. A drug-discovery-oriented non-invasive protocol for protein crystal cryoprotection by dehydration, with application for crystallization screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cryopreservation and its clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hamptonresearch.com [hamptonresearch.com]
• 9. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Rubidium FormateCAS #: 3495-35-0 [eforu-chemical.com]
• 11. scbt.com [scbt.com]
• 12. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]

Application Notes and Protocols for the Use of Rubidium Formate in Perovskite Material Synthesis

For Researchers, Scientists, and Professionals in Materials and Optoelectronics Development

These application notes provide a comprehensive overview and detailed protocols for the utilization of rubidium formate (CHO₂Rb) as an additive in the synthesis of perovskite materials for high-performance solar cells.

Introduction

The incorporation of additives into perovskite precursor solutions is a key strategy for enhancing the efficiency, stability, and reproducibility of perovskite solar cells (PSCs). Mixed-cation and mixed-halide perovskites have demonstrated superior performance over their single-component counterparts. Rubidium formate has emerged as a promising, yet not widely explored, additive. It offers the dual benefit of the small, inorganic rubidium (Rb⁺) cation and the functional formate (HCOO⁻) anion. The Rb⁺ cation is known to stabilize the photoactive black phase of formamidinium-based perovskites, while the formate anion can play a crucial role in defect passivation and crystallization control.

Mechanism of Action: The Dual Role of Rubidium Formate

Rubidium formate acts as a bifunctional additive, where both the cation and the anion contribute to the enhancement of the perovskite film quality and device performance.

• Rubidium Cation (Rb⁺): The small ionic radius of Rb⁺ (152 pm) allows it to be embedded in multi-cation perovskites, contributing to the structural stability of the perovskite lattice.[1] Although it is often not fully incorporated into the lattice, its presence at grain boundaries and surfaces can passivate defects and reduce non-radiative recombination.[2] The incorporation of Rb⁺ has been shown to improve the open-circuit voltage (V_oc) and fill factor (FF) of PSCs.[1]

• Formate Anion (HCOO⁻): The formate anion has been shown to effectively suppress the oxidation of the metal cation (e.g., Sn²⁺ in tin-based perovskites) due to its reducing properties.[3] It can also coordinate with lead (Pb²⁺), forming intermediate adducts that slow down the rapid crystallization of the perovskite, leading to higher quality films with larger grain sizes and fewer defects. This controlled crystallization is beneficial for achieving high power conversion efficiencies (PCEs).[4]

Mechanism of Rubidium Formate in Perovskite Synthesis.

Data Presentation: Performance of Rubidium-Containing Perovskite Solar Cells

The inclusion of rubidium has been demonstrated to enhance the photovoltaic performance of various perovskite compositions. The following tables summarize key performance parameters from the literature for perovskite solar cells with and without rubidium additives.

Table 1: Comparison of FAPbI₃-based Perovskites with and without Rb⁺

Perovskite Composition	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Reference
FAPbI₃	1.09	-	-	14.9	[5]
FA₀.₉₅Rb₀.₀₅PbI₃	-	-	-	16.2	[5]
FAPbI₃ (control)	-	-	-	13.56	[6]
Rb₀.₀₅FA₀.₉₅PbI₃	-	-	-	17.16	[6]

Table 2: Performance of Mixed-Cation Perovskites with Rb⁺

Perovskite Composition	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Reference
RbFA	-	-	-	14.0	[1]
RbCsFA	-	-	-	19.3	[1]
RbMAFA	-	-	-	19.2	[1]
RbCsMAFA	1.18	-	81	21.6 (stabilized)	[1]
FA₀.₈₅MA₀.₁₅PbI₂.₅₅Br₀.₄₅	-	-	-	17.1	[5]
FA₀.₈₀MA₀.₁₅Rb₀.₀₅PbI₂.₅₅Br₀.₄₅	-	-	-	19.6	[5]

Experimental Protocols

The following protocols are derived from established procedures for fabricating high-efficiency mixed-cation perovskite solar cells and adapted for the inclusion of rubidium formate.

• Formamidinium iodide (FAI)

• Lead iodide (PbI₂)

• Methylammonium bromide (MABr)

• Cesium iodide (CsI)

• Rubidium formate (CHO₂Rb)

• Lead bromide (PbBr₂)

• Dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (DMSO), anhydrous

• Chlorobenzene (CB), anhydrous

• Spiro-OMeTAD

• Bis(trifluoromethane)sulfonimide lithium salt (Li-TFSI)

• 4-tert-Butylpyridine (tBP)

• FTO-coated glass substrates

• Titanium dioxide (TiO₂) paste

• Gold (Au) or other suitable metal for back contact

• Stock Solutions:

  • Prepare a 1.5 M stock solution of PbI₂ in a 9:1 v/v mixture of DMF:DMSO.

  • Prepare a 1.5 M stock solution of PbBr₂ in a 9:1 v/v mixture of DMF:DMSO.

  • Prepare individual stock solutions of FAI, MABr, CsI, and CHO₂Rb in a 9:1 v/v mixture of DMF:DMSO. The molarity will depend on the final desired stoichiometry.

• Precursor Formulation:

  • In a clean vial inside a nitrogen-filled glovebox, mix the stock solutions in the desired stoichiometric ratios. For the target composition, combine the appropriate volumes of the FAI, MABr, CsI, CHO₂Rb, PbI₂, and PbBr₂ stock solutions.

  • For a 5% rubidium formate incorporation, the molar ratio of CHO₂Rb to the total A-site cations (Rb+Cs+FA) should be 0.05.

  • Stir the final precursor solution at room temperature for at least 2 hours before use.

• Substrate Preparation:

  • Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

  • Deposit an electron transport layer (e.g., compact and mesoporous TiO₂) according to standard procedures.

• Spin-Coating:

  • Transfer the prepared substrates into a nitrogen-filled glovebox.

  • Dispense approximately 40 µL of the perovskite precursor solution onto the substrate.

  • Spin-coat in a two-step program:

    • 1000 rpm for 10 seconds (acceleration of 200 rpm/s).

    • 6000 rpm for 30 seconds (acceleration of 2000 rpm/s).

  • During the second step, with about 10-15 seconds remaining, dispense 100 µL of chlorobenzene (anti-solvent) onto the spinning substrate.

• Annealing:

  • Immediately transfer the substrate onto a hotplate and anneal at 100-110 °C for 60 minutes in the glovebox.

• Device Completion:

  • Deposit a hole transport layer (e.g., Spiro-OMeTAD solution in chlorobenzene with Li-TFSI and tBP additives) via spin-coating.

  • Finally, thermally evaporate a metal back contact (e.g., 80 nm of gold) to complete the device.

Experimental Workflow for Perovskite Solar Cell Fabrication.

Application Notes and Considerations

• Solubility: Rubidium formate is soluble in common perovskite solvents like DMF and DMSO. However, it is always recommended to ensure complete dissolution, possibly with gentle heating and stirring, when preparing stock solutions.

• Concentration: The optimal concentration of rubidium formate needs to be determined empirically for each specific perovskite composition. Typically, small molar percentages (1-5%) of A-site cation substitution are effective. Excessive amounts can lead to the formation of undesirable secondary phases.[5]

• Stability: The formate anion may enhance the stability of the precursor solution. However, long-term stability should be monitored. It is best practice to use freshly prepared solutions for device fabrication.

• Characterization: To confirm the beneficial effects of rubidium formate, it is recommended to perform characterization techniques such as X-ray Diffraction (XRD) to check for phase purity, Scanning Electron Microscopy (SEM) to analyze film morphology, and Photoluminescence (PL) spectroscopy to probe defect densities.

Conclusion

Rubidium formate is a promising additive for the synthesis of high-performance and stable perovskite materials. Its dual functionality, stemming from the stabilizing effect of the rubidium cation and the crystallization-controlling and defect-passivating role of the formate anion, makes it a valuable tool for perovskite researchers. The provided protocols and data serve as a starting point for the successful integration of rubidium formate into perovskite synthesis workflows. Further optimization of the concentration and processing conditions can unlock even higher device performance.

References

• 1. bdt.semi.ac.cn [bdt.semi.ac.cn]
• 2. Phase Segregation in Cs-, Rb- and K-Doped Mixed-Cation (MA)x(FA)1–xPbI3 Hybrid Perovskites from Solid-State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of pseudohalide-based cesium formate salt as an additive or substituent on perovskite solar cell performance - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Rubidium Formate in Solid Electrolyte Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-state batteries are a promising next-generation energy storage technology, offering potential improvements in safety, energy density, and cycle life over traditional lithium-ion batteries with liquid electrolytes. The performance of a solid-state battery is critically dependent on the properties of the solid electrolyte. An ideal solid electrolyte should possess high ionic conductivity, a wide electrochemical stability window, good thermal and chemical stability, and be compatible with the electrode materials.

Recent research has explored the use of various alkali metal additives to enhance the performance of solid electrolytes. Rubidium-containing compounds, for instance, have been shown to improve ionic conductivity and the stability of the solid-electrolyte interphase (SEI) in certain battery systems. While direct research on the application of rubidium formate in bulk solid electrolyte development is limited, its properties as a rubidium source suggest potential utility as a precursor in synthesis or as an additive. These application notes provide an overview of the inferred applications of rubidium formate in solid electrolyte development, based on the known effects of other rubidium salts and common synthesis techniques for solid electrolytes. Rubidium compounds, including formates, are noted for their use in producing electrolytes for low-temperature chemical power sources and as additives to enhance electrical conductivity.[1]

Potential Applications of Rubidium Formate

Based on existing literature for other rubidium compounds and general solid electrolyte synthesis methods, two primary applications for rubidium formate can be proposed:

• As a Precursor in the Synthesis of Rubidium-Containing Solid Electrolytes: Rubidium formate can serve as a source of rubidium ions in the fabrication of ceramic or glass-ceramic solid electrolytes. In methods such as sol-gel synthesis or thermal decomposition, the organic formate component would be removed at elevated temperatures, leaving behind rubidium integrated into the oxide or phosphate structure of the electrolyte. The thermal decomposition of complex salts is a known route for producing active solids and functional ceramics.

• As an Additive to Enhance Electrolyte Properties: Small amounts of rubidium formate could be introduced as an additive to solid electrolyte materials. The presence of rubidium ions at grain boundaries or within the bulk material may enhance ionic conductivity. This is analogous to the demonstrated improvement in the ionic conductivity and stability of the solid electrolyte interphase (SEI) when rubidium ions (from RbPF6) are added to liquid electrolytes in sodium-ion batteries.[2][3] A patent also describes the doping of cathode materials with rubidium compounds to create larger-aperture ion channels, thereby promoting lithium-ion conduction.

Quantitative Data Summary

System	Rubidium Source	Concentration	Observed Effect	Reference
Sodium-ion battery with hard carbon anode	RbPF6	0.05 M	Increased capacity retention to 95.3% after 100 cycles (compared to 80.6% for the control cell) due to enhanced SEI stability and ionic conductivity.	[2][3]
Lithium battery positive electrode material	Rubidium Carbonate	1 part by mass to 50 parts active material	Doping with rubidium ions aims to form a large-aperture ion channel to promote lithium-ion conduction and improve rate performance.

Experimental Protocols

The following are detailed, generalized protocols for the potential use of rubidium formate in solid electrolyte development. These are based on established synthesis methods for similar materials.

Protocol 1: Synthesis of a Rubidium-Doped Lithium Lanthanum Zirconium Oxide (LLZO) Solid Electrolyte via a Sol-Gel Method

This protocol describes a hypothetical sol-gel synthesis of a garnet-type Li₇La₃Zr₂O₁₂ (LLZO) solid electrolyte doped with rubidium, using rubidium formate as the precursor. The sol-gel method is often favored for achieving high homogeneity at relatively low temperatures.

Materials:

• Lithium nitrate (LiNO₃)

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Zirconium(IV) propoxide solution (Zr(OCH₂(CH₂)₂CH₃)₄)

• Rubidium formate (CHO₂Rb)

• Citric acid

• Ethylene glycol

• Deionized water

• Ethanol

Equipment:

• Magnetic stirrer with heating plate

• Beakers and graduated cylinders

• Drying oven

• Tube furnace with controlled atmosphere capabilities

• Planetary ball mill

• Pellet press

• High-temperature sintering furnace

Procedure:

• Precursor Solution Preparation: a. In a beaker, dissolve stoichiometric amounts of lithium nitrate, lanthanum nitrate hexahydrate, and the desired amount of rubidium formate in deionized water with stirring. The amount of lithium nitrate should include a 10-15% excess to compensate for lithium loss during high-temperature processing. b. In a separate beaker, dissolve a stoichiometric amount of zirconium(IV) propoxide in ethanol.

• Sol Formation: a. Add citric acid to the aqueous solution from step 1a in a 1.5:1 molar ratio to the total metal cations. Stir until fully dissolved. b. Slowly add the zirconium propoxide solution to the aqueous solution while stirring vigorously. c. Add ethylene glycol in a 1:1 molar ratio with the citric acid. d. Heat the solution to 80-90°C on a hot plate with continuous stirring.

• Gelation and Drying: a. Continue heating and stirring until a transparent, viscous gel is formed. b. Dry the gel in an oven at 120°C for 24 hours to remove residual water and solvents, resulting in a solid precursor.

• Calcination: a. Grind the dried gel into a fine powder. b. Calcine the powder in an alumina crucible at 400°C for 4 hours to decompose the organic components, including the formate. c. Further calcine the powder at 900°C for 6 hours to form the garnet-phase LLZO.

• Milling and Pelletizing: a. Ball mill the calcined powder for several hours to reduce the particle size and increase reactivity. b. Press the fine powder into pellets using a hydraulic press at approximately 200-300 MPa.

• Sintering: a. Place the pellets in a covered alumina crucible, surrounded by mother powder (powder of the same composition) to minimize lithium volatility. b. Sinter the pellets at 1100-1250°C for 6-12 hours in air or a controlled atmosphere. c. Allow the furnace to cool down slowly to room temperature.

Characterization:

• Phase Purity: X-ray Diffraction (XRD)

• Morphology: Scanning Electron Microscopy (SEM)

• Ionic Conductivity: Electrochemical Impedance Spectroscopy (EIS)

Protocol 2: Characterization of Ionic Conductivity using Electrochemical Impedance Spectroscopy (EIS)

This protocol outlines the procedure for measuring the ionic conductivity of the prepared solid electrolyte pellets.

Equipment:

• Potentiostat with a frequency response analyzer

• Sample holder with blocking electrodes (e.g., gold or platinum)

• Temperature-controlled chamber or furnace

Procedure:

• Sample Preparation: a. Sputter coat both faces of the sintered pellet with a blocking electrode material such as gold or platinum to ensure good electrical contact. The electrode diameter should be slightly smaller than the pellet diameter.

• Measurement Setup: a. Place the coated pellet in the sample holder, ensuring firm contact with the current collectors. b. Place the sample holder inside a temperature-controlled chamber.

• EIS Measurement: a. Connect the sample holder to the potentiostat. b. Apply a small AC voltage (typically 10-100 mV) over a wide frequency range (e.g., 1 MHz to 0.1 Hz). c. Record the impedance data at various temperatures as the chamber is heated.

• Data Analysis: a. Plot the impedance data as a Nyquist plot (Z'' vs. Z'). b. The total resistance (R_total) of the electrolyte is determined from the intercept of the low-frequency spur with the real axis. This resistance includes both bulk and grain boundary contributions. c. Calculate the ionic conductivity (σ) using the following formula: σ = L / (R_total * A) where L is the thickness of the pellet and A is the area of the electrode. d. Plot log(σ) vs. 1/T (Arrhenius plot) to determine the activation energy for ion conduction.

Visualizations

Caption: Workflow for the sol-gel synthesis of a rubidium-doped solid electrolyte.

Caption: Logical flow for determining ionic conductivity via EIS.

While direct experimental evidence for the use of rubidium formate in solid electrolyte development is not yet widespread in published literature, its potential as a rubidium precursor in synthesis or as a performance-enhancing additive is inferred from related studies. The protocols provided here offer a starting point for researchers interested in exploring this area. Further investigation is required to fully elucidate the specific effects of the formate anion during synthesis and to quantify the impact of rubidium doping from a formate source on the electrochemical properties of various solid electrolyte systems.

References

• 1. miningnetwork.co.uk [miningnetwork.co.uk]
• 2. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Rubidium Formate in Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for utilizing rubidium formate in catalytic reactions. While rubidium formate is not typically employed as a primary catalyst, it serves as an effective source of formate ions, which are crucial hydride donors in various catalytic transformations, particularly in transfer hydrogenation and CO2 reduction. The nature of the alkali metal cation, in this case, rubidium (Rb+), can influence the catalytic activity and reaction outcomes.

Introduction to Rubidium Formate in Catalysis

Rubidium formate (CHO₂Rb) is the rubidium salt of formic acid. In the context of catalysis, it is primarily used as a source of the formate anion (HCOO⁻). The formate ion is a versatile and stable hydride donor, making it a valuable reagent in transfer hydrogenation reactions. These reactions are a safer and often more convenient alternative to using high-pressure hydrogen gas.

The catalytic cycle in such reactions typically involves a transition metal complex (e.g., based on Ruthenium, Rhodium, or Iridium) that is activated by the formate. The formate coordinates to the metal center and, through a series of steps, transfers a hydride (H⁻) to a substrate, leading to its reduction.

Recent studies have indicated that the alkali metal cation is not merely a spectator ion. In the electro-oxidation of formate on platinum, for instance, the catalytic activity has been shown to increase with the size of the alkali metal cation, following the trend Li⁺ < Na⁺ < K⁺.[1] Furthermore, in the dehydrogenative coupling of formate to oxalate, the choice of the alkali metal hydroxide as a base significantly impacts the yield, with cesium hydroxide providing the best results under certain conditions.[2] Computational studies also suggest differences in the Gibbs free energy for the coupling reaction of potassium, rubidium, and cesium formates compared to sodium formate.[2] In the realm of CO2 reduction, a rubidium-containing copper sulfide catalyst (RbCu₇S₄) has demonstrated high efficiency in converting CO₂ to formate.[3]

These findings suggest that the rubidium cation in rubidium formate can play a role in stabilizing intermediates or influencing the electronic properties of the catalyst, thereby modulating the overall reaction efficiency and selectivity.

Data Presentation: Comparative Catalytic Performance of Alkali Metal Formates

The following table summarizes comparative data on the influence of different alkali metal cations in formate-mediated reactions. This data is compiled from studies on the dehydrogenative coupling of formate anions to oxalate, a reaction where the formate salt is a key reactant.

Alkali Metal Hydroxide Base	Oxalic Acid Yield (%)	Reaction Temperature (°C)	Reference
LiOH	21	360	[2]
NaOH	74	360	[2]
KOH	79	360	[2]
RbOH	77	360	[2]
CsOH	82	340	[2]

Table 1: Comparison of oxalic acid yields from the reaction of sodium formate with different group 1 and 2 metal hydroxides. This data suggests that heavier alkali metals can lead to higher yields under optimized conditions.[2]

Experimental Protocols

The following is a detailed protocol for a general transfer hydrogenation reaction using a transition metal catalyst and rubidium formate as the hydride donor. This protocol is adapted from established procedures for transfer hydrogenation using other formate salts.

Protocol 1: Ruthenium-Catalyzed Transfer Hydrogenation of a Ketone to an Alcohol using Rubidium Formate

This protocol describes the reduction of acetophenone to 1-phenylethanol as a model reaction.

Materials:

• [Ru(p-cymene)Cl₂]₂ (Ruthenium(II) p-cymene chloride dimer)

• TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) - as a chiral ligand for asymmetric synthesis (a non-chiral ligand can be substituted for non-asymmetric reactions)

• Rubidium formate (CHO₂Rb)

• Acetophenone

• Solvent: A mixture of water and a suitable organic solvent (e.g., isopropanol, acetonitrile)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (Schlenk flask, condenser, magnetic stirrer, etc.)

• Heating and stirring plate

• Analytical equipment for reaction monitoring and product characterization (TLC, GC-MS, NMR)

Procedure:

• Catalyst Preparation (in-situ):

  • In a Schlenk flask under an inert atmosphere, dissolve [Ru(p-cymene)Cl₂]₂ (1 mol%) and the chosen ligand (e.g., TsDPEN, 2.2 mol%) in the selected organic solvent.

  • Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the active catalyst complex.

• Reaction Setup:

  • To the flask containing the catalyst solution, add rubidium formate (5 equivalents) and the substrate, acetophenone (1 equivalent).

  • Add the aqueous component of the solvent system. A typical ratio might be 5:2 organic solvent to water.

  • Ensure all components are well-dissolved or suspended.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 40-80 °C) with vigorous stirring.

  • Monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

  • Quench the reaction by adding a suitable volume of water.

  • Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the solvent in-vacuo to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to yield the pure alcohol.

• Characterization:

  • Confirm the identity and purity of the product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations

Experimental Workflow Diagram

A generalized workflow for rubidium formate in transfer hydrogenation.

Proposed Catalytic Cycle Diagram

A proposed catalytic cycle for Ru-catalyzed transfer hydrogenation.

References

• 1. The effect of the alkali metal cation on the electrocatalytic oxidation of formate on platinum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Frontiers | Effect of alkali metal cations on dehydrogenative coupling of formate anions to oxalate [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Rubidium Formate in Biomedical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential and established uses of rubidium formate in various biomedical research applications. Detailed protocols are provided to guide researchers in utilizing this compound in their experiments.

Rubidium Formate in Protein Crystallography

Application Note:

Rubidium formate can be a valuable component of screening kits for the crystallization of proteins, nucleic acids, and their complexes. The formate anion is known to be effective in promoting crystallization, and the presence of the rubidium cation can offer alternative ionic interactions that may be favorable for crystal lattice formation.[1][2][3][4] Its high solubility allows for the preparation of concentrated stock solutions, making it suitable for a wide range of crystallization techniques, including vapor diffusion and microbatch methods.

Table 1: Comparison of Common Formate Salts in Protein Crystallization

Salt	Typical Concentration Range	Key Characteristics
Sodium Formate	0.5 - 4.0 M	Widely used and has been shown to be effective for a variety of proteins.[2][4]
Ammonium Formate	0.5 - 2.0 M	Can also act as a source of ammonium ions, which can influence protein solubility and crystal packing.
Rubidium Formate	(estimated) 0.5 - 4.0 M	The larger rubidium cation may offer unique ionic interactions beneficial for the crystallization of certain proteins.

Experimental Protocol: Screening for Protein Crystallization using Rubidium Formate (Vapor Diffusion Method)

This protocol describes a general procedure for screening the effectiveness of rubidium formate as a precipitant for protein crystallization using the hanging drop vapor diffusion method.

Materials:

• Purified protein solution (5-20 mg/mL in a suitable buffer)

• Rubidium formate (high purity)

• Deionized water

• Crystallization plates (24- or 96-well)

• Siliconized glass cover slips

• Microscope for crystal visualization

Procedure:

• Prepare a Stock Solution of Rubidium Formate:

  • Dissolve rubidium formate in deionized water to prepare a 4.0 M stock solution.

  • Filter the solution through a 0.22 µm filter to remove any particulate matter.

• Set up the Crystallization Plate:

  • Pipette 500 µL of the 4.0 M rubidium formate solution into the reservoir of a crystallization plate well.

  • For a grid screen, prepare a series of wells with varying concentrations of rubidium formate (e.g., 0.5 M, 1.0 M, 1.5 M, 2.0 M, 2.5 M, 3.0 M, 3.5 M, 4.0 M) by diluting the stock solution with deionized water.

• Prepare the Hanging Drop:

  • On a siliconized cover slip, pipette 1 µL of your purified protein solution.

  • Add 1 µL of the reservoir solution from the corresponding well to the protein drop.

  • Gently mix the drop by pipetting up and down, being careful not to introduce air bubbles.

• Seal the Well:

  • Invert the cover slip and place it over the reservoir, ensuring a tight seal with grease or adhesive tape to create a closed system.

• Incubation and Observation:

  • Incubate the crystallization plate at a constant temperature (e.g., 4°C or 20°C).

  • Periodically (daily for the first few days, then weekly) inspect the drops under a microscope for the formation of crystals.

dot

Caption: Workflow for Protein Crystallization Screening.

Rubidium Ions in Cell Proliferation Assays

Application Note:

Recent studies have demonstrated that rubidium ions (Rb⁺), which would be dissociated from rubidium formate in solution, can inhibit the proliferation of cancer cells.[5] Specifically, Rb⁺ has been shown to suppress the growth of human glioblastoma (GBM) cell lines in a time- and concentration-dependent manner.[5] The mechanism of action is linked to the downregulation of the PI3K/AKT/mTOR signaling pathway, leading to apoptosis and cell cycle arrest.[5] This makes rubidium formate a compound of interest for cancer research and drug development.

Table 2: IC50 Values of Rubidium Ions (Rb⁺) on Glioblastoma Cell Lines after 24-hour Treatment

Cell Line	IC50 (mM)
U87	63.89
U251	43.92
Data extracted from a study on the effects of rubidium ions on glioblastoma cells.[5]

Experimental Protocol: Assessing the Anti-proliferative Effect of Rubidium Formate on Cancer Cells (CCK8 Assay)

This protocol outlines a method to determine the effect of rubidium formate on the proliferation of adherent cancer cell lines using a Cell Counting Kit-8 (CCK8) assay.

Materials:

• Human cancer cell line (e.g., U87 or U251)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Rubidium formate

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK8)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment with Rubidium Formate:

  • Prepare a series of concentrations of rubidium formate in complete medium (e.g., for U87 cells: 0, 30, 60, 90 mM; for U251 cells: 0, 20, 40, 60 mM).

  • After 24 hours of incubation, remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of rubidium formate. Include a "medium only" control (no cells) for background subtraction.

  • Incubate the plate for the desired treatment durations (e.g., 24, 48, and 72 hours).

• CCK8 Assay:

  • At the end of each treatment period, add 10 µL of the CCK8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.

• Data Acquisition:

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the "medium only" control from all other readings.

  • Calculate the cell viability as a percentage of the untreated control (0 mM rubidium formate).

  • Plot the cell viability against the concentration of rubidium formate to determine the IC50 value.

dot

Caption: Rubidium Ions Inhibit the PI3K/AKT/mTOR Pathway.

Rubidium Formate in Anticoagulant Research

Application Note:

Rubidium formate has been identified as a potential anticoagulant.[6] It is suggested to act by inhibiting thrombin, a key enzyme in the blood coagulation cascade.[6] This property makes rubidium formate a candidate for further investigation in the development of novel antithrombotic agents.

Experimental Protocol: Representative Thrombin Time Assay to Evaluate Anticoagulant Activity

This protocol provides a general method for assessing the anticoagulant effect of a test compound, such as rubidium formate, by measuring the thrombin time.

Materials:

• Pooled normal human plasma

• Thrombin solution (e.g., 2 NIH units/mL)

• Test compound stock solution (Rubidium Formate in a suitable buffer)

• Control buffer

• Coagulometer

Procedure:

• Plasma Preparation:

  • Thaw pooled normal human plasma at 37°C.

• Incubation with Test Compound:

  • In a coagulometer cuvette, mix 180 µL of the plasma with 20 µL of the rubidium formate solution at various concentrations.

  • For the control, mix 180 µL of plasma with 20 µL of the control buffer.

  • Incubate the mixtures at 37°C for a specified time (e.g., 2 minutes).

• Clotting Time Measurement:

  • Add 100 µL of the pre-warmed thrombin solution to the cuvette.

  • The coagulometer will automatically start timing and will stop when a clot is formed.

  • Record the clotting time in seconds.

• Data Analysis:

  • Compare the clotting times of the samples treated with rubidium formate to the control. An increase in clotting time indicates anticoagulant activity.

  • Plot the clotting time against the concentration of rubidium formate.

dot

Caption: Workflow for Thrombin Time Assay.

References

• 1. A comparison of salts for the crystallization of macromolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A comparison of salts for the crystallization of macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hamptonresearch.com [hamptonresearch.com]
• 4. Crystallization of SHARPIN using an automated two-dimensional grid screen for optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rubidium ions as a novel therapeutic approach for glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buy Rubidium formate | 3495-35-0 [smolecule.com]

Technical Notes & Optimization

troubleshooting rubidium formate crystallization experiments

Welcome to the technical support center for rubidium formate crystallization experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for common challenges encountered during the crystallization process.

Troubleshooting Guides

This section addresses specific issues that may arise during your rubidium formate crystallization experiments in a question-and-answer format.

Problem: No Crystal Growth

Question: I have set up my crystallization experiment, but no crystals are forming. What could be the issue?

Answer:

The absence of crystal growth is a common issue that can usually be attributed to a solution that is not sufficiently supersaturated.[1] Here are several potential causes and solutions:

• Sub-saturated Solution: The concentration of your solute may be too low.

  • Solution: Increase the concentration of the solute. You can achieve this by adding more rubidium formate until a small amount of undissolved solid is visible at the bottom of your container, indicating saturation.[1] Alternatively, you can slowly evaporate some of the solvent to increase the concentration.[1]

• Inappropriate Temperature: The temperature of the experiment may not be optimal for nucleation.

  • Solution: Experiment with varying the temperature. Increasing the temperature can enhance evaporation, while decreasing it can slow down molecular movement, potentially aiding in crystal formation.[1]

• Contamination: Impurities in the solution can inhibit crystal growth.[1] Common contaminants include dust, residual detergent in glassware, or oxides from lab equipment.[1]

  • Solution: Remake the solution using highly pure materials and thoroughly cleaned glassware.[2] Using distilled or deionized water can also help eliminate impurities.[1]

• Vibrations: Physical disturbances can prevent the formation of stable crystal nuclei.[1][3]

  • Solution: Move your experimental setup to a quiet and undisturbed location, away from equipment that may cause vibrations like vacuum pumps or rotary evaporators.[3]

Problem: Rapid Crystal Formation Leading to Small or Poor-Quality Crystals

Question: My experiment is producing a large number of very small crystals or a powder instead of a few large, well-defined crystals. What is happening?

Answer:

Rapid crystallization often traps impurities within the crystal lattice, leading to poor quality.[4] An ideal crystallization process involves the slow formation of crystals over a period of time.[4]

• Excessive Supersaturation: The solution is too concentrated, causing the compound to "crash out" of the solution rapidly.

  • Solution: Add a small amount of additional solvent to the heated solution to slightly decrease the saturation level.[4] This will keep the compound dissolved for a longer period as it cools, promoting slower crystal growth.[4]

• Rapid Cooling: Cooling the solution too quickly can lead to the rapid formation of many small crystals.

  • Solution: Insulate the crystallization vessel to slow down the cooling process. This allows for more controlled crystal growth.

• Insufficient Nucleation Control: Too many nucleation sites can lead to a shower of microcrystals.[5]

  • Solution: Consider using techniques like seeding, where a few well-formed microcrystals are introduced into a metastable solution to promote the growth of a smaller number of larger crystals.[5] Additives like ethanol or dioxane can also be used to 'poison' nucleation and reduce the number of initial crystals.[5]

Problem: "Oiling Out" - Formation of a Liquid Phase Instead of Crystals

Question: Instead of solid crystals, my compound has separated into a dense, oily liquid. What should I do?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This can happen if the melting point of the solid is low or if there are significant impurities that lower the melting point.[4]

• High Solute Concentration or Low Melting Point: The experimental conditions may favor a liquid-liquid phase separation.

  • Solution: Re-heat the solution and add more solvent to decrease the concentration.[4] If using a mixed solvent system, add more of the solvent in which the compound is more soluble.[4]

• Phase Separation: In some cases, especially with macromolecules, liquid-liquid phase separation can be a precursor to crystallization.[6] The protein can become highly concentrated in one of the liquid phases, which can then lead to crystal formation.[6]

  • Solution: Carefully observe the "oiled out" preparation over time, as crystals may still form at the interface of the two phases.[6] You can also try to optimize the conditions around the phase separation event by adjusting precipitant and salt concentrations.[6]

Problem: Poor Crystal Yield

Question: I have successfully grown crystals, but the final yield is very low. How can I improve this?

Answer:

A low yield can be discouraging. Several factors can contribute to this issue:

• Excessive Solvent: Using too much solvent can result in a significant amount of the compound remaining in the mother liquor after filtration.[4]

  • Solution: If the mother liquor has not been discarded, you can test for remaining compound by evaporating a small amount on a glass rod.[4] If a significant residue forms, you can try to recover more product by partially evaporating the solvent from the mother liquor and cooling it again to induce further crystallization.[4]

• Premature Filtration: Filtering the crystals before crystallization is complete.

  • Solution: Ensure the solution has cooled to room temperature and then potentially cool it further in an ice bath to maximize crystal formation before filtration.

Problem: Crystal Defects

Question: My crystals appear cloudy, fractured, or have other visible imperfections. What causes this and how can it be prevented?

Answer:

Crystal defects can arise from impurities, rapid growth, or stress on the crystal.[7][8]

• Impurities: Foreign atoms or molecules incorporated into the crystal lattice.[7][8]

  • Solution: Start with the highest purity rubidium formate and solvent available.[2][9] Fractional crystallization can be used to purify the starting material.[9]

• Rapid Growth: As mentioned earlier, fast crystallization can trap solvent and other impurities.

  • Solution: Slow down the crystallization process by adjusting temperature and concentration.[4]

• Mechanical Stress: Handling or external forces can cause physical damage to the crystals.[7][8]

  • Solution: Handle crystals with care, especially during mounting for analysis.

Frequently Asked Questions (FAQs)

Q1: What is the typical solubility of rubidium formate?

A1: Rubidium formate is miscible in water.[10] It is also miscible with solvents like ether, acetone, ethyl acetate, methanol, and ethanol.[10] The temperature-dependent solubility is a key factor exploited in purification methods like fractional crystallization.[9]

Q2: What are the key parameters to optimize in a rubidium formate crystallization experiment?

A2: The primary parameters to optimize are precipitant concentration, pH, and temperature.[11][12] Incremental changes to these variables around an initial successful condition can lead to higher quality crystals.[11] Other factors to consider are protein concentration (if applicable), the presence of additives, and the overall crystallization methodology.[5][11]

Q3: Can I use seeding for rubidium formate crystallization?

A3: Yes, seeding is a valuable technique to control nucleation.[5] It involves introducing a microcrystal into a solution that is in a metastable state (not yet spontaneously nucleating) to encourage the growth of larger, well-ordered crystals.[5][13]

Q4: What is the role of additives in crystallization?

A4: Additives, such as salts or small organic molecules, can influence crystal growth in various ways.[5] They can affect the solubility of the target molecule, stabilize it, and in some cases, be incorporated into the crystal lattice to improve order.[5] Additive screening is a common optimization strategy.[14]

Q5: How does temperature affect rubidium formate crystallization?

A5: Temperature influences both the solubility of rubidium formate and the kinetics of crystallization.[9] Generally, higher temperatures increase solubility, while lower temperatures can promote nucleation and growth, although the optimal temperature must be determined empirically.[1] Rubidium formate exhibits a phase transition at approximately 363 K (90°C).[9]

Quantitative Data Summary

The following tables provide a summary of key parameters and their typical ranges for crystallization experiments. These are general guidelines, and optimal conditions will be specific to the exact system under investigation.

Table 1: General Crystallization Optimization Parameters

Parameter	Typical Range for Initial Screening	Optimization Strategy
Precipitant Conc.	Varies widely based on precipitant	Fine-tune concentration in +/- 10-20% increments around the initial hit.[11]
pH	4.0 - 9.0	Screen in 0.1-0.2 unit increments around the initial successful pH.[11]
Temperature (°C)	4 - 25	Test different constant temperatures; consider temperature gradients.[12]
Protein Conc. (mg/mL)	2 - 20	Vary concentration to find the optimal supersaturation level.[13]
Additive Conc.	Varies by additive	Screen various additives at low concentrations.[5]

Table 2: Properties of Rubidium Formate

Property	Value	Reference
Molecular Formula	CHO₂Rb	[9][15]
Molecular Weight	~130.49 g/mol	[10][15]
Appearance	Colorless crystalline solid	[9]
Phase Transition Temp.	~363 K (90 °C)	[9][15]

Experimental Protocols

Protocol: Vapor Diffusion Crystallization of Rubidium Formate

This protocol describes a general method for setting up a hanging drop vapor diffusion experiment, a common technique for crystallization.[16]

Materials:

• High-purity rubidium formate

• Appropriate solvent (e.g., ultrapure water)

• Precipitant solution

• Crystallization plates (e.g., 24-well)

• Siliconized glass cover slips

• Sealing grease or oil

• Micropipettes

Methodology:

• Prepare the Reservoir Solution: Pipette 500 µL to 1 mL of the precipitant solution into the reservoir of a crystallization plate well.

• Prepare the Drop: On a clean, siliconized cover slip, pipette a small volume (e.g., 1-2 µL) of your concentrated rubidium formate solution.

• Add Precipitant to the Drop: To the same drop, add an equal volume (1-2 µL) of the reservoir solution. The goal is for the final precipitant concentration in the drop to be about half that of the reservoir.

• Seal the Well: Carefully invert the cover slip and place it over the reservoir, ensuring a tight seal with the grease or oil.

• Equilibration: Over time, water will evaporate from the drop and diffuse to the more concentrated reservoir solution. This slowly increases the concentration of both the rubidium formate and the precipitant in the drop, leading to supersaturation and, ideally, crystallization.[16]

• Incubation and Observation: Store the plate in a stable, vibration-free environment at a constant temperature.[1][3] Observe the drops periodically under a microscope for crystal growth over several days to weeks.

Visualizations

Diagrams of Workflows and Relationships

The following diagrams illustrate key processes and relationships in crystallization experiments.

Caption: A logical workflow for troubleshooting common crystallization issues.

Caption: A typical experimental workflow for vapor diffusion crystallization.

Caption: Key parameters influencing the quality of crystal growth.

References

• 1. thoughtco.com [thoughtco.com]
• 2. news-medical.net [news-medical.net]
• 3. unifr.ch [unifr.ch]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]
• 6. xray.teresebergfors.com [xray.teresebergfors.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. is.muni.cz [is.muni.cz]
• 9. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 10. Rubidium formate hydrate, 99.8% (metals basis), Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 11. Optimization of crystallization conditions for biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficient optimization of crystallization conditions by manipulation of drop volume ratio and temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hamptonresearch.com [hamptonresearch.com]
• 14. Optimisation – Biomolecular Crystallisation and Characterisation [research.csiro.au]
• 15. Rubidium formate [webbook.nist.gov]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Rubidium Formate in Drilling Fluids

This technical support center provides researchers, scientists, and drilling fluid professionals with essential information for optimizing the concentration of rubidium formate in drilling mud formulations.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of rubidium formate in a drilling fluid?

A1: Rubidium formate, like other alkali metal formates (potassium, cesium), is a high-density, solids-free brine used primarily as a weighting agent to control subsurface pressures.[1] Its key functions include increasing mud density, enhancing thermal stability of polymers, improving shale inhibition, and providing excellent lubricity.[2][3] Because it is a brine, it can help create solids-free drilling fluids, which minimizes formation damage, reduces the risk of differential sticking, and can lower Equivalent Circulating Density (ECD).[3][4]

Q2: How do rubidium formate brines contribute to shale stabilization?

A2: Formate brines stabilize troublesome shale formations through several mechanisms.[2][3] They suppress clay swelling and reduce the hydration of clay particles.[5][6] Additionally, the low water activity in high-concentration formate brines can induce osmotic backflow, drawing water out of the shale, which helps maintain wellbore stability.[2][3]

Q3: What are the advantages of using rubidium formate over more common formates like potassium or cesium formate?

A3: While less common, rubidium formate offers a density profile intermediate between potassium and cesium formate. This allows for precise density control in a specific range without the need for solid weighting materials. Like other formates, it provides excellent thermal stability to polymer additives and is considered environmentally friendly.[4][7]

Q4: Is rubidium formate compatible with common drilling fluid polymers?

A4: Yes, one of the significant advantages of formate brines is their exceptional compatibility with biopolymers like xanthan gum and starches, even at high temperatures.[7] Formates stabilize these polymers, extending their operational temperature range.[3] However, it is crucial to minimize unnecessary additives, as even compatible polymers can impart unwanted rheology if overdosed.[7] Sized calcium carbonate is a recommended bridging material.[7]

Q5: What are the typical concentration ranges for formate brines in drilling mud?

A5: The concentration is dictated by the target fluid density. It is crucial to optimize the concentration to achieve the necessary mud weight while maintaining other desired properties. Water dilution should be minimized as it can reduce the beneficial properties of the concentrated brine, such as shale and polymer stability.[7]

Data Presentation

Table 1: Approximate Fluid Density of Formate Brines

Formate Salt	Typical Max Density (g/cm³)	Typical Max Density (lb/gal)
Sodium Formate	~1.32	~11.0
Potassium Formate	~1.59	~13.3
Rubidium Formate	(Intermediate density, data often proprietary)	(Intermediate density, data often proprietary)
Cesium Formate	~2.30	~19.2

Note: Densities are for saturated solutions at standard conditions. Blends of different formates (e.g., cesium/potassium) are common to achieve specific target densities.[2][8]

Table 2: Qualitative Performance Comparison

Property	Rubidium/Cesium Formate	Conventional Brines (e.g., CaCl₂, CaBr₂)	Oil-Based Muds (OBM)
Shale Inhibition	Excellent	Good to Fair	Excellent
Thermal Stability	Excellent	Fair	Excellent
Lubricity	Excellent	Good	Excellent
Formation Damage	Very Low	Moderate to High	Low to Moderate
Environmental Impact	Low	Moderate	High
Solids Requirement	None (solids-free)	May require solids	Requires solids & emulsifiers

Troubleshooting Guide

Q: Wellbore instability and/or shale swelling is observed. How should I adjust the rubidium formate concentration?

A: Increased shale swelling or instability suggests that the inhibitive capacity of the mud is insufficient.

• Initial Action: Ensure the formate concentration is optimized and water dilution is minimal. The primary mechanism for shale stability is maintaining low water activity.[3]

• Troubleshooting Steps: Verify the brine concentration. If the density is below the target, it indicates potential dilution. A higher concentration of formate brine enhances shale inhibition by reducing water activity and promoting osmotic dehydration of the shale.[2]

• Further Action: If the issue persists, consider adding compatible encapsulating polymers, such as partially hydrolyzed polyacrylamide (PHPA), which can coat cuttings and the wellbore to limit water interaction.[5][6]

Q: The viscosity of the mud is too high at high temperatures. What is the likely cause and solution?

A: Formate brines are known to extend the thermal stability of polymers, but excessive polymer concentration can lead to high viscosity.

• Initial Action: Review the concentration of viscosifying polymers (e.g., xanthan gum). Inexperienced users often overdose formate fluids with additives.[7]

• Troubleshooting Steps: Formate brines themselves have inherently beneficial properties, reducing the need for many conventional additives.[7] Reduce the polymer concentration in small increments until the desired rheological properties are achieved.

• Further Action: Ensure that only necessary and compatible additives are used. Unnecessary additions of thermal extenders or other polymers may not be required and could negatively impact rheology.[7]

Q: We are experiencing corrosion in downhole equipment. Is the formate brine responsible?

A: Formate brines are typically non-corrosive due to their high pH (often >9) and lack of oxidizing power.[9] However, contamination can render them corrosive.

• Initial Action: Check the pH of the drilling fluid. It should be maintained above 9.0 for optimal corrosion protection.[9]

• Troubleshooting Steps: Investigate potential sources of acid gas (CO₂ or H₂S) ingress from the formation. The presence of CO₂, for example, can react with the brine to form formic acid, significantly increasing its corrosivity.[9]

• Further Action: If acid gas contamination is confirmed, specialized corrosion inhibitors compatible with formate brines may be required. On-site monitoring of the fluid's properties is crucial to mitigate these issues.[9]

Diagrams

Experimental & Troubleshooting Workflows

References

• 1. wiki.aapg.org [wiki.aapg.org]
• 2. aade.org [aade.org]
• 3. arcjournals.org [arcjournals.org]
• 4. aade.org [aade.org]
• 5. aesfluids.com [aesfluids.com]
• 6. Development of a Weighted Barite-Free Formate Drilling Mud for Well Construction under Complicated Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aade.org [aade.org]
• 8. Study on the rheological properties of barite-free drilling mud with high density | Ekaterina L. Leusheva | Journal of Mining Institute [pmi.spmi.ru]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Anhydrous Rubidium Formate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydration of anhydrous rubidium formate. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous rubidium formate and why is preventing its hydration important?

A1: Anhydrous rubidium formate (CHO₂Rb) is the water-free form of rubidium formate. It is a white crystalline powder that is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] Preventing hydration is crucial because the uptake of water can alter the compound's physical and chemical properties, potentially impacting experimental accuracy and outcomes.[1]

Q2: How can I tell if my anhydrous rubidium formate has hydrated?

A2: Visual signs of hydration can include a change in the physical appearance of the powder from free-flowing to clumpy or sticky. For a definitive assessment, analytical techniques such as Karl Fischer titration can be used to quantify the water content.

Q3: What are the ideal storage conditions for anhydrous rubidium formate?

A3: To prevent hydration, anhydrous rubidium formate should be stored in a tightly sealed, airtight container.[3] This container should be placed inside a desiccator containing a suitable drying agent to maintain a low-humidity environment.[4][5] Storing the desiccator in a cool, dry place is also recommended. For highly sensitive applications, storage in an inert atmosphere, such as in a glovebox, is advisable.[6][7]

Q4: What are suitable desiccants for storing anhydrous rubidium formate?

A4: Several desiccants can be used to maintain a dry environment for storing anhydrous rubidium formate. Common choices include silica gel, molecular sieves, and calcium chloride.[1][8] The choice of desiccant may depend on the specific requirements of the experiment and the desired level of moisture control.

Q5: Can I regenerate a desiccant that has become saturated with moisture?

A5: Yes, many desiccants can be regenerated. For example, silica gel can often be regenerated by heating it in an oven to drive off the absorbed water.[2] Refer to the manufacturer's instructions for the specific regeneration procedure for your chosen desiccant.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Anhydrous rubidium formate appears clumpy or has absorbed moisture.	Improper storage, exposure to ambient air.	The hydrated compound can be dried using a controlled heating method. Refer to the detailed experimental protocol below. Ensure proper storage in a desiccator with a fresh or regenerated desiccant for future use.
Inconsistent experimental results when using anhydrous rubidium formate.	Partial hydration of the starting material.	Dry the rubidium formate before use following the recommended protocol. Always handle the compound in a low-humidity environment, such as a glovebox, to minimize water absorption during weighing and transfer.[6]
The desiccant in the storage container has changed color or appears saturated.	The desiccant has reached its water absorption capacity.	Replace the saturated desiccant with a fresh or regenerated supply.[4] Monitor the desiccant regularly to ensure it remains effective.

Data Presentation: Comparison of Common Desiccants

Desiccant	Moisture Absorption Capacity	Key Features
Silica Gel	High	Can absorb up to 40% of its weight in moisture.[2] Often contains a color indicator to signal saturation.[4] Non-toxic and reusable.[2]
Molecular Sieves	High	Provides superior performance in low-humidity environments for precise moisture control.[1]
Calcium Chloride	Very High	Exceptional moisture absorption rate.[1] Can become liquid when saturated, requiring careful packaging.[1]

Experimental Protocols

Protocol for Drying Hydrated Rubidium Formate

Objective: To remove absorbed water from rubidium formate to restore its anhydrous state.

Materials:

• Hydrated rubidium formate

• Drying oven or vacuum oven

• Schlenk flask or other suitable heat-resistant glassware

• Desiccator with a potent desiccant (e.g., phosphorus pentoxide or freshly regenerated molecular sieves)

• Inert gas supply (e.g., nitrogen or argon) (optional, for highly sensitive applications)

Procedure:

• Preparation: Place the hydrated rubidium formate in a clean, dry Schlenk flask.

• Drying:

  • Method A: Oven Drying: Place the flask in a drying oven. Set the temperature to a point below the melting point (170°C) and the temperature at which significant thermal decomposition begins.[9] A temperature range of 100-120°C is generally a safe starting point. Heat for several hours (e.g., 4-6 hours).

  • Method B: Vacuum Oven Drying: For more efficient drying, place the flask in a vacuum oven. Apply a vacuum and heat at a temperature between 100-120°C. Drying under vacuum can often be achieved in a shorter time frame.

• Cooling: After the heating period, turn off the oven and allow the flask to cool to room temperature. For highly sensitive applications, it is recommended to cool the flask under a stream of dry, inert gas.

• Storage: Once cooled, immediately transfer the dried anhydrous rubidium formate to a tightly sealed container inside a desiccator containing a fresh, potent desiccant to prevent rehydration.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Handle hot glassware with appropriate heat-resistant gloves.

• Ensure the oven is properly ventilated.

Mandatory Visualization

References

• 1. ibisscientific.com [ibisscientific.com]
• 2. roycopackaging.com [roycopackaging.com]
• 3. echemi.com [echemi.com]
• 4. youtube.com [youtube.com]
• 5. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 6. hepatochem.com [hepatochem.com]
• 7. Video: Preparing Anhydrous Reagents and Equipment [jove.com]
• 8. Top 5 Moisture Absorbers for Storage Containers in 2023 [micropakdistributionusa.com]
• 9. Buy Rubidium formate | 3495-35-0 [smolecule.com]

Technical Support Center: Rubidium Formate Solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of rubidium formate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store a rubidium formate solution?

A1: Rubidium formate solutions should be stored in tightly sealed containers in a dry, well-ventilated area.[1][2] To minimize potential degradation, refrigeration (2-8°C) is recommended, especially for long-term storage. The solid material is hygroscopic, meaning it readily absorbs moisture from the air, so it is crucial to keep containers well-sealed to prevent changes in concentration.[3][4]

Q2: What is the expected shelf-life of a rubidium formate solution?

A2: The precise shelf-life of a rubidium formate solution depends on the concentration, storage conditions, and desired purity for the specific application. While alkali metal formate solutions are generally stable, for high-purity applications such as HPLC or mass spectrometry, it is best practice to prepare solutions fresh.[5] For less sensitive applications, solutions may be stable for several weeks if stored properly. Regular checks of pH and appearance are recommended.

Q3: What are the potential degradation products of rubidium formate in a solution?

A3: In aqueous solutions, formate can be oxidized to bicarbonate and carbon dioxide.[3][6] Under conditions of thermal stress, solid rubidium formate decomposes, which may involve the formation of rubidium oxalate and ultimately rubidium carbonate.[7][8] While these pathways are primarily described for thermal decomposition of the solid, they represent potential degradation products in solution under stressful conditions (e.g., high heat).

Q4: Can I use a rubidium formate solution that has turned cloudy or has visible precipitates?

A4: No. Cloudiness or precipitation can indicate several issues, including microbial growth, precipitation of the salt due to temperature changes or solvent evaporation, or a chemical reaction.[5] Using a compromised solution can lead to inaccurate and unreliable experimental results. It is recommended to discard the solution and prepare a fresh batch.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments with rubidium formate solutions.

Issue 1: Unexpected pH Shift in the Rubidium Formate Solution

• Question: My freshly prepared rubidium formate buffer has a different pH than expected, or the pH is drifting over time. What could be the cause?

• Answer:

  • CO₂ Absorption: Solutions exposed to the atmosphere can absorb carbon dioxide, which forms carbonic acid and lowers the pH. Always keep buffer containers tightly sealed when not in use.[5]

  • Improper Preparation: Ensure that the initial weighing of the solid rubidium formate and the volume of the solvent are accurate. Use a calibrated pH meter for measurements.

  • Microbial Growth: Especially for solutions stored for extended periods at room temperature, microbial contamination can alter the pH. Consider filtering the solution through a 0.22 µm filter and storing it at 4°C.[5]

  • Buffer Depletion: In electrolytic applications, prolonged use can lead to changes in buffer composition and pH.[9] If this is a recurring issue, prepare a larger batch of the buffer or replenish it more frequently.

Issue 2: Inconsistent Results in Chromatographic Applications (HPLC/LC-MS)

• Question: I am using a rubidium formate solution as a mobile phase additive, and I'm seeing shifting retention times or poor peak shapes. What should I check?

• Answer:

  • Mobile Phase Inconsistency: Avoid "topping off" the mobile phase reservoir. Always use a fresh batch of mobile phase to ensure consistent composition.[5] Inconsistent mixing of mobile phase components can also lead to variability.

  • Solution Age and Degradation: Formate-containing mobile phases, especially those with low concentrations of organic solvent, can be susceptible to microbial growth. It is best practice to prepare these mobile phases fresh daily.[5]

  • Concentration Changes: Evaporation of the solvent can increase the formate concentration over time, leading to changes in retention. Ensure the mobile phase container is properly covered.[5]

  • Column Contamination: If the rubidium formate salt is not of sufficient purity, impurities can accumulate on the column, affecting performance. Ensure you are using a high-purity grade of rubidium formate suitable for your application.

Issue 3: Evidence of Solution Degradation (Discoloration, Odor)

• Question: My rubidium formate solution has developed a slight color or an unusual odor. Is it still usable?

• Answer:

  • Chemical Contamination: Discoloration or odor strongly suggests chemical contamination or significant degradation. Do not use the solution.

  • Source of Contamination: Investigate potential sources of contamination, such as impure water or solvents used for preparation, or improper storage in a non-inert container.

  • Review Preparation Protocol: Ensure that all glassware is thoroughly cleaned and that the correct grade of reagents is being used.

Summary of Rubidium Formate Properties and Stability

Property	Data	Citations
CAS Number	3495-35-0	[6][8]
Molecular Formula	CHO₂Rb	[6]
Molecular Weight	~130.49 g/mol	[10][11]
Appearance (Solid)	White crystalline powder/solid	-
Hygroscopicity	Hygroscopic (readily absorbs moisture from the air)	[3][4]
Solubility	Soluble in water	[4][12]
Storage Conditions	Store under an inert atmosphere. Keep container tightly closed in a dry and well-ventilated place. Protect from moisture.	[1][2][3][13][14]
Incompatibilities	Oxidizing agents	[1][3]
Thermal Decomposition	Decomposes at elevated temperatures. The process can involve the formation of oxalate and carbonate intermediates. The tendency to form oxalate is moderate, following the trend K > Na > Rb.	[7][8]
Solution Stability	Specific quantitative data on the stability of rubidium formate solutions over time at various temperatures and pH levels is not readily available in the literature. General best practices for buffer and mobile phase preparation should be followed (e.g., prepare fresh, store refrigerated, keep sealed).	[5]

Experimental Protocols

Protocol: Assessment of Rubidium Formate Solution Stability

This protocol outlines a method for evaluating the stability of a prepared rubidium formate solution under specific storage conditions.

1. Objective: To determine the stability of a rubidium formate solution over a defined period by monitoring key physical and chemical parameters.

2. Materials:

• Rubidium formate, high purity grade

• High-purity water (e.g., HPLC-grade or Type I ultrapure)

• Calibrated pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Sterile, sealed storage containers (e.g., borosilicate glass or polypropylene)

• Ion chromatograph (IC) or High-Performance Liquid Chromatograph (HPLC) with a suitable column for organic acid analysis.

• 0.22 µm syringe filters

3. Procedure:

• Solution Preparation (Time = 0):

  • Prepare a solution of rubidium formate at the desired concentration (e.g., 0.1 M) using high-purity water. Ensure the solid is fully dissolved.

  • Filter the solution through a 0.22 µm filter to remove any particulates and ensure sterility.

  • Divide the solution into several aliquots in identical, tightly sealed storage containers. One container will be for the initial (T=0) analysis, and the others for subsequent time points.

• Storage:

  • Store the containers under the desired conditions (e.g., room temperature (~25°C) or refrigerated (4°C)). Protect from light if photostability is a concern.

• Analysis (at T=0 and subsequent time points, e.g., 1, 3, 7, 14, 30 days):

  • At each time point, take one of the stored containers for analysis.

  • Visual Inspection: Note any changes in appearance, such as color, clarity, or the formation of precipitate.

  • pH Measurement: Equilibrate the solution to room temperature and measure the pH using a calibrated pH meter.

  • Concentration Analysis (by IC or HPLC):

    • Dilute the sample solution to fall within the calibrated range of the instrument.

    • Analyze the sample to determine the concentration of the formate anion.

    • Compare the result to the initial (T=0) concentration. A significant decrease (>5%) may indicate degradation.[1]

• Data Evaluation:

  • Tabulate the results from the visual inspection, pH measurements, and concentration analysis for each time point.

  • Evaluate the data to determine if any significant changes have occurred over the testing period. The solution is considered stable if the parameters remain within an acceptable, predefined range (e.g., pH ± 0.2 units, concentration ± 5% of initial).

Visualizations

Caption: Troubleshooting workflow for rubidium formate solutions.

Caption: Potential degradation pathways for rubidium formate.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Effect of alkali metal cations on dehydrogenative coupling of formate anions to oxalate [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. welch-us.com [welch-us.com]
• 6. cris.huji.ac.il [cris.huji.ac.il]
• 7. Radiolytic degradation of formic acid and formate in aqueous solution: modeling the final stages of organic mineralization under advanced oxidation process conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formate as a key intermediate in CO 2 utilization - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02220F [pubs.rsc.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. researchgate.net [researchgate.net]
• 14. Formate Formation and Formate Conversion in Biological Fuels Production - PMC [pmc.ncbi.nlm.nih.gov]

safe handling and storage procedures for rubidium formate

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling and storage of rubidium formate.

Frequently Asked Questions (FAQs)

Q1: What is rubidium formate and what are its primary hazards?

Rubidium formate (CHO₂Rb) is the rubidium salt of formic acid.[1] It is a colorless crystalline solid.[1] The primary hazards associated with rubidium formate are:

• Skin irritation: It is classified as a skin irritant.[1][2][3]

• Serious eye irritation: It can cause serious eye irritation.[1][2][3]

• Respiratory irritation: It may cause respiratory irritation.[1][3][4]

• Hygroscopic: It readily absorbs moisture from the air.[1][4]

Q2: What are the immediate first aid procedures in case of exposure?

In case of accidental exposure to rubidium formate, follow these first aid measures immediately:

• Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making sure to hold the eyelids open.[5] Seek medical attention.[2]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[5] If skin irritation persists, consult a physician.[2]

• Inhalation: Move the affected person to fresh air. If the person is not breathing, provide artificial respiration. Seek medical attention if symptoms occur.[2][4]

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and then drink plenty of water. Seek medical attention if symptoms occur.[2][4]

Q3: What personal protective equipment (PPE) is required when handling rubidium formate?

When handling rubidium formate, it is crucial to use appropriate personal protective equipment to prevent exposure.[2] This includes:

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection may not be required. However, if dust formation is likely or ventilation is poor, a NIOSH/MSHA approved respirator is recommended.[6]

Q4: How should rubidium formate be stored?

Proper storage of rubidium formate is essential to maintain its integrity and prevent hazardous situations. Key storage requirements include:

• Inert Atmosphere: Store under an inert atmosphere, such as argon.[4][7]

• Dry and Well-Ventilated Area: Keep the container tightly closed in a dry and well-ventilated place.[2][4]

• Protection from Moisture: As it is hygroscopic, protect it from moisture and water.[1][4]

• Incompatible Materials: Keep away from oxidizing agents.[2][4]

Troubleshooting Guide

Problem: The rubidium formate powder appears clumpy or has changed in appearance.

• Possible Cause: The material has likely absorbed moisture from the air due to its hygroscopic nature.[4]

• Solution: While the material may still be usable for some applications, its purity could be compromised. For sensitive experiments, it is recommended to use a fresh, unopened container. To prevent this in the future, ensure the container is always tightly sealed and stored in a desiccator or a dry, inert atmosphere.[1]

Problem: A small amount of rubidium formate has been spilled on the lab bench.

• Solution:

  • Ensure proper PPE is worn before cleaning the spill.[6]

  • Avoid dust formation.[2]

  • Carefully sweep up the spilled solid and shovel it into a suitable, labeled container for disposal.[2]

  • Do not add water to the spill area, as rubidium compounds can react violently with water.[1]

  • Clean the area with a dry cloth.

Problem: A fire has broken out in the vicinity of the rubidium formate storage area.

• Solution:

  • Evacuate the area immediately.

  • Use a dry chemical, soda ash, lime, or sand to extinguish the fire.[8]

  • DO NOT USE WATER OR FOAM , as rubidium compounds can react violently with water, potentially releasing flammable hydrogen gas.[1][8]

Data Presentation

Hazard Identification and Classification

Hazard Statement	GHS Classification	Signal Word
H315: Causes skin irritation	Skin Corrosion/Irritation, Category 2	Warning
H319: Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2	Warning
H335: May cause respiratory irritation	Specific target organ toxicity (single exposure), Category 3	Warning

Source:[1][2][3]

Experimental Protocols

General Protocol for Handling Rubidium Formate in a Laboratory Setting

This protocol outlines the general steps for safely handling rubidium formate. Always refer to your institution's specific safety guidelines and the Safety Data Sheet (SDS) before beginning any experiment.

• Preparation:

  • Ensure a clean and dry work area, preferably within a chemical fume hood.[6]

  • Have all necessary PPE (safety goggles, lab coat, and chemical-resistant gloves) readily available and in use.[2][6]

  • Locate the nearest eyewash station and safety shower before starting work.[6]

  • Have a designated waste container for rubidium formate disposal.

• Handling:

  • Handle under an inert gas atmosphere whenever possible to minimize moisture absorption.[7]

  • Avoid creating dust when weighing or transferring the powder.[2]

  • Use clean, dry spatulas and glassware.

  • If preparing a solution, slowly add the rubidium formate to the solvent while stirring. Be aware that it is soluble in water.[4]

• Post-Handling:

  • Tightly seal the rubidium formate container immediately after use.

  • Clean all equipment thoroughly.

  • Dispose of waste material in a properly labeled, sealed container according to institutional and local regulations.[2]

  • Wash hands thoroughly with soap and water after handling the chemical.[2]

Visualizations

Caption: Workflow for the safe handling and storage of rubidium formate.

Caption: First aid procedures for different types of rubidium formate exposure.

References

• 1. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 2. fishersci.com [fishersci.com]
• 3. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. en.hesperian.org [en.hesperian.org]
• 6. fishersci.com [fishersci.com]
• 7. Rubidium - ESPI Metals [espimetals.com]
• 8. RUBIDIUM | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Commercial Rubidium Formate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using commercial rubidium formate.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during experiments involving rubidium formate, with a focus on the impact of common impurities.

FAQs

Q1: What are the most common impurities in commercial rubidium formate?

A1: Commercial rubidium formate, even in high-purity grades (typically >99.8% metals basis), can contain trace amounts of other alkali and alkaline earth metals due to their chemical similarity to rubidium. The most common metallic impurities include potassium (K), cesium (Cs), sodium (Na), calcium (Ca), and iron (Fe). Anionic impurities such as chlorides (Cl⁻) and other carboxylates may also be present in small quantities. The hygroscopic nature of rubidium formate means that water is also a common impurity if the product is not handled under anhydrous conditions.

Q2: I am observing unexpected side reactions or lower yields in my catalytic process that uses rubidium formate. Could impurities be the cause?

A2: Yes, impurities in rubidium formate can significantly impact catalytic reactions. Alkali metal impurities, such as potassium and cesium, can act as promoters or poisons in catalytic systems, altering the catalyst's activity and selectivity.[1][2][3][4] For instance, the presence of other alkali metals can change the electronic properties of the catalyst, leading to a different product distribution than expected.[5] Transition metal impurities like iron could also introduce unwanted catalytic activity, leading to side reactions. It is recommended to use a high-purity grade of rubidium formate for sensitive catalytic applications and to analyze the certificate of analysis for the specific batch you are using.

Q3: My crystallization of a pharmaceutical compound with rubidium formate is resulting in poor crystal quality or unexpected morphology. How can impurities in the rubidium formate contribute to this?

A3: Impurities present in the crystallization medium can significantly affect the nucleation and growth of crystals.[6][7] Even trace amounts of other ions can be incorporated into the crystal lattice, leading to defects, or can adsorb to the crystal surface, inhibiting or altering the growth pattern.[8][9] This can result in changes in crystal habit, size distribution, and overall purity of your final product. If you are facing crystallization challenges, consider using rubidium formate with the highest possible purity and ensure that your solvents and other reagents are also of high purity.

Q4: I suspect my rubidium formate has absorbed moisture. How will this affect my experiment?

A4: Rubidium formate is hygroscopic and readily absorbs water from the atmosphere. This will change the effective concentration of your rubidium formate solution, which can be critical in stoichiometric reactions. For applications sensitive to water, it is crucial to store and handle rubidium formate in a dry environment, such as a desiccator or a glove box.

Q5: How can I perform a quick qualitative check for alkali metal impurities in my rubidium formate?

A5: A simple flame test can provide a rapid qualitative indication of the presence of other alkali metals.[10][11][12][13][14] By introducing a sample of the rubidium formate into a clean flame, the color produced can suggest the presence of certain impurities. However, this method is not quantitative and can be misleading if multiple impurities are present, as the color of one metal can mask another. For accurate quantitative analysis, instrumental methods are necessary.

Data Presentation: Typical Impurities in High-Purity Rubidium Formate

The following table summarizes the typical metallic impurities found in a commercial high-purity (99.8% metals basis) grade of rubidium formate, based on a representative Certificate of Analysis. The concentrations are given in parts per million (ppm).

Impurity	Chemical Symbol	Typical Concentration (ppm)
Cesium	Cs	145
Potassium	K	440
Iron	Fe	235
Calcium	Ca	210
Silver	Ag	< 1
Aluminum	Al	< 1
Arsenic	As	< 1
Barium	Ba	< 1
Beryllium	Be	< 1
Bismuth	Bi	< 1
Cadmium	Cd	< 1
Cobalt	Co	< 1
Chromium	Cr	< 1
Copper	Cu	< 1
Lithium	Li	< 1
Magnesium	Mg	< 1
Manganese	Mn	< 1
Molybdenum	Mo	< 1
Sodium	Na	< 1
Nickel	Ni	< 1
Lead	Pb	< 1
Strontium	Sr	< 1
Titanium	Ti	< 1
Zinc	Zn	< 1

Experimental Protocols

Below are detailed methodologies for key experiments to identify and quantify impurities in rubidium formate.

1. Quantitative Analysis of Metallic Impurities by Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

This method is suitable for the accurate quantification of a wide range of metallic impurities.

• Instrumentation: An ICP-OES system with a radial or axial plasma view.

• Reagents and Materials:

  • High-purity rubidium formate sample.

  • Ultrapure (18.2 MΩ·cm) deionized water.

  • Trace metal grade nitric acid (HNO₃).

  • Certified multi-element standard solutions containing the elements of interest (e.g., K, Cs, Na, Ca, Fe).

  • Volumetric flasks and pipettes.

• Procedure:

  • Sample Preparation: Accurately weigh approximately 1.0 g of the rubidium formate sample into a 50 mL volumetric flask. Dissolve the sample in a small amount of ultrapure water. Add 1 mL of concentrated nitric acid and dilute to the mark with ultrapure water.

  • Calibration Standards: Prepare a series of calibration standards by diluting the certified multi-element standard solutions with a matrix-matched solution (a solution with the same concentration of high-purity rubidium formate as the sample solution). This is crucial to account for any matrix effects.

  • Instrument Setup: Warm up the ICP-OES instrument and ignite the plasma. Optimize the instrument parameters (e.g., nebulizer gas flow rate, RF power, viewing height) for maximum signal intensity and stability.

  • Analysis: Aspirate the blank (matrix-matched solution without added standards), calibration standards, and the sample solution into the ICP-OES.

  • Data Analysis: Construct a calibration curve for each element by plotting the emission intensity versus the concentration of the standards. Determine the concentration of each impurity in the sample solution from its emission intensity using the calibration curve.

2. Qualitative Analysis of Alkali Metal Impurities by Flame Test

This is a simple and rapid method for the qualitative detection of alkali metal impurities.

• Equipment:

  • Bunsen burner.

  • Clean wire loop (nichrome or platinum).

  • Spot plate or watch glass.

• Reagents:

  • Rubidium formate sample.

  • Distilled water.

  • Concentrated hydrochloric acid (HCl) for cleaning the wire loop.

• Procedure:

  • Cleaning the Wire Loop: Dip the wire loop in concentrated HCl and then heat it in the hottest part of the Bunsen burner flame until no color is imparted to the flame.

  • Sample Preparation: Place a small amount of the rubidium formate powder on a clean, dry spot plate. If desired, moisten the powder with a drop of distilled water to make a paste.

  • Testing: Dip the clean wire loop into the rubidium formate sample and then introduce it into the edge of the Bunsen burner flame.

  • Observation: Observe the color of the flame.

    • Rubidium (Rb): Reddish-violet

    • Potassium (K): Lilac (pale violet)

    • Cesium (Cs): Blue-violet

    • Sodium (Na): Intense yellow-orange

    • Lithium (Li): Red

3. Analysis of Anionic Impurities by Ion Chromatography (IC)

This method is suitable for the quantification of common anionic impurities like chloride.

• Instrumentation: Ion chromatograph equipped with a conductivity detector and an appropriate anion-exchange column.

• Reagents and Materials:

  • High-purity rubidium formate sample.

  • Ultrapure (18.2 MΩ·cm) deionized water.

  • Eluent solution (e.g., a solution of sodium carbonate and sodium bicarbonate in ultrapure water).

  • Certified anion standard solutions (e.g., chloride, formate).

  • Volumetric flasks and pipettes.

• Procedure:

  • Sample Preparation: Accurately weigh a known amount of the rubidium formate sample and dissolve it in a specific volume of ultrapure water to a known concentration (e.g., 1 g/L).

  • Calibration Standards: Prepare a series of calibration standards by diluting the certified anion standard solutions in ultrapure water.

  • Instrument Setup: Equilibrate the IC system with the eluent until a stable baseline is achieved.

  • Analysis: Inject the blank (ultrapure water), calibration standards, and the sample solution into the ion chromatograph.

  • Data Analysis: Identify and quantify the anions in the sample by comparing the retention times and peak areas to those of the calibration standards.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. SAE International | Advancing mobility knowledge and solutions [sae.org]
• 3. mdpi.com [mdpi.com]
• 4. Alkali-induced catalytic tuning at metal and metal oxide interfaces - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Effects of alkali metal promoters on the structure–performance relationship of CoMn catalysts for Fischer–Tropsch synthesis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. helgroup.com [helgroup.com]
• 7. Fouling Issues in Crystallizers – What, Why, and How to Solve Them - Altum Technologies [altumtechnologies.com]
• 8. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ck12.org [ck12.org]
• 11. Flame Test: Procedure and Applications [allen.in]
• 12. Flame Tests | Department of Chemistry | University of Washington [chem.washington.edu]
• 13. Concept.rtf [intro.chem.okstate.edu]
• 14. soinc.org [soinc.org]

Technical Support Center: Optimizing Rubidium Formate Synthesis

Welcome to the technical support center for the synthesis of rubidium formate. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and improve the yield of their rubidium formate synthesis experiments. Here you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and supporting data.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing rubidium formate?

A1: The most common and commercially viable method for synthesizing rubidium formate is the reaction of rubidium carbonate with formic acid.[1] Another frequently used laboratory-scale method is the neutralization of rubidium hydroxide with formic acid.[1] A less common method, due to safety concerns, is the direct reaction of rubidium metal with formic acid.[1]

Q2: What is the primary reaction equation for the synthesis using rubidium carbonate?

A2: The reaction between rubidium carbonate (Rb₂CO₃) and formic acid (HCOOH) proceeds according to the following equation:

Rb₂CO₃ + 2HCOOH → 2HCOORb + H₂O + CO₂[1]

Q3: My rubidium formate product seems to be gaining weight upon standing. What is the cause of this?

A3: Rubidium formate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This will lead to an increase in the measured weight of your product and a decrease in its purity. It is crucial to store the final product in a tightly sealed container with a desiccant.

Q4: At what temperature does rubidium formate decompose?

A4: Rubidium formate exhibits a phase transition at approximately 363 K (90°C).[1] At elevated temperatures, it can decompose to form rubidium carbonate and other byproducts.[1] Therefore, it is advisable to avoid excessive temperatures during synthesis and drying.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of rubidium formate and provides actionable solutions to improve your experimental outcomes.

Issue 1: Low Yield of Rubidium Formate

A persistently low yield is a frequent challenge. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure Stoichiometric Amounts: Accurately weigh your starting materials. A slight excess of formic acid can be used to ensure complete conversion of the rubidium carbonate, but a large excess can complicate purification. - Optimize Reaction Time: While the reaction is generally rapid, ensure sufficient time for it to go to completion. Monitor the reaction for the cessation of CO₂ evolution.
Loss During Workup	- Minimize Transfers: Each transfer of the product solution can result in material loss. Plan your workup to minimize the number of transfers. - Thorough Rinsing: Rinse all glassware that came into contact with the product solution with the reaction solvent (typically water) to recover any residual product.
Side Reactions	- Control Temperature: Maintain a controlled temperature during the reaction. Exceeding the decomposition temperature of rubidium formate can lead to the formation of rubidium carbonate and a lower yield of the desired product.[1] - Purity of Reagents: Use high-purity rubidium carbonate and formic acid to prevent side reactions caused by impurities.
Improper Isolation	- Optimize Crystallization: If isolating by crystallization, ensure the solution is sufficiently concentrated and cooled to an appropriate temperature to maximize crystal formation. Refer to the solubility data in Table 2 . - Effective Filtration: Use a properly sized filter paper and ensure a good seal to prevent loss of product during filtration. Wash the collected crystals with a minimal amount of a cold, appropriate solvent to remove soluble impurities without dissolving a significant amount of the product.

Issue 2: Product Contamination

The presence of impurities can significantly impact the quality and usability of your rubidium formate.

Potential Cause	Troubleshooting Steps
Unreacted Starting Materials	- Monitor Reaction Completion: Ensure the reaction has gone to completion by monitoring for the end of gas evolution (CO₂). - Purification: Unreacted rubidium carbonate is less soluble in ethanol than rubidium formate. Washing the crude product with a small amount of cold ethanol can help remove unreacted carbonate.
Presence of Other Alkali Metal Formates	- High-Purity Starting Materials: The primary source of other alkali metal contaminants is the rubidium carbonate starting material. Use the highest purity available. - Fractional Crystallization: Utilize the differences in solubility between rubidium formate and other alkali metal formates to purify the product through fractional crystallization. Refer to the Experimental Protocols section for a detailed procedure.
Hygroscopic Moisture Absorption	- Dry Conditions: Conduct the final stages of the synthesis and the product isolation under dry conditions (e.g., in a glove box or using a nitrogen atmosphere). - Proper Storage: Store the final product in a desiccator or a tightly sealed container with a desiccant.

Data Presentation

Table 1: Physical Properties of Rubidium Formate

Property	Value
Molecular Formula	CHO₂Rb
Molecular Weight	130.485 g/mol [1]
Appearance	White crystalline powder[1]
Melting Point	170 °C[1]

Table 2: Solubility of Rubidium Formate in Water

This data is crucial for designing effective crystallization and purification protocols.

Temperature (°C)	Solubility (g / 100 g H₂O)
10	443[2]
20	554[2]
30	614[2]
40	694[2]
60	900[1][2]

Experimental Protocols

Protocol 1: Synthesis of Rubidium Formate from Rubidium Carbonate and Formic Acid

This protocol outlines a standard laboratory procedure for the synthesis of rubidium formate.

Materials:

• Rubidium Carbonate (Rb₂CO₃), high purity

• Formic Acid (HCOOH), ~90% solution

• Deionized Water

• Ethanol (for washing, optional)

Procedure:

• Dissolution: In a fume hood, dissolve a known mass of rubidium carbonate in a minimal amount of deionized water in a reaction flask equipped with a magnetic stirrer.

• Reaction: Slowly add a stoichiometric amount of formic acid dropwise to the stirred rubidium carbonate solution. The reaction is exothermic and will produce carbon dioxide gas, so control the addition rate to prevent excessive foaming.

  • Reaction: Rb₂CO₃ + 2HCOOH → 2HCOORb + H₂O + CO₂

• Completion: Continue stirring for 30 minutes after the addition of formic acid is complete to ensure the reaction goes to completion. The cessation of gas evolution is an indicator of reaction completion.

• Concentration: Gently heat the solution to evaporate most of the water. Avoid boiling to prevent decomposition of the product. The goal is to create a saturated solution.

• Crystallization: Allow the concentrated solution to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization of rubidium formate.

• Isolation: Collect the crystals by vacuum filtration.

• Washing (Optional): Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

• Drying: Dry the purified rubidium formate crystals in a vacuum oven at a moderate temperature (e.g., 60-70°C) to remove any residual solvent and moisture. Store the final product in a desiccator.

Protocol 2: Purification of Rubidium Formate by Fractional Crystallization

This protocol is designed to remove other alkali metal formate impurities.

• Dissolution: Dissolve the crude rubidium formate in a minimum amount of hot deionized water to create a saturated solution.

• Cooling: Allow the solution to cool slowly. The less soluble impurities (such as cesium formate) may crystallize first.

• Filtration: If impurities crystallize, filter the hot solution to remove them.

• Crystallization of Rubidium Formate: Allow the filtrate to cool further to induce crystallization of the more soluble rubidium formate.

• Isolation: Collect the rubidium formate crystals by vacuum filtration.

• Repeat: For higher purity, this process can be repeated multiple times.

Visualizations

Caption: Experimental workflow for the synthesis of rubidium formate.

References

• 1. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 2. rubidium formate [chemister.ru]

Technical Support Center: Managing Rubidium Formate Reactivity in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the reactivity of rubidium formate in solution. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is rubidium formate and what are its key properties?

Rubidium formate (CHO₂Rb) is the rubidium salt of formic acid. It is a colorless, crystalline solid. Key properties to be aware of during experimental work include its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere, and its high solubility in water. It is also miscible with several organic solvents, including methanol, ethanol, acetone, and ethyl acetate.

Q2: How should I properly store and handle rubidium formate?

Due to its hygroscopic properties, proper storage and handling are crucial to maintain the chemical integrity of rubidium formate. It should be stored in a tightly sealed container in a cool, dry place, preferably in a desiccator or a glovebox to minimize exposure to atmospheric moisture. When handling, especially for moisture-sensitive reactions, it is best practice to work under an inert atmosphere, such as nitrogen or argon, inside a glovebox.

Q3: What are the known incompatibilities of rubidium formate?

While rubidium formate itself is a stable salt, the reactivity of rubidium as an alkali metal should be considered. Rubidium metal reacts violently with water, and while rubidium formate is a salt, caution should be exercised when mixing with strong acids, as this will generate formic acid. It is also advisable to avoid strong oxidizing agents.

Q4: In what applications is rubidium formate used?

Rubidium formate has been investigated for its potential use as an anticoagulant, where it may inhibit the activity of thrombin. It is also used in dental materials, and as an indicator and reagent in various chemical processes. Additionally, like other alkali formates, it can be explored as a catalyst or reagent in organic synthesis and for the hydrogenation of CO2 to formate.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the use of rubidium formate in solution.

Issue 1: Rubidium Formate Has Clumped or Become Difficult to Weigh

• Cause: The most likely cause is the absorption of atmospheric moisture due to its hygroscopic nature. This can lead to the formation of hydrates and cause the powder to clump, making accurate weighing challenging.

• Solution:

  • Drying: If the product has been exposed to moisture, it may be possible to dry it under high vacuum at an elevated temperature. However, preventing moisture absorption is a better strategy.

  • Inert Atmosphere Handling: For future use, handle the reagent exclusively within a glovebox with a low-moisture atmosphere (<1 ppm H₂O).

  • Proper Storage: Always store rubidium formate in a tightly sealed container inside a desiccator or glovebox.

Issue 2: Unexpected Precipitation Occurs When Dissolving Rubidium Formate

• Cause:

  • Contamination: The rubidium formate may be contaminated with less soluble impurities.

  • Solvent Incompatibility: While rubidium formate is soluble in several organic solvents, its solubility is not unlimited and is temperature-dependent. The concentration may have exceeded the solubility limit in the chosen solvent.

  • Reaction with Solvent: In rare cases, the solvent may not be inert and could react with the formate salt.

• Solution:

  • Check Purity: Verify the purity of the rubidium formate using an appropriate analytical technique.

  • Solubility Data: Consult solubility data (see Table 1) and consider warming the solution or using a different solvent with higher dissolving power for rubidium formate.

  • Solvent Purity: Ensure the solvent is pure and dry, as contaminants in the solvent could also lead to precipitation.

Issue 3: Inconsistent or Non-reproducible Reaction Results

• Cause:

  • Variable Water Content: The most common cause of inconsistency when using a hygroscopic reagent is variable water content from batch to batch or due to different handling procedures. Water can act as a catalyst, inhibitor, or a competing reagent in many organic reactions.

  • Inaccurate Dispensing: Clumped or static material can lead to inaccurate weighing and therefore incorrect stoichiometry in your reaction.

• Solution:

  • Standardize Handling: Implement a strict, standardized protocol for handling rubidium formate, preferably in an inert atmosphere.

  • Quantify Water Content: For highly sensitive reactions, the water content of the rubidium formate can be determined by Karl Fischer titration before use.

  • Use Fresh Reagent: If possible, use a freshly opened bottle of the reagent for critical experiments.

Data Presentation

Table 1: Solubility of Rubidium Formate Hydrate in Water

Temperature (°C)	Solubility ( g/100g water)
10	443
60	900

Data sourced from Smolecule.

Table 2: Physical and Chemical Properties of Rubidium Formate

Property	Value	Reference
Molecular Formula	CHO₂Rb
Molecular Weight	130.49 g/mol
Appearance	Colorless crystalline solid
Sensitivity	Hygroscopic
Miscibility	Water, Ether, Acetone, Ethyl Acetate, Methanol, Ethanol

Experimental Protocols

General Protocol for a Moisture-Sensitive Reaction Using Rubidium Formate

This protocol outlines the general steps for using rubidium formate as a reagent in a moisture-sensitive organic reaction.

1. Preparation of Glassware and Reagents:

• All glassware (reaction flask, stirrer bar, dropping funnel, etc.) must be thoroughly dried in an oven at >120°C overnight and cooled under a stream of dry nitrogen or argon, or by assembling the apparatus while hot and flushing with an inert gas.

• All solvents must be anhydrous, and other reagents should be dried and purified according to standard laboratory procedures.

2. Weighing and Dispensing Rubidium Formate:

• Perform all weighing and dispensing of rubidium formate inside a glovebox under an inert atmosphere.

• Use a tared, dry vial to weigh the required amount of rubidium formate.

3. Reaction Setup:

• The reaction is set up using a Schlenk line or in a glovebox to maintain an inert atmosphere throughout the experiment.

• The dried reaction flask is charged with the weighed rubidium formate and any other solid reagents under a positive pressure of inert gas.

• Anhydrous solvent is then added via a syringe or cannula.

4. Reaction and Work-up:

• The reaction mixture is stirred under an inert atmosphere for the required time and at the specified temperature.

• The reaction is monitored by an appropriate technique (e.g., TLC, GC-MS, NMR).

• Upon completion, the reaction is quenched and worked up using standard procedures, taking care to consider the solubility of rubidium salts during aqueous extraction steps.

Mandatory Visualizations

Caption: Experimental workflow for using rubidium formate in a moisture-sensitive reaction.

Caption: Troubleshooting logic for common issues with rubidium formate.

Technical Support Center: Rubidium Formate in Catalytic Processes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using rubidium formate in catalytic processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of rubidium formate in catalytic processes?

A1: Rubidium formate, like other alkali formates, primarily serves as a hydrogen donor in catalytic transfer hydrogenation reactions. This method offers a safer and often more selective alternative to using pressurized hydrogen gas for the reduction of various functional groups, such as ketones, aldehydes, and nitro compounds.

Q2: What are the common side reactions observed when using rubidium formate in catalysis?

A2: The most common side reactions involving rubidium formate can be categorized as:

• Thermal Decomposition: At elevated temperatures, rubidium formate can decompose to form rubidium carbonate and rubidium oxalate.[1][2][3] The ratio of these products can be influenced by the reaction atmosphere.[4]

• Catalyst Poisoning: The formate anion can strongly adsorb onto the catalyst's active sites, leading to deactivation.[5][6] This is particularly relevant in processes like CO2 hydrogenation to methanol, where formate is a key intermediate.

• Disproportionation: In some catalytic systems, formic acid (in equilibrium with formate) can undergo disproportionation, leading to the formation of methanol and methyl formate as byproducts.

Q3: How does the thermal stability of rubidium formate compare to other alkali formates?

A3: Alkali metal formates exhibit varying thermal decomposition behaviors. While potassium and sodium formates are known to reliably produce oxalates upon decomposition, the yield of oxalate from rubidium formate is generally lower than that from potassium formate.[2][3][4] Lithium and cesium formates, on the other hand, tend to produce even lower yields or no oxalate at all under similar conditions.[4]

Q4: Can the rubidium cation itself influence the catalytic reaction?

A4: Yes, the alkali metal cation can act as a promoter or a poison depending on the specific catalytic system. For instance, in CO2 hydrogenation over iron-based catalysts, alkali metals like rubidium can influence the formation of iron carbides and suppress the activation of H2, thereby affecting product selectivity.[7] In other cases, excessive loading of alkali metals can lead to catalyst deactivation by blocking active sites or accelerating agglomeration.

Troubleshooting Guides

Issue 1: Low Conversion or Stalled Reaction

Possible Cause	Troubleshooting Step	Explanation
Catalyst Poisoning by Formate	1. Reduce Formate Concentration: If feasible for the reaction stoichiometry, lower the initial concentration of rubidium formate.	High concentrations of formate can lead to increased surface coverage on the catalyst, blocking active sites necessary for the primary reaction.[5][6]
2. Modify the Catalyst: Consider using a catalyst with separate sites for reactant adsorption and hydrogen activation, such as dual-atom catalysts.	This approach can mitigate the poisoning effect by preventing the formate from blocking the sites required for hydrogen dissociation.[5][6]
3. Increase Reaction Temperature (with caution): A moderate increase in temperature may enhance the rate of the desired reaction relative to the rate of poisoning.	However, be mindful of the thermal decomposition of rubidium formate at higher temperatures (see Issue 2).
Catalyst Deactivation by Alkali Metal	1. Optimize Rubidium Formate Loading: Perform a screening of different rubidium formate loadings to find the optimal concentration that maximizes conversion without causing significant deactivation.	Excessive alkali metal content can lead to the blockage of catalyst pores and active sites.
2. Catalyst Regeneration: If applicable to your catalyst, perform a regeneration step (e.g., calcination) to remove adsorbed species.	This can help restore catalyst activity, although it may not be effective for irreversible poisoning.

Issue 2: Formation of Insoluble White Precipitate

Possible Cause	Troubleshooting Step	Explanation
Thermal Decomposition to Rubidium Carbonate/Oxalate	1. Lower Reaction Temperature: Operate the reaction at the lowest possible temperature that still provides a reasonable reaction rate.	Rubidium formate decomposes at elevated temperatures to form less soluble rubidium carbonate and rubidium oxalate.[1][2][3]
2. Control the Reaction Atmosphere: The composition of the gas phase can influence the decomposition pathway. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) may alter the product distribution.[4]
3. Post-Reaction Workup: If the precipitate has already formed, it can be identified by techniques like XRD or IR spectroscopy. It may be possible to separate it from the desired product based on solubility differences.

Issue 3: Poor Selectivity and Formation of Unexpected Byproducts

Possible Cause	Troubleshooting Step	Explanation
Disproportionation of Formate	1. Catalyst Screening: Test different types of catalysts. The propensity for formate disproportionation is highly dependent on the nature of the catalyst.	Some catalysts can promote the transfer hydrogenation of the formate itself, leading to alcohol and ester byproducts.
2. Adjust Reaction Conditions: Varying the temperature and pressure may help to suppress the disproportionation reaction in favor of the desired hydrogenation.
Decomposition of Formate to CO	1. Use a CO-Tolerant Catalyst: If CO formation is suspected, consider using a catalyst that is less susceptible to poisoning by carbon monoxide.	The decomposition of formate intermediates can release CO, which is a potent poison for many transition metal catalysts.[6]
2. Analytical Verification: Use techniques like GC-TCD or a CO sensor to detect the presence of carbon monoxide in the reaction headspace.

Data Presentation

Table 1: Thermal Decomposition Products of Alkali Metal Formates

Alkali Metal Formate	Primary Solid Decomposition Products	Relative Oxalate Yield
Lithium Formate	Lithium Carbonate, Elemental Carbon, CO	Very Low / None[4]
Sodium Formate	Sodium Carbonate, Sodium Oxalate	Moderate[2][3]
Potassium Formate	Potassium Carbonate, Potassium Oxalate	High[2][3]
Rubidium Formate	Rubidium Carbonate, Rubidium Oxalate	Moderate (Lower than Potassium)[2][3][4]
Cesium Formate	Cesium Carbonate	Very Low / None[4]

Note: The exact yields and decomposition temperatures can vary depending on the experimental conditions, including the reaction atmosphere and heating rate.

Experimental Protocols

Protocol 1: Identification of Solid Byproducts by X-Ray Diffraction (XRD)

• Sample Preparation: After the catalytic reaction, isolate the solid precipitate by filtration or centrifugation. Wash the solid with a suitable solvent in which the desired product is soluble but the precipitate is not. Dry the solid thoroughly under vacuum.

• XRD Analysis: Grind the dried solid into a fine powder. Mount the powder on a sample holder and perform XRD analysis over a suitable 2θ range (e.g., 10-80°).

• Data Analysis: Compare the obtained diffractogram with standard reference patterns for rubidium carbonate (Rb₂CO₃) and rubidium oxalate (Rb₂C₂O₄) from a crystallographic database (e.g., ICDD PDF-4+).

Protocol 2: Analysis of Gaseous Byproducts by Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Sampling: During the catalytic reaction, use a gas-tight syringe to carefully extract a sample of the headspace gas from the reactor.

• GC-MS Injection: Immediately inject the gas sample into a GC-MS system equipped with a suitable column for separating light gases (e.g., a porous layer open tubular (PLOT) column).

• Method Parameters:

  • Injector Temperature: 150 °C

  • Oven Program: Start at 40 °C (hold for 2 min), ramp to 200 °C at 10 °C/min.

  • Carrier Gas: Helium

  • MS Scan Range: m/z 10-100

• Data Analysis: Identify potential gaseous byproducts such as carbon monoxide (CO, m/z = 28), carbon dioxide (CO₂, m/z = 44), and methane (CH₄, m/z = 16) by comparing their mass spectra and retention times to known standards.

Visualizations

Caption: Key side reactions of rubidium formate in catalytic processes.

Caption: Troubleshooting workflow for common issues with rubidium formate.

References

• 1. Stepping Stones in CO2 Utilization: Optimizing the Formate to Oxalate Coupling Reaction Using Response Surface Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.uva.nl [pure.uva.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Formate as a key intermediate in CO 2 utilization - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02220F [pubs.rsc.org]
• 5. Mitigating the Poisoning Effect of Formate during CO2 Hydrogenation to Methanol over Co-Containing Dual-Atom Oxide Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Identifying Performance Descriptors in CO2 Hydrogenation over Iron‐Based Catalysts Promoted with Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Rubidium Formate Stability and Reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the effect of pH on the stability and reactivity of rubidium formate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected pH of a rubidium formate solution?

A1: Rubidium formate (RbHCOO) is the salt of a strong base (rubidium hydroxide, RbOH) and a weak acid (formic acid, HCOOH). When dissolved in water, the formate ion (HCOO⁻) hydrolyzes to a small extent, producing hydroxide ions (OH⁻), which makes the solution slightly alkaline.[1] The natural pH of formate brines, including rubidium formate, typically ranges from 9 to 11.[2]

The hydrolysis reaction is as follows: HCOO⁻(aq) + H₂O(l) ⇌ HCOOH(aq) + OH⁻(aq)

Q2: How does pH affect the stability of rubidium formate in aqueous solutions?

A2: Rubidium formate is most stable in alkaline conditions. Acidic conditions can lead to the formation of formic acid, which can alter the properties and reactivity of the solution. Ingress of acidic gases like CO₂ can lower the pH by forming carbonic acid, which then reacts with the formate ion to produce formic acid.[3] To counteract this, a carbonate/bicarbonate buffer is often added to formate brines to maintain a stable alkaline pH, even with the influx of acid gases.[4] This buffering system ensures the pH does not drop below 6-6.5, protecting against instability and corrosion.

Q3: What happens to rubidium formate at very low (acidic) pH?

A3: At very low pH, the equilibrium of the formate-formic acid system shifts significantly towards the formation of undissociated formic acid. This can lead to increased corrosivity of the solution, especially towards metals.[3] For instance, in the presence of CO₂, the resulting acidification and formation of formic acid can lead to high initial corrosion rates for carbon steel and chromium steels.[3]

Q4: What happens to rubidium formate at very high (alkaline) pH?

A4: Rubidium formate is generally stable at high pH. The alkaline conditions suppress the formation of formic acid and maintain the formate ion in solution. Formate brines are valued for their naturally high pH, which contributes to their low corrosivity.[2][3]

Q5: How does pH influence the reactivity of rubidium formate?

A5: The reactivity of rubidium formate is influenced by pH primarily through the availability of the formate ion versus formic acid.

• In acidic solutions: The presence of formic acid can lead to different reaction pathways than those of the formate ion.

• In alkaline solutions: The formate ion is the predominant species and is available to participate in reactions such as reduction or coordination with metal ions. The reactivity of formate solutions can be enhanced at an alkaline pH for certain processes.[5][6]

Troubleshooting Guides

Issue 1: Unexpected Corrosion in a System Containing Rubidium Formate

Symptom	Possible Cause	Troubleshooting Steps
Increased corrosion rates of metal components (e.g., carbon steel, stainless steel).	Acidic Contamination: Ingress of acidic substances (e.g., CO₂, H₂S) has lowered the pH of the rubidium formate solution, leading to the formation of corrosive formic acid.[3]	1. Measure the pH of the solution. A pH below 7 indicates acidic contamination.2. Identify and eliminate the source of acid ingress.3. Buffer the solution: Add a carbonate/bicarbonate buffer to raise and stabilize the pH in the alkaline range (pH 9-11).[4]4. Monitor pH regularly to ensure it remains in the desired range.
Pitting or stress corrosion cracking.	Halide Contamination: Although formate brines are generally low in halides, contamination can introduce corrosive ions.	1. Analyze the solution for halide content (Cl⁻, Br⁻).2. If halides are present, consider purification of the rubidium formate or use of corrosion inhibitors specific to halide-induced corrosion.

Issue 2: Instability or Decomposition of Rubidium Formate Solution at Elevated Temperatures

Symptom	Possible Cause	Troubleshooting Steps
Formation of precipitates (e.g., carbonates). Gas evolution (H₂, CO).[7]	Thermal Decomposition: While thermally stable, decomposition can be catalyzed by certain materials, especially under non-optimal pH conditions.[8]	1. Verify the operating temperature is within the stable range for rubidium formate.2. Check the pH of the solution. A stable, buffered alkaline pH is crucial for thermal stability.3. Analyze any solid precipitates to confirm their identity (e.g., rubidium carbonate).4. Review material compatibility to ensure no catalytic surfaces are promoting decomposition.

Quantitative Data Summary

Parameter	Value / Range	pH Condition	Source(s)
Natural pH of Formate Brines	9 - 11	Unbuffered	[2]
Buffered pH in presence of Acid Gases	6 - 6.5 (minimum)	Buffered with carbonate/bicarbonate
Corrosion Rate of Carbon Steel (in K-formate with CO₂)	Initial: several mm/yearAfter protective layer formation: 0.05-0.2 mm/year	Acidified by CO₂	[3]
Thermal Decomposition Onset (general for alkali formates)	> 300 °C	Not specified	[9]

Experimental Protocols

Protocol 1: Determination of pH-Dependent Stability of a Rubidium Formate Solution

Objective: To assess the stability of a rubidium formate solution at different pH values over time.

Materials:

• Rubidium formate

• Deionized water

• pH meter and electrode

• Buffer solutions (pH 4, 7, 10)

• Dilute formic acid and rubidium hydroxide solutions (for pH adjustment)

• Sealed glass vials

• Incubator or water bath

• Analytical balance

• Ion chromatograph (for formate and potential decomposition product analysis)

Methodology:

• Prepare a stock solution of rubidium formate of the desired concentration in deionized water.

• Aliquot the stock solution into several glass vials.

• Adjust the pH of each aliquot to a specific value (e.g., 4, 5, 6, 7, 8, 9, 10) using dilute formic acid or rubidium hydroxide. Record the initial pH.

• Take an initial sample (t=0) from each vial for analysis.

• Seal the vials and place them in an incubator at a constant temperature (e.g., 25°C or a higher temperature to accelerate degradation).

• At specified time intervals (e.g., 24, 48, 72 hours, 1 week), withdraw a sample from each vial.

• For each sample:

  • Measure and record the pH.

  • Analyze the concentration of formate ions using ion chromatography.

  • Analyze for potential decomposition products.

• Plot the concentration of formate as a function of time for each pH value to determine the stability.

Visualizations

Caption: Experimental workflow for assessing pH-dependent stability of rubidium formate.

Caption: Troubleshooting guide for corrosion issues in rubidium formate systems.

References

• 1. CHM 112 Lecture 17 [chm.uri.edu]
• 2. scribd.com [scribd.com]
• 3. onepetro.org [onepetro.org]
• 4. aade.org [aade.org]
• 5. jiuanchemical.com [jiuanchemical.com]
• 6. jiuanchemical.com [jiuanchemical.com]
• 7. onepetro.org [onepetro.org]
• 8. researchgate.net [researchgate.net]
• 9. grokipedia.com [grokipedia.com]

Reference Data & Comparative Studies

A Comparative Guide to Rubidium Formate and Cesium Formate in High-Temperature Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate fluids for high-temperature applications is a critical consideration for ensuring operational success, stability, and safety. Among the various options, alkali metal formate brines have gained prominence, particularly in the oil and gas industry for high-pressure, high-temperature (HPHT) drilling and completion operations. This guide provides an objective comparison of two such formates: rubidium formate and cesium formate, focusing on their performance characteristics in demanding thermal environments. While cesium formate is a well-established and extensively documented fluid, this guide also collates the available data on rubidium formate, a potential alternative, to offer a comprehensive overview for researchers and professionals.

Executive Summary

Cesium formate solutions are distinguished by their exceptional thermal stability, high density, low viscosity, and favorable environmental profile, making them a preferred choice for the most challenging HPHT applications. Extensive field data supports their reliability at temperatures exceeding 200°C. Rubidium formate, sharing chemical similarities with cesium formate, is emerging as a potential substitute, primarily driven by considerations of supply and cost. However, a comprehensive body of experimental data on its performance at high temperatures is less developed. A key differentiator lies in their thermal decomposition pathways, with rubidium formate forming oxalate intermediates, a behavior not observed with cesium formate. This guide presents a detailed comparison of their known properties, supported by available experimental data, and outlines the standard protocols for their evaluation.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for rubidium formate and cesium formate, based on available literature and technical specifications. It is important to note that the data for rubidium formate at high temperatures is significantly more limited than for cesium formate.

Table 1: General and Thermal Properties

Property	Rubidium Formate (CHO₂Rb)	Cesium Formate (CHO₂Cs)
Molecular Weight	130.49 g/mol	177.92 g/mol
Appearance	White crystalline solid	Colorless liquid (as brine)
Maximum Brine Density	Data not readily available	Up to 2.4 g/cm³[1]
Thermal Stability (Field)	Data not readily available	Up to 225°C (437°F)[2]
Thermal Decomposition Pathway	Forms oxalate and carbonate intermediates[3][4][5]	Primarily decomposes to carbonate[4][5]

Table 2: Physical Properties of Formate Brines at High Temperatures

Property	Rubidium Formate Brine	Cesium Formate Brine
Density at Elevated Temperatures	Limited data available. Expected to decrease with temperature.	Well-documented. For a 2.20 g/cm³ brine, density decreases with increasing temperature.[6]
Viscosity at Elevated Temperatures	Limited data available. Expected to be low and decrease with temperature.	Very low (1-5 cP) at typical downhole temperatures.
Polymer Stabilization	High-density brines can raise xanthan transition temperature to ~185°C.[7]	Can increase xanthan transition temperature to ~180°C in high-density brines.[7]

Table 3: Compatibility and Corrosion

Aspect	Rubidium Formate	Cesium Formate
Elastomer Compatibility	Data not readily available	Good compatibility with many standard elastomers at high temperatures.[6]
Corrosion to Carbon Steel	Data not readily available	Low corrosion rates, forms a protective iron carbonate layer in the presence of CO₂.[8][9]

Experimental Protocols

To ensure a standardized and objective comparison of high-temperature fluid performance, the following experimental protocols are widely accepted and utilized in the industry.

Thermal Stability Testing

Objective: To determine the maximum temperature at which a formate brine remains chemically stable and to identify its decomposition products.

Methodology (based on high-pressure, high-temperature autoclave testing):

• Sample Preparation: A sample of the formate brine of a specific density is prepared. For buffered systems, appropriate buffering agents are added.

• Apparatus: A high-pressure, high-temperature (HPHT) autoclave, often with a corrosion-resistant liner (e.g., gold or Hastelloy), is used to contain the sample. The system should be equipped with a means of sampling the fluid at temperature and pressure.

• Procedure:

  • The brine sample is placed in the autoclave.

  • The autoclave is pressurized with an inert gas (e.g., nitrogen or argon) to a pressure representative of the intended application.

  • The temperature is gradually increased to the desired test temperature.

  • The sample is held at the test temperature and pressure for a specified duration (e.g., 16 hours, 24 hours, or longer for long-term stability tests).

  • Fluid samples are extracted periodically or at the end of the test.

• Analysis: The retrieved samples are analyzed for changes in their chemical composition. This typically includes:

  • pH measurement: To assess changes in acidity or alkalinity.

  • Density measurement: To detect any significant changes due to decomposition.

  • Ion Chromatography or Titration: To quantify the concentration of formate and any decomposition products such as carbonate, bicarbonate, and oxalate.[2]

Density and Viscosity Measurement at High Temperatures

Objective: To characterize the density and viscosity of the formate brine across a range of temperatures relevant to its application.

• Apparatus: A high-pressure, high-temperature viscometer and a densitometer capable of operating under the desired conditions.

• Procedure:

  • The formate brine sample is loaded into the measurement cell of the instrument.

  • The cell is pressurized to the desired pressure.

  • The temperature is incrementally increased, and at each temperature setpoint, the density and viscosity are measured.

• Data Reporting: The density and viscosity are plotted as a function of temperature.

Corrosion Testing

Objective: To evaluate the corrosive effect of the formate brine on various metals used in downhole equipment at high temperatures.

Methodology (based on NACE TM0198): [2][12][13][14]

• Sample Preparation: Corrosion coupons of relevant metals (e.g., carbon steel, stainless steel alloys) are cleaned, weighed, and their surface area is measured.

• Apparatus: A high-pressure, high-temperature autoclave equipped with a means to hold the corrosion coupons.

• Procedure:

  • The formate brine and the corrosion coupons are placed in the autoclave.

  • The autoclave is pressurized and heated to the test temperature.

  • The coupons are exposed to the hot brine for a specified duration (e.g., 7 days, 30 days).

  • After the exposure period, the coupons are removed, cleaned according to standard procedures, and re-weighed.

• Analysis:

  • The corrosion rate is calculated based on the weight loss of the coupons.

  • The coupons are visually and microscopically examined for signs of localized corrosion such as pitting or stress corrosion cracking.

Elastomer Compatibility Testing

Objective: To assess the effect of the formate brine on the physical properties of elastomeric seals and components at high temperatures.

Methodology (based on ASTM D471): [6][8][15][16][17]

• Sample Preparation: Standard-sized elastomer samples are prepared. Their initial mass, volume, and hardness (durometer) are measured.

• Apparatus: A high-temperature aging oven and suitable containers to immerse the elastomer samples in the formate brine.

• Procedure:

  • The elastomer samples are fully immersed in the formate brine within the containers.

  • The containers are placed in the aging oven at the test temperature for a specified duration (e.g., 72 hours, 168 hours).

  • After aging, the samples are removed, cooled, and cleaned.

• Analysis: The final mass, volume, and hardness of the aged samples are measured. The percentage change in these properties is calculated to determine the compatibility of the elastomer with the formate brine.

Mandatory Visualization

Caption: Logical relationship of formate brines addressing HPHT challenges.

Caption: Comparative thermal decomposition pathways.

Conclusion and Future Outlook

Cesium formate stands as a proven, high-performance fluid for extreme temperature applications, backed by a wealth of experimental and field data. Its high thermal stability, favorable rheological properties, and low corrosivity make it an ideal choice for ensuring the integrity and efficiency of operations in HPHT environments.

Rubidium formate, while theoretically a viable alternative due to its similar chemical nature, currently lacks the extensive body of evidence needed for widespread adoption in high-temperature applications. The key difference in its thermal decomposition pathway, involving the formation of oxalate intermediates, warrants further investigation to understand its implications on fluid stability and material compatibility at elevated temperatures.

For researchers and professionals in drug development and other fields requiring high-temperature fluid stability, cesium formate offers a reliable and well-characterized option. Further research into the high-temperature properties of rubidium formate is essential to validate its potential as a cost-effective alternative and to fully understand its performance envelope. This guide highlights the current state of knowledge and underscores the need for direct, comparative experimental studies to bridge the existing data gap for rubidium formate.

References

• 1. scbt.com [scbt.com]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. eballotprodstorage.blob.core.windows.net [eballotprodstorage.blob.core.windows.net]
• 4. akjournals.com [akjournals.com]
• 5. Formate as a key intermediate in CO 2 utilization - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02220F [pubs.rsc.org]
• 6. ardl.com [ardl.com]
• 7. onepetro.org [onepetro.org]
• 8. Effect of Liquids ASTM D471 [intertek.com]
• 9. "API RP 13J: 2023 Heavy Brines Testing Standard" [bsbedge.com]
• 10. api.org [api.org]
• 11. standards.globalspec.com [standards.globalspec.com]
• 12. webstore.ansi.org [webstore.ansi.org]
• 13. standards.globalspec.com [standards.globalspec.com]
• 14. content.ampp.org [content.ampp.org]
• 15. coirubber.com [coirubber.com]
• 16. smithers.com [smithers.com]
• 17. infinitalab.com [infinitalab.com]

A Comparative Guide to Alkali Metal Formates in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Alkali metal formates—salts of formic acid with lithium, sodium, potassium, rubidium, and cesium—are versatile and increasingly important reagents in catalysis.[1] They serve not only as a source of hydrogen in transfer hydrogenation reactions but also act as crucial promoters, bases, and catalysts in a variety of synthetic transformations.[1][2][3] The identity of the alkali metal cation (Li⁺, Na⁺, K⁺, Rb⁺, Cs⁺) often has a profound impact on catalytic activity, selectivity, and reaction mechanism, primarily due to differences in Lewis acidity, ionic radius, and solubility.[4][5]

This guide provides an objective comparison of the performance of different alkali metal formates in key catalytic applications, supported by experimental data and detailed protocols.

General Experimental Workflow in Catalysis

A typical experimental procedure for a catalytic reaction involving alkali metal formates follows a standardized workflow. This process, from setup to analysis, ensures reproducibility and accurate assessment of catalyst performance. The general steps are outlined in the diagram below.

A generalized workflow for catalytic reactions.

Application in Transfer Hydrogenation

Catalytic transfer hydrogenation (CTH) is a key application where formate salts act as hydrogen donors, offering a safer and more convenient alternative to using pressurized hydrogen gas.[6] The reaction involves the transfer of a hydride from the formate anion to a substrate, typically mediated by a transition metal catalyst. The choice of the alkali metal cation can significantly influence the reaction rate.[5]

A proposed general mechanism involves the decomposition of the formate to generate a metal-hydride intermediate, which then reduces the substrate.[7][8]

Simplified catalytic cycle for transfer hydrogenation.

Studies have shown a distinct reactivity order among alkali metals, which can vary depending on the substrate. For aryl ketones, the order is Na⁺ > Li⁺ > K⁺, while for aliphatic ketones, the order follows the expected Lewis acidity: Li⁺ > Na⁺ > K⁺.[5] This suggests that the cation's role extends beyond being a simple counter-ion, likely participating in substrate activation.[5] The smaller, more Lewis acidic Li⁺ cation is intrinsically more active but can be "poisoned" by the product, which coordinates strongly and slows the reaction rate at higher conversions.[5]

Substrate Type	Reactivity Order	Reference
Aryl Ketones	Na⁺ > Li⁺ > K⁺	[5]
Aliphatic Ketones	Li⁺ > Na⁺ > K⁺	[5]

Role as Promoters in Heterogeneous Catalysis

Alkali metals are widely used as promoters to enhance the activity and selectivity of heterogeneous catalysts. In the context of CO₂ hydrogenation over iron-based catalysts, alkali metal formates (or their in-situ generated equivalents) significantly affect the electronic properties of the active iron carbide species.[2]

The choice of alkali metal promoter dictates the catalyst's ability to activate H₂, CO, and CO₂. A comparative study revealed a clear trend: lighter alkali metals (Li, Na) result in catalysts with higher intrinsic activity for producing valuable C₂+ hydrocarbons, while heavier alkali metals (K, Rb, Cs) are less effective in this regard.[2]

Logical relationship between cation properties and catalytic effects.

Reaction Conditions: 300 °C, 15 bar, H₂/CO₂/N₂=3/1/0.3.

Promoter (0.001 M/Fe)	CO₂ Conversion (%)	Selectivity to C₂₊-Hydrocarbons (%)	Reference
None	18.2	16.5	[2]
Li	20.3	20.5	[2]
Na	18.0	17.0	[2]
K	22.4	11.0	[2]
Rb	21.6	12.0	[2]
Cs	21.0	10.5	[2]

Data extracted from graphical representations in the cited source and may be approximate.[2]

Application in Dehydrogenative Coupling Reactions

Alkali metal formates can undergo dehydrogenative coupling to form valuable C₂ products like oxalate. In this transformation, the choice of the alkali metal cation, both in the formate salt and in the basic co-catalyst (e.g., metal hydroxide), plays a critical role.[3]

Experiments have shown that when reacting sodium formate, heavier alkali metal hydroxides are more effective bases, with cesium hydroxide (CsOH) providing the highest reactivity for oxalate formation.[3] This trend suggests that not only basicity but also the nature of the mixed-cation system influences the reaction kinetics, potentially by destabilizing reaction intermediates.[3]

Reaction Conditions: Sodium Formate (45.0 mmol), Metal Hydroxide Base (15.0 mmol), 360°C, 1 h, N₂ flow.

Base Used	Oxalic Acid Yield (%)	Reference
LiOH	2	[3]
NaOH	31	[3]
KOH	45	[3]
RbOH	49	[3]
CsOH	59	[3]

Experimental Protocols

This protocol is adapted from Schuler et al., 2021, as cited in Frontiers in Chemistry, 2022.[3]

• Reactant Preparation: Add sodium formate (45.0 mmol) and the desired alkali metal hydroxide base (e.g., CsOH, 15.0 mmol) to a glass insert.

• Reactor Setup: Place the glass insert into a suitable reactor equipped with a thermometer and a gas inlet/outlet.

• Inert Atmosphere: Purge the reactor with a flow of N₂ gas (300 mL/min).

• Heating: Heat the reactant mixture to 360°C and maintain this temperature for 1 hour under the N₂ flow.

• Cooling & Dissolution: After 1 hour, cool the reactor to room temperature. Dissolve the resulting solid product in deionized water.

• Acidification: Acidify the aqueous solution by adding concentrated HCl until the pH reaches 1.

• Isolation: Remove the water under reduced pressure to obtain the crude white solid product.

• Analysis: Analyze the solid by HPLC to determine the yield of oxalic acid. (Mobile phase: 5 mM H₂SO₄; flow rate: 0.6 mL/min; λ = 210 nm).[3]

This protocol is a generalized example based on methodologies for CTH.[9]

• Catalyst Preparation: Prepare the desired catalyst (e.g., 5wt% Ru on a support like AlPO₄) via a method such as wet impregnation, followed by drying and calcination.[9]

• Reactor Setup: To a pressure vessel, add the catalyst (50 mg), furfural (1 mmol), the alkali metal formate (e.g., potassium formate, 2-5 mmol), and the solvent (e.g., 2-propanol, 5 mL).

• Reaction: Seal the vessel, purge with an inert gas (e.g., N₂ or Ar), and heat to the desired temperature (e.g., 140 °C) with stirring for the specified time (e.g., 2-24 hours).[9]

• Work-up: After the reaction, cool the vessel to room temperature and vent any pressure.

• Analysis: Filter the catalyst from the reaction mixture. Analyze the filtrate by Gas Chromatography (GC) or GC-MS using an internal standard to determine substrate conversion and product yield.[9]

References

• 1. Potassium Formate Unveiled: Exploring Its Applications And Chemical Properties - Kands [kandschemical.com]
• 2. Identifying Performance Descriptors in CO2 Hydrogenation over Iron‐Based Catalysts Promoted with Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Effect of alkali metal cations on dehydrogenative coupling of formate anions to oxalate [frontiersin.org]
• 4. Alkali‐Metal Mediation: Diversity of Applications in Main‐Group Organometallic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand Effect in Alkali-Metal-Catalyzed Transfer Hydrogenation of Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring Hydrogen Sources in Catalytic Transfer Hydrogenation: A Review of Unsaturated Compound Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dehydrogenation, disproportionation and transfer hydrogenation reactions of formic acid catalyzed by molybdenum hydride compounds - Chemical Science (RSC Publishing) DOI:10.1039/C4SC03128H [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Validating the Purity of Rubidium Formate

For researchers in drug development and life sciences, the purity of reagents is paramount. This guide provides a comprehensive comparison of methods to validate the purity of rubidium formate, its performance against common alternatives, and detailed experimental protocols.

Understanding Rubidium Formate Purity

Rubidium formate (CHO₂Rb) is a salt of rubidium and formic acid. Its utility in research, from protein crystallization to studies in cell biology, is contingent on its purity.[1] Common impurities can significantly impact experimental outcomes. These impurities typically include other alkali metals like sodium (Na), potassium (K), and cesium (Cs), as well as alkaline earth metals and anions such as chlorides and sulfates introduced during synthesis.[1][2] Commercial grades for research often exceed 99.8% purity on a metals basis.[3]

Comparative Analysis: Rubidium Formate vs. Alternatives

In many applications, other alkali metal formates can be used. The choice of formate often depends on the specific requirements of the experiment, such as density, cost, and the biological effect of the cation.

Key Alternatives:

• Cesium Formate (CHO₂Cs): Often considered the closest alternative due to the similar chemical and physical properties of rubidium and cesium.[4] It is particularly dominant in industrial applications requiring high-density brines, such as in high-pressure gas well workovers.[4][5] In a research context, its higher density can be advantageous in density gradient centrifugation.

• Potassium Formate (CHO₂K): A more cost-effective alternative, though with a lower density.

• Sodium Formate (CHO₂Na): Another economical option, also with a lower density compared to rubidium and cesium formates.

Quantitative Comparison of Alkali Metal Formates:

Property	Rubidium Formate (CHO₂Rb)	Cesium Formate (CHO₂Cs)	Potassium Formate (CHO₂K)	Sodium Formate (CHO₂Na)
Molecular Weight ( g/mol )	130.485	177.92	84.12	68.01
Typical Purity (Metals Basis)	>99.8%	>98%	>97%	>98%
Solubility in Water	Miscible	Highly Soluble	Highly Soluble	Highly Soluble
Aqueous Solution Density	High	Very High	Moderate	Moderate
Primary Research Applications	Anticoagulant research, cell biology, protein-protein interactions, protein crystallization.[1][6]	High-density solutions, drilling fluids.[4][5]	General chemical synthesis, de-icing agent.	Buffer component, reducing agent.

Experimental Protocols for Purity Validation

To ensure the purity of rubidium formate, a combination of analytical techniques is recommended. The following are detailed protocols for the determination of common impurities.

Analysis of Alkali Metal Impurities by ICP-MS

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for determining trace and ultra-trace metal impurities.[7]

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 0.1 g of the rubidium formate sample.

  • Dissolve the sample in 100 mL of 1-2% ultrapure nitric acid (HNO₃).

  • For analysis of human serum samples containing rubidium, a microwave-assisted acid digestion with nitric acid is recommended to ensure complete digestion of the organic matrix.[8]

  • Filter the solution through a 0.25 - 0.45 µm membrane to remove any particulates.[3]

• Instrument Setup:

  • Use an ICP-MS instrument equipped with a standard sample introduction system.

  • For rubidium analysis, the preferred isotope is ⁸⁵Rb to avoid interference from ⁸⁷Sr.[9]

  • An internal standard, such as rhodium (Rh) or germanium (Ge), should be introduced online to compensate for matrix effects.[3][8]

• Calibration:

  • Prepare multi-element calibration standards containing the expected impurity elements (e.g., Li, Na, K, Cs, Ca, Mg, Fe, Al, Pb) in a matrix matching the sample solution (1-2% HNO₃).[8]

  • The concentration range of the standards should bracket the expected impurity levels.

• Analysis:

  • Aspirate the blank, standards, and sample solutions into the ICP-MS.

  • Monitor the signal intensities for the isotopes of interest.

  • Quantify the concentration of each impurity element based on the calibration curve.

Analysis of Anionic and Cationic Impurities by Ion Chromatography

Ion Chromatography (IC) is a versatile technique for the separation and quantification of ionic species. It can be used to determine both anionic impurities (e.g., chloride, sulfate) and cationic impurities (other alkali metals).[10][11]

Protocol:

• Sample Preparation:

  • Dissolve a precisely weighed amount of rubidium formate in high-purity deionized water to a known volume (e.g., 100 mg in 100 mL).

  • Filter the sample through a 0.45 µm syringe filter certified for low levels of inorganic extractables.[12]

• Instrumentation and Conditions for Cation Analysis:

  • Column: A cation-exchange column, such as one with a sulfonic acid-based stationary phase.[10]

  • Eluent: An acidic eluent, for example, 3 M nitric acid (HNO₃), is suitable for the separation of alkali metals.[13]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: Suppressed conductivity detection.[11]

• Instrumentation and Conditions for Anion Analysis:

  • Column: An anion-exchange column, such as a Metrohm Metrosep A Supp 7 or Dionex IonPac AS9-HC.[12]

  • Eluent: A carbonate-based eluent, for example, 3.6 mmol/L sodium carbonate (Na₂CO₃).[12]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: Suppressed conductivity detection.[12]

• Calibration and Analysis:

  • Prepare standard solutions containing known concentrations of the target cations (Na⁺, K⁺, Cs⁺, etc.) and anions (Cl⁻, SO₄²⁻, etc.).

  • Inject the standards to generate a calibration curve.

  • Inject the sample solution and quantify the impurities based on the peak areas and the calibration curve.

Visualizing Experimental and Biological Workflows

Purity Validation Workflow

The following diagram illustrates a typical workflow for the comprehensive purity validation of a rubidium formate sample.

Caption: Workflow for the purity validation of rubidium formate.

Rubidium Ions in Cellular Signaling

Recent research has shown that rubidium ions (Rb⁺) can impact cellular signaling pathways, demonstrating potential therapeutic applications. For instance, Rb⁺ has been found to inhibit the proliferation of glioblastoma cells by downregulating the PI3K/AKT/mTOR signaling pathway.[1] Rb⁺ can enter cells through potassium channels due to their chemical similarity.[1] This disruption of ion homeostasis can lead to cell cycle arrest and apoptosis.[1]

The following diagram illustrates the inhibitory effect of rubidium ions on the PI3K/AKT/mTOR pathway.

Caption: Inhibition of the PI3K/AKT/mTOR pathway by rubidium ions.

References

• 1. Rubidium ions as a novel therapeutic approach for glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extraction of Rubidium and Cesium from a Variety of Resources: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. miningnetwork.co.uk [miningnetwork.co.uk]
• 5. formatebrines.com [formatebrines.com]
• 6. researchgate.net [researchgate.net]
• 7. azom.com [azom.com]
• 8. bcc.bas.bg [bcc.bas.bg]
• 9. An ICP-MS Expedition Through the Elements – Part 1 [thermofisher.com]
• 10. [Development of metal ions analysis by ion chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ion Chromatography: From Anions to Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Rubidium purification via a single chemical column and its isotope measurement on geological standard materials by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Analytical Quantification of Rubidium Formate

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of rubidium formate, a variety of analytical techniques are available. The selection of the most appropriate method depends on factors such as the required sensitivity, the sample matrix, available instrumentation, and the desired sample throughput. This guide provides a comparative overview of the most common and effective analytical methods for the quantification of both the rubidium cation and the formate anion.

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the recommended analytical methods for the quantification of rubidium and formate ions. The data presented is a synthesis of typical performance metrics reported in the literature for these analytes, although direct performance data for the combined salt, rubidium formate, is not extensively available.

Analytical Method	Analyte	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Linearity Range	Key Advantages	Key Disadvantages
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Rubidium (Rb⁺)	0.001 - 1 µg/L	0.003 - 3 µg/L	> 6 orders of magnitude	High sensitivity, multi-element capability, isotopic analysis possible[1]	High instrument cost, potential for isobaric interferences (e.g., from Strontium)[1]
Ion Chromatography (IC)	Rubidium (Rb⁺)	1 - 10 µg/L	3 - 30 µg/L	2 - 3 orders of magnitude	Simultaneous analysis of multiple cations[2][3], moderate cost	Lower sensitivity than ICP-MS, requires appropriate column and eluent selection
Ion Chromatography (IC)	Formate (HCOO⁻)	10 - 50 µg/L[4]	30 - 150 µg/L[4]	2 - 4 orders of magnitude	Direct analysis of anions, good selectivity[5][6]	Potential for matrix interference, co-elution with other organic acids[7]
X-Ray Fluorescence (XRF) Spectroscopy	Rubidium (Rb)	1 - 10 mg/kg (ppm)	3 - 30 mg/kg (ppm)	Several orders of magnitude	Non-destructive, minimal sample preparation for solids, rapid analysis[8][9]	Lower sensitivity for light elements, matrix effects can be significant[10]
Atomic Absorption Spectroscopy (AAS)	Rubidium (Rb⁺)	1 - 5 µg/L	3 - 15 µg/L	2 - 3 orders of magnitude	Lower instrument cost than ICP-MS, robust and reliable	Single-element analysis, potential for chemical interferences

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below. These protocols are general guidelines and may require optimization based on the specific instrumentation and sample characteristics.

Quantification of Rubidium by Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Methodology:

• Sample Preparation:

  • Accurately weigh a sample of rubidium formate.

  • Dissolve the sample in high-purity deionized water (e.g., 18 MΩ·cm) to a known volume in a volumetric flask.

  • Perform serial dilutions as necessary to bring the rubidium concentration within the linear dynamic range of the instrument. A typical final concentration for analysis is in the low µg/L range.

  • Acidify the final solution with trace-metal grade nitric acid to a final concentration of 1-2% to preserve the sample and aid in nebulization.

• Instrumentation and Analysis:

  • Use an ICP-MS instrument equipped with a standard sample introduction system (nebulizer, spray chamber) and a quadrupole or high-resolution mass analyzer.

  • Optimize the instrument parameters, including plasma power, gas flow rates (nebulizer, auxiliary, and plasma), and lens voltages, to achieve maximum sensitivity and stability for rubidium at m/z 85 and/or 87.

  • If significant strontium interference is expected on ⁸⁷Rb, monitor ⁸⁷Sr and apply a mathematical correction, or use a collision/reaction cell to mitigate the interference.[1]

  • Prepare a series of calibration standards from a certified rubidium standard solution, matrix-matched to the samples (i.e., containing the same concentration of nitric acid).

  • Analyze the blank, calibration standards, and samples.

• Data Analysis:

  • Construct a calibration curve by plotting the signal intensity against the concentration of the rubidium standards.

  • Determine the concentration of rubidium in the samples by interpolating their signal intensities on the calibration curve.

  • Calculate the concentration of rubidium formate in the original sample based on the dilution factors and the molecular weights of rubidium and rubidium formate.

Quantification of Rubidium and Formate by Ion Chromatography (IC)

Methodology for Rubidium (Cation Analysis):

• Sample Preparation:

  • Dissolve a precisely weighed sample of rubidium formate in deionized water.

  • Dilute the sample to a concentration within the working range of the instrument, typically in the low mg/L range.

  • Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection.

• Instrumentation and Analysis:

  • Utilize an ion chromatograph equipped with a cation-exchange column, a suppressed conductivity detector, and an autosampler.

  • The mobile phase (eluent) is typically a dilute acid solution (e.g., methanesulfonic acid). The eluent concentration should be optimized for the separation of alkali metals.[2]

  • Prepare a series of rubidium calibration standards from a certified reference material.

  • Inject the blank, standards, and samples into the IC system.

• Data Analysis:

  • Identify the rubidium peak based on its retention time.

  • Generate a calibration curve by plotting the peak area or height as a function of the rubidium concentration.

  • Quantify the rubidium concentration in the samples from the calibration curve.

Methodology for Formate (Anion Analysis):

• Sample Preparation:

  • Follow the same sample preparation procedure as for rubidium analysis.

• Instrumentation and Analysis:

  • Use an ion chromatograph with an anion-exchange column and a suppressed conductivity detector.

  • The eluent is typically a carbonate/bicarbonate buffer or a hydroxide solution.[4] A gradient elution may be necessary to separate formate from other potential anionic contaminants.

  • Prepare calibration standards from a certified formate or sodium formate standard.

  • Inject the blank, standards, and samples.

• Data Analysis:

  • Identify the formate peak by its retention time.

  • Create a calibration curve by plotting peak area/height versus formate concentration.

  • Determine the formate concentration in the samples using the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the quantification of rubidium formate using either ICP-MS or IC.

Caption: General workflow for the quantification of rubidium formate.

This guide provides a foundational understanding of the analytical methods available for the quantification of rubidium formate. The choice of method should be carefully considered based on the specific analytical requirements of the research or development project. For all methods, proper validation, including the assessment of linearity, accuracy, precision, and limits of detection and quantification, is crucial to ensure reliable and defensible results.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. d-nb.info [d-nb.info]
• 5. balazs.com [balazs.com]
• 6. researchgate.net [researchgate.net]
• 7. cromlab-instruments.es [cromlab-instruments.es]
• 8. X-Ray Fluorescence (XRF) [serc.carleton.edu]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 10. horiba.com [horiba.com]
• 11. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]

A Comparative Guide to Rubidium Formate and Potassium Formate Brines for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of scientific research and development, the selection of appropriate working fluids is paramount to ensure experimental accuracy, reproducibility, and efficiency. Formate brines, aqueous solutions of formic acid salts, have emerged as high-performance fluids with a range of favorable properties. This guide provides an objective comparison of two such brines: rubidium formate and potassium formate, offering insights into their performance characteristics supported by available data. While potassium formate is a well-characterized and widely utilized brine, data on rubidium formate is less abundant. This comparison draws upon existing experimental data for potassium formate and available information and theoretical trends for rubidium formate to empower researchers in making informed decisions for their specific applications.

Performance Characteristics: A Tabular Comparison

Property	Rubidium Formate	Potassium Formate
Molecular Formula	CHO₂Rb	HCOOK
Molecular Weight	130.49 g/mol [1]	84.12 g/mol
Appearance (Solid)	White crystalline powder[2]	White crystalline solid[3]
Melting Point (Solid)	170 °C[2]	167 °C
Solubility in Water	Highly soluble; miscible in water[4][5]	Highly soluble (76.8% by weight at 18°C)[6]
Maximum Brine Density	Theoretically higher than potassium formate	Up to ~1.57 g/cm³ (13.1 lb/gal)[3]
Viscosity of Brine	Not available (theoretically expected to be low)	Low viscosity, enabling efficient pumping and heat transfer[7]
Crystallization Temperature	Not available (expected to have a very low freezing point)	Very low freezing point, suitable for low-temperature applications[7]
Thermal Stability	High; phase transition at 90°C, decomposition at higher temperatures[8]	Thermally stable for use in high-temperature downhole environments[9]
Material Compatibility	Not extensively documented	Generally low corrosivity, especially when buffered[10]
Environmental Profile	Data not readily available	Readily biodegradable and considered environmentally friendly[3][11]

Note: The properties of rubidium formate brine are largely inferred from the properties of the solid and periodic trends, as comprehensive experimental data on its aqueous solutions is limited in the public domain.

In-Depth Performance Analysis

Density and Viscosity

Potassium formate brines are known for their ability to form high-density, solids-free solutions with low viscosity.[3] This combination is advantageous in applications requiring precise density control without the abrasive effects of solid weighting agents, and where efficient fluid circulation and heat transfer are critical. While specific data for rubidium formate brine is lacking, its higher molecular weight suggests the potential to achieve even higher densities than potassium formate at similar concentrations. The viscosity of formate brines is generally low, a desirable characteristic for fluid handling and pumping.[7]

Crystallization Temperature and Thermal Stability

A key advantage of formate brines is their very low crystallization temperature, making them suitable for a wide range of low-temperature applications, such as in cryopreservation research or as secondary coolants in laboratory equipment.[7] Potassium formate solutions are well-documented to have extremely low freezing points.[7]

Regarding thermal stability, both brines are expected to perform well at elevated temperatures. Studies on the thermal decomposition of alkali metal formates indicate a complex process, with rubidium formate exhibiting a phase transition at 90°C before decomposing at higher temperatures.[8] Formate brines, in general, have shown remarkable thermal stability in demanding high-pressure, high-temperature (HPHT) environments.[9] There is evidence to suggest that rubidium formate may offer enhanced thermal stability for polymers in solution compared to potassium formate, which could be beneficial in high-temperature applications.[12]

Material Compatibility and Environmental Impact

Buffered formate brines are known for their low corrosivity towards many metals, a significant advantage over traditional halide-based brines.[10] This property is crucial for protecting the integrity of experimental apparatus and equipment. Potassium formate is recognized for its favorable environmental profile, being readily biodegradable.[3][11] While the environmental impact of rubidium formate has not been extensively studied, its chemical similarity to potassium formate suggests it may also have a favorable profile.

Experimental Protocols

For researchers wishing to characterize these brines for specific applications, the following general experimental protocols for determining key properties are provided.

Density Measurement

The density of formate brine solutions can be accurately measured using a digital density meter. The instrument should be calibrated with deionized water and a standard of known density before measurement. Measurements should be taken at a controlled temperature, as density is temperature-dependent.

Viscosity Measurement

The viscosity of the brine can be determined using a rotational viscometer. A cone-and-plate or concentric cylinder geometry is suitable for these measurements. The temperature of the sample should be precisely controlled using a circulating water bath. Viscosity should be measured over a range of shear rates to confirm Newtonian behavior (viscosity independent of shear rate).

Crystallization Temperature Determination

The true crystallization temperature (TCT) of a brine can be determined by slowly cooling a sample in a programmable bath while monitoring its temperature with a high-precision thermometer. The sample should be gently agitated to prevent supercooling. The TCT is the temperature at which the first crystals appear and remain stable.

Visualizing Workflows and Experimental Setups

To aid in the practical application of this information, the following diagrams, generated using the DOT language, illustrate a logical workflow for brine selection and a typical experimental setup.

Caption: Logical workflow for selecting a formate brine.

Caption: Generalized setup for TCT determination.

Conclusion

Potassium formate brine is a well-established, high-performance fluid with a favorable environmental profile and a wealth of supporting data, making it a reliable choice for a wide range of research and development applications. Rubidium formate, while less characterized in its brine form, holds theoretical potential for applications requiring even higher densities or enhanced thermal stability. The choice between these two brines will ultimately depend on the specific requirements of the application. For most standard applications, the well-documented properties of potassium formate make it the more practical choice. However, for cutting-edge research in extreme temperature or density environments, rubidium formate may warrant further investigation, with the understanding that in-house characterization of its properties will be necessary. This guide serves as a starting point for researchers to navigate the selection of these advanced fluids for their critical work.

References

• 1. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rubidium FormateCAS #: 3495-35-0 [eforu-chemical.com]
• 3. Potassium Formate: The Eco-Friendly Solution For Demanding Industrial Applications - Kands [kandschemical.com]
• 4. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]
• 5. Rubidium formate hydrate, 99.8% (metals basis), Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 6. Potassium formate: Applications and degradation_Chemicalbook [chemicalbook.com]
• 7. Glysofor KF - Coolant, antifreeze with optimised viscosity [glysofor.de]
• 8. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 9. researchgate.net [researchgate.net]
• 10. Potassium Formate Brine Antifreeze [hydratech.co.uk]
• 11. mdpi.com [mdpi.com]
• 12. onepetro.org [onepetro.org]

A Comparative Guide to the Thermal Analysis of Rubidium Formate and Other Alkali Metal Formates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal properties of rubidium formate against other common alkali metal formates, namely sodium formate, potassium formate, and cesium formate. The information presented is supported by experimental data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), offering valuable insights for applications where thermal stability is a critical parameter.

Executive Summary

The thermal stability of alkali metal formates increases down the group from sodium to cesium, with rubidium formate demonstrating robust thermal properties. This guide details the melting points and decomposition behaviors of these salts, providing a clear comparison of their performance under thermal stress. The data indicates that while sodium formate has the highest melting point, its decomposition begins at a lower temperature compared to the heavier alkali metal formates. Rubidium formate, along with potassium and cesium formate, exhibits distinct thermal decomposition profiles that are crucial for their application in various scientific and industrial fields.

Data Presentation: Thermal Properties of Alkali Metal Formates

The following table summarizes the key quantitative data obtained from the thermal analysis of rubidium formate and its counterparts.

Compound	Melting Point (°C)	Onset of Decomposition (°C)	Peak Decomposition Temperature (°C)
Sodium Formate	253[1]	~360 - 400[2][3]	430, 570[1]
Potassium Formate	165 - 168	Data not explicitly found	Data not explicitly found
Rubidium Formate	170	Data not explicitly found	Data not explicitly found
Cesium Formate	50	Data not explicitly found	Data not explicitly found

Experimental Protocols

The following section details a general methodology for conducting TGA/DSC analysis on alkali metal formates, based on established protocols for inorganic salts.

Simultaneous Thermogravimetric Analysis/Differential Scanning Calorimetry (TGA/DSC)

Objective: To determine the thermal stability, melting point, and decomposition characteristics of the alkali metal formate salts.

Instrumentation: A simultaneous TGA/DSC instrument is employed to measure both mass loss and heat flow as a function of temperature.

Experimental Parameters:

• Sample Preparation: 5-10 mg of the formate salt is accurately weighed and placed in an inert crucible (e.g., alumina or platinum).

• Atmosphere: The analysis is conducted under a controlled inert atmosphere, typically flowing nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp up to a final temperature of 600-800 °C at a constant heating rate of 10 °C/min.

• Data Collection: The instrument records the sample weight (TGA), the rate of weight change (DTG), and the differential heat flow (DSC) as a function of temperature.

Data Analysis:

• Melting Point: Determined from the onset temperature of the endothermic peak in the DSC curve that is not associated with a mass loss in the TGA curve.

• Decomposition Temperatures: The onset of decomposition is identified as the temperature at which a significant mass loss begins in the TGA curve. The peak decomposition temperature is determined from the peak of the derivative thermogravimetric (DTG) curve.

Visualizations

Experimental Workflow for TGA/DSC Analysis

Caption: Experimental workflow for TGA/DSC analysis of alkali metal formates.

Logical Relationship of Thermal Stability

Caption: Trend of increasing thermal stability in alkali metal formates.

Discussion of Results

The thermal decomposition of alkali metal formates is a complex process that can proceed through different pathways, primarily leading to the formation of alkali metal carbonates and oxalates. The specific decomposition products and their ratios can be influenced by the reaction atmosphere (inert vs. oxidizing).

• Sodium Formate: Exhibits a high melting point of 253 °C.[1] Its decomposition begins at approximately 360-400 °C and occurs in distinct stages, as indicated by the two peak decomposition temperatures at 430 °C and 570 °C.[1][2][3] The initial decomposition is often associated with the formation of sodium oxalate, which then decomposes at higher temperatures to sodium carbonate.[2]

• Potassium, Rubidium, and Cesium Formates: While specific decomposition temperatures from TGA/DSC curves are not detailed in the available literature, the general trend indicates an increase in thermal stability with increasing atomic number of the alkali metal. This trend is consistent with the increasing ionic character of the metal-formate bond. The melting points of potassium formate (165-168 °C) and rubidium formate (170 °C) are similar, while cesium formate has a significantly lower melting point (50 °C).

Conclusion

This comparative guide highlights the distinct thermal properties of rubidium formate in relation to other alkali metal formates. The presented data and experimental protocols serve as a valuable resource for researchers and professionals in drug development and materials science. The increasing thermal stability down the group from sodium to cesium formate is a key finding, with rubidium formate positioned as a thermally robust compound. Further detailed TGA/DSC studies on potassium, rubidium, and cesium formates under standardized conditions would be beneficial to provide a more precise quantitative comparison of their decomposition behaviors.

References

• 1. linseis.com [linseis.com]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. IUPAC-NIST Solubilities Database [srdata.nist.gov]

Assessing the Effectiveness of Rubidium Formate as a Cryoprotectant: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The cryopreservation of cells and tissues is a cornerstone of biomedical research and clinical applications. The selection of an effective cryoprotectant is critical to maintaining cell viability and function post-thaw. While dimethyl sulfoxide (DMSO) and glycerol are the most commonly used cryoprotectants, their inherent toxicity necessitates the search for novel, more effective agents. This guide assesses the potential of rubidium formate as a cryoprotectant, a compound for which there is currently a notable absence of direct research in cell and tissue preservation.

This document provides a comparative analysis of rubidium formate against established cryoprotectants, based on the known properties of formate salts in related fields. Crucially, it outlines a comprehensive, hypothetical experimental protocol to systematically evaluate the efficacy of rubidium formate. This guide serves as a foundational resource for researchers interested in exploring this novel application and provides the necessary framework for generating empirical data.

Current Landscape: Established Cryoprotectants

The most widely used cryoprotectants are penetrating agents like DMSO and glycerol, and non-penetrating agents such as sugars (e.g., trehalose) and polymers. Penetrating cryoprotectants enter the cell, reducing the intracellular freezing point and minimizing ice crystal formation, which is a primary cause of cell damage.[1][2] However, their utility is often limited by concentration-dependent toxicity.

Rubidium Formate: A Novel Candidate?

There is a significant lack of published data on the use of rubidium formate for the cryopreservation of cells and tissues. However, formate salts, particularly sodium and potassium formate, have been successfully employed as cryoprotectants in the field of protein X-ray crystallography.[3][4][5] This suggests that the formate anion possesses properties that can mitigate the damaging effects of freezing, likely through mechanisms such as depressing the freezing point and promoting vitrification (a glassy, non-crystalline state of water).

Known Properties of Rubidium Formate:

• High Solubility: Rubidium formate is highly soluble in water, a crucial property for a cryoprotectant to be effective at various concentrations.[6][7][8][9]

• Hygroscopic Nature: It readily absorbs moisture from the air, indicating strong interaction with water molecules.[6][7]

• Toxicity of Formate: Studies on the toxic effects of formate on cultured neural and ocular cells indicate that it can be cytotoxic at certain concentrations, potentially by inhibiting mitochondrial function.[10][11] This highlights the need for careful dose-response studies.

Comparative Analysis of Cryoprotectants

The following table summarizes the properties of common cryoprotectants and highlights the current knowledge gaps for rubidium formate.

Property	Dimethyl Sulfoxide (DMSO)	Glycerol	Trehalose	Rubidium Formate
Type	Penetrating	Penetrating	Non-penetrating	Presumed Penetrating (small molecule)
Common Concentration	5-10% (v/v)	10-20% (v/v)	0.1-0.2 M	To be determined
Mechanism of Action	Reduces freezing point, prevents intracellular ice formation	Reduces freezing point, stabilizes proteins and membranes	Stabilizes membranes and proteins from the exterior, forms a glassy matrix	Hypothesized to reduce freezing point and promote vitrification
Advantages	Highly effective for a wide range of cells	Low toxicity compared to DMSO	Very low toxicity, stabilizes macromolecules	Unknown
Disadvantages	Toxic at higher concentrations, can induce cell differentiation	High viscosity, slower penetration into cells	Does not readily penetrate the cell membrane	Potential for cytotoxicity, efficacy unknown
Post-thaw Viability	Generally high, but dose and cell-type dependent	Good, but can be lower than DMSO for some cells	Effective, often used in combination with penetrating agents	No data available

Proposed Experimental Protocol for Evaluating Rubidium Formate

To address the lack of data, the following experimental workflow is proposed to systematically assess the effectiveness of rubidium formate as a cryoprotectant.

Experimental Workflow Diagram

Caption: Proposed experimental workflow for assessing rubidium formate as a cryoprotectant.

Detailed Methodologies

Phase 1: Toxicity Assessment

• Cell Culture: Culture selected cell lines (e.g., HeLa as a robust line, and a more sensitive cell type like primary neurons) under standard conditions to 70-80% confluency.

• Exposure: Expose cells to a range of rubidium formate concentrations (e.g., 0.1%, 1%, 5%, 10%, 20% w/v) in culture medium for periods ranging from 30 minutes to 24 hours.

• Viability Assays:

  • Trypan Blue Exclusion: Determine the percentage of viable cells by counting under a microscope.

  • MTT Assay: Quantify metabolic activity as an indicator of cell viability.

• Data Analysis: Determine the highest concentration of rubidium formate that does not significantly impact cell viability for different exposure times.

Phase 2: Cryopreservation and Thawing

• Preparation of Cryopreservation Media: Prepare solutions containing the determined non-toxic concentrations of rubidium formate in a basal medium (e.g., DMEM) with 10% fetal bovine serum (FBS). Prepare control media with 10% DMSO and 20% glycerol.

• Cell Freezing:

  • Harvest cells and resuspend them in the prepared cryopreservation media at a concentration of 1-5 x 10^6 cells/mL.

  • Aliquot 1 mL of the cell suspension into cryovials.

  • Place the vials in a controlled-rate freezer and cool at a rate of -1°C/minute to -80°C.

  • Transfer the vials to a liquid nitrogen storage tank.

• Cell Thawing:

  • Rapidly thaw the vials in a 37°C water bath until a small ice crystal remains.

  • Immediately transfer the cell suspension to a larger volume of pre-warmed culture medium to dilute the cryoprotectant.

  • Centrifuge the cells to remove the cryoprotectant and resuspend them in fresh culture medium.

Phase 3: Post-Thaw Evaluation

• Immediate Viability: Perform Trypan Blue exclusion and an MTT assay immediately after thawing to determine initial cell survival.

• Delayed Viability and Proliferation: Culture the thawed cells for 24-48 hours and assess viability and cell proliferation (e.g., by cell counting or a BrdU incorporation assay).

• Functional Assays:

  • Apoptosis Assay: Use Annexin V/Propidium Iodide staining and flow cytometry to quantify apoptosis and necrosis.

  • Cell-Specific Functional Assays: For example, for neurons, assess neurite outgrowth and electrical activity.

Data Presentation for Comparative Analysis

The following tables are structured to present the hypothetical data from the proposed experiments, allowing for a direct comparison of rubidium formate with standard cryoprotectants.

Table 1: Post-Thaw Viability of HeLa Cells

Cryoprotectant	Concentration	Immediate Viability (%)	24h Post-Thaw Viability (%)	48h Post-Thaw Proliferation (Fold Change)
No Cryoprotectant	N/A	< 5%	< 1%	No growth
10% DMSO	10% (v/v)	~90%	~85%	~1.8
20% Glycerol	20% (v/v)	~85%	~80%	~1.6
Rubidium Formate	TBD	Experimental Data	Experimental Data	Experimental Data
Rubidium Formate	TBD	Experimental Data	Experimental Data	Experimental Data

Table 2: Functional Assessment Post-Cryopreservation

Cryoprotectant	Concentration	Apoptosis Rate (24h)	Necrosis Rate (24h)	Metabolic Activity (MTT Assay, 24h)
No Cryoprotectant	N/A	> 80%	> 15%	< 10% of control
10% DMSO	10% (v/v)	~10%	~5%	~80% of control
20% Glycerol	20% (v/v)	~15%	~5%	~75% of control
Rubidium Formate	TBD	Experimental Data	Experimental Data	Experimental Data
Rubidium Formate	TBD	Experimental Data	Experimental Data	Experimental Data

Cellular Stress Pathways in Cryopreservation

Cryopreservation induces multiple cellular stresses, including osmotic stress, oxidative stress, and the unfolded protein response.[12] A successful cryoprotectant must mitigate these stressors to preserve cell health.

Caption: General cellular stress pathways during cryopreservation and potential intervention points for a cryoprotectant.

Conclusion and Future Directions

While there is currently no direct evidence to support the use of rubidium formate as a cryoprotectant for cells and tissues, its use in protein crystallography and the known properties of formate salts provide a rationale for its investigation. The proposed experimental protocol offers a clear and comprehensive path for researchers to systematically evaluate its potential. Should rubidium formate prove to be an effective and low-toxicity cryoprotectant, it could represent a significant advancement in the field of cryopreservation, with wide-ranging applications in research, drug development, and regenerative medicine. Further research is essential to fill the existing knowledge gap and determine the true potential of this compound.

References

• 1. Principles of cryopreservation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cryonicsarchive.org [cryonicsarchive.org]
• 3. Cryoprotection properties of salts of organic acids: a case study for a tetragonal crystal of HEW lysozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A drug-discovery-oriented non-invasive protocol for protein crystal cryoprotection by dehydration, with application for crystallization screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 7. RUBIDIUM FORMATE HYDRATE｜lookchem [lookchem.com]
• 8. RUBIDIUM FORMATE HYDRATE | 3495-35-0 [chemicalbook.com]
• 9. Rubidium formate hydrate, 99.8% (metals basis), Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 10. The toxic effects of formate in dissociated primary mouse neural cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Formate, the toxic metabolite of methanol, in cultured ocular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Assessment of the Impact of Post-Thaw Stress Pathway Modulation on Cell Recovery following Cryopreservation in a Hematopoietic Progenitor Cell Model - PMC [pmc.ncbi.nlm.nih.gov]

comparative toxicity of rubidium formate and other rubidium salts

For researchers, scientists, and drug development professionals, understanding the toxicological profile of chemical compounds is paramount. This guide provides a comparative analysis of the acute oral toxicity of various rubidium salts, including rubidium formate, rubidium chloride, rubidium iodide, and rubidium sulfate. The information is compiled from available safety data sheets and toxicological studies to facilitate informed decisions in research and development.

Quantitative Toxicity Data

Rubidium Salt	Formula	LD50 (Rat, Oral)
Rubidium Chloride	RbCl	4440 mg/kg
Rubidium Iodide	RbI	4708 mg/kg
Rubidium Sulfate	Rb₂SO₄	4594 mg/kg
Rubidium Hydroxide	RbOH	586 mg/kg
Rubidium Formate	CHRbO₂	Data not available

Data sourced from various Safety Data Sheets and toxicological studies.

Based on the available data, rubidium hydroxide is significantly more toxic than the other rubidium salts for which data is available.[3] Rubidium chloride, rubidium iodide, and rubidium sulfate exhibit comparable and relatively low acute oral toxicity.[3]

Experimental Protocols

The determination of acute oral toxicity, specifically the LD50 value, typically follows standardized guidelines to ensure reproducibility and comparability of data. The methodologies cited in the toxicological studies for rubidium salts align with general principles of acute toxicity testing, such as those outlined by the Organisation for Economic Co-operation and Development (OECD) Guideline 423.

A representative experimental protocol for determining the acute oral toxicity of rubidium salts in rats is described below, based on the study by Johnson et al. (1975) which investigated the acute toxicity of rubidium hydroxide and rubidium iodide.[3]

Objective: To determine the median lethal dose (LD50) of a substance following a single oral administration.

Test System:

• Species: Rat (specific strains may vary)

• Sex: Typically, nulliparous, non-pregnant females are used.[4]

• Age: Young adult rats (e.g., 8-12 weeks old).[4]

• Health Status: Healthy animals, acclimatized to laboratory conditions for at least 5 days prior to dosing.[4]

• Housing: Housed in individual cages under controlled temperature, humidity, and a 12-hour light/dark cycle.[4]

• Diet: Standard rodent diet and water available ad libitum, with a fasting period (e.g., overnight) before administration of the test substance.[3][4]

Procedure:

• Dose Formulation: The test substance is typically dissolved or suspended in a suitable vehicle, often distilled water.

• Administration: A single dose of the test substance is administered to the fasted animals by oral gavage. The volume administered is generally kept low (e.g., not exceeding 1 mL/100g of body weight for aqueous solutions) to avoid physiological disturbances.

• Dose Levels: A stepwise procedure is often employed. An initial group of animals receives a starting dose. The outcome for this group determines the dose for the subsequent group of animals. This process is repeated until the dose causing mortality in approximately 50% of the animals is identified.

• Observation Period: Animals are observed for mortality and clinical signs of toxicity at regular intervals after dosing (e.g., 30 minutes, 1, 2, 4, and 6 hours) and then daily for a period of 14 days.[4][5]

• Parameters Observed:

  • Mortality

  • Clinical signs of toxicity (e.g., changes in skin, fur, eyes, and mucous membranes; respiratory, circulatory, autonomic, and central nervous system effects; and somatomotor activity and behavior pattern).

  • Body weight of the animals is recorded weekly.

• Necropsy: All animals (those that die during the study and those that survive the 14-day observation period) are subjected to a gross necropsy to identify any pathological changes in organs and tissues.

• Data Analysis: The LD50 value is calculated using statistical methods.

Experimental Workflow

The following diagram illustrates a typical workflow for an acute oral toxicity study, such as one conducted according to OECD Guideline 423.

Acute Oral Toxicity Experimental Workflow

Signaling Pathways and Mechanisms of Toxicity

The available literature does not extensively detail specific signaling pathways associated with the toxicity of rubidium salts. Rubidium is an alkali metal and shares chemical similarities with potassium. It is generally understood that rubidium ions (Rb+) can mimic potassium ions (K+) in biological systems, potentially interfering with processes where potassium plays a critical role, such as nerve impulse transmission and muscle function. However, specific molecular targets and signaling cascades disrupted by toxic levels of rubidium salts are not well-elucidated in the provided search results. The toxicity of the formate anion is known to be a mitochondrial toxin, but this is primarily in the context of methanol poisoning where it is a metabolite.[6] The contribution of the formate anion to the overall toxicity of rubidium formate has not been specifically studied in the available literature.

References

• 1. fishersci.com [fishersci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. 5.3. Acute Oral Toxicity Tests [bio-protocol.org]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. Formate, the toxic metabolite of methanol, in cultured ocular cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Rubidium Formate: A Comprehensive Guide

For researchers and professionals in the fields of science and drug development, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. Rubidium formate, a compound utilized in various scientific applications, requires specific procedures for its proper disposal to mitigate potential hazards. This guide provides essential, step-by-step instructions for the safe handling and disposal of rubidium formate, ensuring the well-being of laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to recognize the potential hazards associated with rubidium formate and to implement appropriate safety measures. According to its Safety Data Sheet (SDS), rubidium formate is classified as a hazardous chemical that can cause skin and serious eye irritation.[1][2][3]

Key Safety Measures:

• Ventilation: Always handle rubidium formate in a well-ventilated area or under a chemical fume hood to minimize the risk of inhalation.[1][4]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1][4]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][2] In case of contact, rinse the affected area immediately and thoroughly with water.[1][2]

• Hygroscopic Nature: Rubidium formate is hygroscopic, meaning it absorbs moisture from the air.[1][2] It should be stored in a tightly closed container in a dry and well-ventilated place, under an inert atmosphere if possible.[1][2]

• Incompatible Materials: Avoid contact with oxidizing agents.[1][2]

Quantitative Hazard and Exposure Data

For quick reference, the following table summarizes the key hazard classifications for rubidium formate.

Hazard Classification	Category	GHS Hazard Statement(s)
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2][3]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[1][2][3]
Specific target organ toxicity (single exposure)	Category 3	May cause respiratory irritation[1][2]

Step-by-Step Disposal Protocol

The recommended disposal method for rubidium formate is to have it handled by an approved waste disposal plant.[1][5] However, for small laboratory quantities, a neutralization and dilution procedure, similar to that for other alkali metal salts of weak acids like rubidium hydrogen carbonate, can be considered, provided it is in strict accordance with local regulations and institutional policies.[4] Always consult with your institution's Environmental Health and Safety (EHS) office before proceeding with any chemical disposal. [4]

Experimental Protocol for Neutralization and Dilution

This protocol outlines the steps for neutralizing waste rubidium formate solution.

Materials:

• Waste rubidium formate (solid or aqueous solution)

• Dilute acid (e.g., 1 M hydrochloric acid or sulfuric acid)

• Large glass beaker

• Magnetic stir plate and stir bar

• pH indicator strips or a calibrated pH meter

• Appropriate PPE (safety goggles, gloves, lab coat)

Procedure:

• Preparation: Don all necessary PPE and conduct the entire procedure within a certified chemical fume hood.[4]

• Dissolution (for solid waste): If the rubidium formate waste is in solid form, dissolve it in a minimal amount of deionized water in a large glass beaker.[4]

• Initial pH Check: Measure the initial pH of the rubidium formate solution. It will be alkaline.

• Neutralization:

  • Place the beaker on a magnetic stir plate and add a stir bar. Begin stirring the solution at a moderate speed.[4]

  • Slowly and carefully add the dilute acid to the rubidium formate solution dropwise.[4]

  • Continuously monitor the pH of the solution using pH strips or a pH meter.[4]

• Endpoint: Continue adding the acid until the pH of the solution is within the neutral range of approximately 6.0 to 8.0. A pH near 7.0 is ideal.[4]

• Final Disposal: Once the solution is neutralized, it can typically be disposed of down the drain with a copious amount of water (a dilution of at least 100-fold is recommended), provided this is permitted by your institution's and local wastewater regulations. It is crucial to confirm this disposal method with your EHS office beforehand. [4]

• Container Rinsing: Rinse the empty container that held the rubidium formate with water and dispose of the rinsate in the same manner as the neutralized solution.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of rubidium formate.

Caption: Decision workflow for the safe disposal of rubidium formate.

By adhering to these procedures and maintaining a proactive approach to safety, laboratory professionals can ensure the responsible management of rubidium formate waste, fostering a secure and compliant research environment.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tracesciences.com [tracesciences.com]

Essential Safety and Operational Guide for Handling Rubidium Formate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when handling reactive chemical compounds like Rubidium Formate. This guide provides immediate, essential safety protocols and logistical information for the operational handling and disposal of Rubidium Formate, designed to be a trusted resource for laboratory safety and chemical management.

Rubidium formate is classified as a hazardous chemical that can cause skin and serious eye irritation.[1][2][3] It is also hygroscopic, meaning it readily absorbs moisture from the air.[2][4] Therefore, stringent adherence to safety protocols is crucial to mitigate risks.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling Rubidium Formate, compiled from safety data sheets and best practices for handling alkali metal compounds.[5][6]

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or safety glasses meeting ANSI standard Z-87.1. A face shield worn over safety eyewear is required if there is a risk of explosion or splashing.	To protect eyes from splashes and dust particles of Rubidium Formate, which can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves, such as nitrile or chrome leather gloves. It is recommended to wear two pairs of nitrile gloves for low volume applications.[6]	To prevent skin contact, as Rubidium Formate causes skin irritation.[1][2]
Body Protection	A flame-resistant, fully-buttoned, knee-length laboratory coat. A chemical-resistant apron may be worn for additional protection.[6]	To protect the body from spills and splashes.
Footwear	Fully enclosed shoes that cover the entire foot.[6]	To protect feet from spills.
Respiratory Protection	A NIOSH/MSHA approved respirator with a particulate filter may be required if handling outside a fume hood or if dust is generated.[6][7][8]	To prevent inhalation of dust particles, which may cause respiratory irritation.[2]

Experimental Protocols: Handling and Storage

Handling:

• Engineering Controls: Always handle Rubidium Formate in a properly functioning chemical fume hood or a glove box to minimize exposure.[5][6] Ensure that an eyewash station and a safety shower are readily accessible.[8]

• Inert Atmosphere: Due to its hygroscopic nature, store and handle Rubidium Formate under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption.[2][9][10]

• Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid compound.[1]

• Hygiene: Wash hands thoroughly after handling.[1] Avoid contact with skin, eyes, and clothing.[5]

Storage:

• Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][2]

• Incompatible Materials: Store away from oxidizing agents and moisture.[1][2]

Emergency Procedures

Emergency Situation	Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][2]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[1][2] Remove and wash contaminated clothing before reuse.[1]
Inhalation	Move the victim to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[1][2]
Ingestion	Clean mouth with water and drink plenty of water afterward. Get medical attention if symptoms occur.[1][2] Do NOT induce vomiting.[8][9]
Spill	For small spills, sweep up the material and shovel it into a suitable container for disposal.[1] For larger spills, evacuate the area and ensure adequate ventilation.[11]

Disposal Plan

Dispose of Rubidium Formate and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. The waste should be treated as hazardous.

• Waste Collection: Collect waste in a suitable, closed, and properly labeled container.[1]

• Disposal Route: Dispose of the contents and container to an approved waste disposal plant.[1] Do not flush into surface water or the sanitary sewer system.[1]

Caption: Workflow for Safe Handling of Rubidium Formate.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Rubidium formate | CH2O2.Rb | CID 45052002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Rubidium formate | 3495-35-0 [smolecule.com]
• 5. purdue.edu [purdue.edu]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. peckergear.com [peckergear.com]
• 8. fishersci.com [fishersci.com]
• 9. tracesciences.com [tracesciences.com]
• 10. ehs.stanford.edu [ehs.stanford.edu]
• 11. sds.mcmaster.ca [sds.mcmaster.ca]